Dioxopromethazine

• CAS: 13582-96-2

Core Science & Biosynthesis

Synthesis of Dioxopromethazine Hydrochloride from Promethazine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of dioxopromethazine (B76312) hydrochloride from its precursor, promethazine (B1679618). Dioxopromethazine, a sulfone derivative of promethazine, is accessible primarily through the oxidation of the phenothiazine (B1677639) sulfur atom. This document details two principal synthetic methodologies: a classical approach utilizing hydrogen peroxide in an acidic medium and a more contemporary, greener catalytic method employing molecular oxygen in the presence of a palladium catalyst. This guide presents detailed experimental protocols, a comparative analysis of the methods, and characterization data for the resulting product. All quantitative data are summarized in structured tables, and key experimental workflows are visualized using Graphviz diagrams to ensure clarity and reproducibility for research and development purposes.

Introduction

Promethazine is a first-generation antihistamine with additional sedative, antiemetic, and anticholinergic properties. Its therapeutic versatility has led to extensive research into its derivatives to explore modified pharmacological profiles. One such derivative is dioxopromethazine, also known as promethazine sulfone, where the sulfur atom in the phenothiazine ring is oxidized to a sulfone group (S,S-dioxide). This structural modification can significantly alter the molecule's polarity and steric hindrance, potentially impacting its receptor binding and metabolic stability. The synthesis of dioxopromethazine hydrochloride is primarily achieved through the direct oxidation of promethazine.[1] This guide focuses on the practical execution of this transformation.

Synthetic Methodologies

The conversion of promethazine to dioxopromethazine hydrochloride involves the oxidation of the sulfide (B99878) group in the phenothiazine ring system to a sulfone. Two primary methods for this transformation are prevalent in the literature: oxidation with hydrogen peroxide and palladium-catalyzed aerobic oxidation.

Method 1: Oxidation with Hydrogen Peroxide

This classical method employs a strong oxidizing agent, hydrogen peroxide, typically in an acidic environment such as glacial acetic acid.[2] The acid acts as a solvent and may also protonate the peroxide, increasing its electrophilicity.

A detailed experimental procedure for the synthesis of dioxopromethazine via hydrogen peroxide oxidation is as follows:

• Reaction Setup: In a 250 mL glass reaction vessel, 16.8 g of promethazine is dissolved in 104.6 g of glacial acetic acid with stirring.[2]

• Addition of Oxidant: To the stirred solution, 16.8 g of a hydrogen peroxide solution is added slowly. The temperature of the reaction mixture should be carefully monitored and controlled.

• Reaction Time and Temperature: The reaction is allowed to proceed at a controlled temperature. While the exact reaction time is not specified in the available literature, it is recommended to monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Isolation: Upon completion of the reaction, the reaction mixture is worked up to isolate the product. This typically involves neutralization of the acetic acid, extraction of the product into an organic solvent, and subsequent removal of the solvent.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system to yield dioxopromethazine.

• Salt Formation: The purified dioxopromethazine free base is then dissolved in an appropriate solvent, and hydrochloric acid (e.g., as a solution in isopropanol (B130326) or as dry HCl gas) is added to precipitate the dioxopromethazine hydrochloride salt. The salt is then collected by filtration, washed with a suitable solvent, and dried under vacuum.

Method 2: Palladium-Catalyzed Aerobic Oxidation

In an effort to develop more environmentally friendly and efficient synthetic routes, a greener alternative utilizing molecular oxygen as the terminal oxidant has been developed. This method employs a palladium acetate (B1210297) catalyst.[1]

The following protocol outlines the palladium-catalyzed aerobic oxidation of promethazine:

• Reaction Setup: In a dry reaction flask, promethazine, anhydrous sodium carbonate, palladium acetate, and triphenylphosphine (B44618) are combined. Anhydrous toluene (B28343) is added as the solvent.[1]

• Reaction Conditions: The reaction mixture is heated to a temperature between 60-85°C.[1] A continuous stream of oxygen is bubbled through the reaction mixture for a duration of 18 hours.[1]

• Work-up and Isolation: After the reaction is complete, the solid components are filtered off. The filtrate, containing the product, is then subjected to an extraction procedure. The organic layers are combined, dried over an anhydrous drying agent (e.g., magnesium sulfate), and the solvent is removed under reduced pressure to yield the crude dioxopromethazine.

• Purification and Salt Formation: The crude product is purified, and the hydrochloride salt is formed following a similar procedure as described in Method 1 (Section 2.1.1). The final product, dioxopromethazine hydrochloride, is obtained as a white to off-white solid.[1]

Data Presentation

The following tables summarize the key quantitative data for the starting material and the final product.

Table 1: Physicochemical Properties of Promethazine and Dioxopromethazine Hydrochloride

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Promethazine	C₁₇H₂₀N₂S	284.42	Crystalline solid
Dioxopromethazine Hydrochloride	C₁₇H₂₁ClN₂O₂S	352.88	White to off-white solid

Table 2: Comparison of Synthetic Methods

Parameter	Method 1: Hydrogen Peroxide Oxidation	Method 2: Palladium-Catalyzed Aerobic Oxidation
Oxidizing Agent	Hydrogen Peroxide	Oxygen
Catalyst	None (acid-mediated)	Palladium Acetate
Solvent	Glacial Acetic Acid	Toluene
Temperature	Typically controlled, exothermic	60-85°C
Reaction Time	Not specified, requires monitoring	18 hours
Yield	Not specified in available literature	Reported to be higher than H₂O₂ method
Environmental Considerations	Use of strong acid and peroxide	"Greener" approach using O₂

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the synthetic pathway and a general experimental workflow for the synthesis of dioxopromethazine hydrochloride.

Caption: General synthetic pathway from promethazine to dioxopromethazine hydrochloride.

Caption: Generalized experimental workflow for the synthesis and purification of dioxopromethazine hydrochloride.

Characterization of Dioxopromethazine Hydrochloride

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would confirm the chemical structure of the molecule, showing the characteristic shifts for the protons and carbons in the phenothiazine ring system and the aliphatic side chain. The oxidation of the sulfur to a sulfone is expected to cause a downfield shift of the adjacent aromatic protons.

• Infrared (IR) Spectroscopy: The IR spectrum should show strong absorption bands characteristic of the sulfone group (S=O stretching), typically in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to determine the exact molecular formula.

• Melting Point: The melting point of the purified dioxopromethazine hydrochloride can be compared to literature values.

• Purity Analysis: The purity of the final compound can be assessed using HPLC or elemental analysis.

Byproducts and Impurities

The oxidation of promethazine can potentially lead to the formation of several byproducts. The primary byproduct of incomplete oxidation is promethazine sulfoxide (B87167) (promethazine 5-oxide).[3] Over-oxidation or side reactions could lead to the degradation of the side chain or further modification of the aromatic rings. The specific byproduct profile may differ between the two synthetic methods. It is crucial to employ effective purification techniques to remove these impurities from the final product.

Conclusion

The synthesis of dioxopromethazine hydrochloride from promethazine is a well-established transformation that can be achieved through different oxidative methods. The choice between the classical hydrogen peroxide method and the modern palladium-catalyzed aerobic oxidation will depend on factors such as the desired scale of the reaction, available resources, and environmental considerations. The palladium-catalyzed method offers a greener and potentially higher-yielding alternative. Regardless of the method chosen, careful control of reaction conditions and thorough purification and characterization are essential to obtain a high-purity final product suitable for further research and development. This guide provides the necessary foundational knowledge for researchers to undertake the synthesis of this important promethazine derivative.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Dioxopromethazine as a Histamine H1 Receptor Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dioxopromethazine, a phenothiazine (B1677639) derivative, exerts its therapeutic effects primarily through competitive antagonism of the histamine (B1213489) H1 receptor. This guide provides a detailed examination of its mechanism of action, encompassing its molecular interactions, impact on downstream signaling pathways, and its pharmacokinetic profile. While specific quantitative binding data for Dioxopromethazine is limited in publicly available literature, this document presents relevant data for its structural isomer, promethazine, to offer a comparative framework. Furthermore, detailed experimental protocols for the characterization of H1 receptor antagonists are provided, alongside visualizations of key pathways and experimental workflows to facilitate a comprehensive understanding for research and drug development applications.

Introduction

Dioxopromethazine is a phenothiazine-class compound recognized for its antihistaminic, antitussive, and anti-allergic properties.[1] Its clinical efficacy is rooted in its ability to modulate the physiological responses to histamine, a key mediator in allergic and inflammatory reactions.[1] Understanding the precise mechanism by which Dioxopromethazine interacts with the histamine H1 receptor is crucial for its optimal therapeutic use and for the development of novel antihistaminic agents. This technical guide aims to provide an in-depth overview of the current understanding of Dioxopromethazine's mechanism of action as an H1 receptor antagonist.

Molecular Mechanism of Action

Dioxopromethazine functions as a competitive antagonist at the histamine H1 receptor.[2] This means that it binds reversibly to the same receptor site as histamine but fails to elicit the conformational changes required for receptor activation. By occupying the H1 receptor, Dioxopromethazine effectively blocks histamine from binding and initiating the downstream signaling cascade that leads to the classic symptoms of an allergic response.[2]

Histamine H1 Receptor Signaling

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by histamine, primarily couples to the Gq/11 family of G-proteins.[3] This initiates a signaling cascade that results in the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two key second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3]

IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[4] The resulting increase in cytosolic Ca2+ concentration, along with the activation of protein kinase C (PKC) by DAG, leads to a variety of cellular responses, including smooth muscle contraction (e.g., in the bronchi), increased vascular permeability, and the transcription of pro-inflammatory mediators.[3][4] Dioxopromethazine, by preventing the initial binding of histamine, effectively inhibits this entire signaling pathway.

Figure 1: Histamine H1 Receptor Signaling Pathway and Inhibition by Dioxopromethazine.

Quantitative Data

Receptor Binding Affinity

Compound	Receptor	Radioligand	Ki (nM)	Cell Line
Promethazine	Histamine H1	[³H]mepyramine	2.1	Human embryonic kidney (HEK) cells

Table 1: Representative Histamine H1 Receptor Binding Affinity for Promethazine. Data is illustrative and sourced from publicly available databases.

Pharmacokinetic Profile

A stereoselective pharmacokinetic study of Dioxopromethazine (DPZ) has been conducted in rats, revealing differences in the disposition of its R- and S-enantiomers.

Enantiomer	Tmax (h)	Cmax (ng/mL)	AUC(0-t) (ng/mL*h)	t1/2 (h)
R-DPZ	0.7 ± 0.3	48.6 ± 10.2	128.4 ± 35.7	2.8 ± 0.6
S-DPZ	0.9 ± 0.4	65.3 ± 15.8	195.2 ± 48.9	3.1 ± 0.7

Table 2: Mean Pharmacokinetic Parameters of Dioxopromethazine Enantiomers in Rat Plasma Following Oral Administration.

Experimental Protocols

The following protocols describe standard methodologies used to characterize the antihistaminic properties of compounds like Dioxopromethazine.

In Vitro Histamine H1 Receptor Binding Assay

This assay determines the binding affinity of a test compound for the H1 receptor through competition with a radiolabeled ligand.

Objective: To calculate the inhibitory constant (Ki) of Dioxopromethazine for the histamine H1 receptor.

Materials:

• Membrane preparations from cells stably expressing the human H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]mepyramine.

• Test Compound: Dioxopromethazine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation fluid and counter.

Procedure:

• Incubate the cell membrane preparation with varying concentrations of Dioxopromethazine and a fixed concentration of [³H]mepyramine.

• Allow the reaction to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters, washing with cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Determine non-specific binding in the presence of a high concentration of an unlabeled H1 antagonist.

Data Analysis:

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of Dioxopromethazine to determine the IC50 value (the concentration that inhibits 50% of specific radioligand binding).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Stereoselective pharmacokinetics of ketoprofen in the rat. Influence of route of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Pharmacological Profile of Dioxopromethazine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dioxopromethazine hydrochloride is a phenothiazine (B1677639) derivative with potent antihistaminic and antitussive properties. As the sulfone metabolite of promethazine (B1679618), it is primarily recognized for its activity as a histamine (B1213489) H1 receptor antagonist. This technical guide provides a comprehensive overview of the pharmacological profile of Dioxopromethazine hydrochloride, including its mechanism of action, pharmacokinetics, and pharmacodynamics. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key pathways and workflows to support further research and development. While specific quantitative binding and functional assay data for Dioxopromethazine hydrochloride are limited in publicly available literature, data for the parent compound, promethazine, are provided for comparative context.

Mechanism of Action

Dioxopromethazine hydrochloride's primary mechanism of action is the antagonism of the histamine H1 receptor.[1] By binding to H1 receptors, it competitively inhibits the effects of histamine, a key mediator in allergic reactions. This action alleviates symptoms such as pruritus (itching) and urticaria (hives).[1]

The antitussive (cough-suppressing) effect of Dioxopromethazine hydrochloride is considered potent, with reports suggesting its intensity is 6-11 times that of codeine.[2] The proposed mechanism for this effect is the inhibition of the cough center in the brainstem and a local antispasmodic action.[2]

As a phenothiazine derivative, Dioxopromethazine hydrochloride may also exhibit affinity for other receptors, a characteristic of this chemical class. While specific data for Dioxopromethazine is scarce, its parent compound, promethazine, is known to interact with muscarinic, dopamine, and serotonin (B10506) receptors, which may contribute to its broader pharmacological effects, including sedation and antiemetic properties.[3][4][5]

Histamine H1 Receptor Signaling Pathway

The antagonism of the H1 receptor by Dioxopromethazine hydrochloride blocks the downstream signaling cascade initiated by histamine. This pathway is critical in mediating allergic and inflammatory responses.

Figure 1: Simplified Histamine H1 Receptor Signaling Pathway and the Antagonistic Action of Dioxopromethazine Hydrochloride.

Pharmacodynamics: Receptor Binding Profile

Receptor	Ligand	Ki (nM)	Species	Assay Type	Reference
Histamine H1	Dioxopromethazine HCl	N/A	-	-	-
Promethazine	5.4	Rat	Radioligand Binding	[3]
Muscarinic (M1-M5)	Dioxopromethazine HCl	N/A	-	-	-
Promethazine	12	Rat	Radioligand Binding ([³H]N-Methylscopolamine)	[3]
Promethazine	5.0 - 38	Bovine	Radioligand Binding ([³H]quinuclidinyl benzilate)	[6]
Dopamine D2	Dioxopromethazine HCl	N/A	-	-	-
Promethazine	Affinity noted	-	-	[4]
Serotonin 5-HT2A	Dioxopromethazine HCl	N/A	-	-	-
Promethazine	Affinity noted	-	-	[4]
Serotonin 5-HT2C	Dioxopromethazine HCl	N/A	-	-	-
Promethazine	Affinity noted	-	-	[4]
N/A: Data not available in searched literature.

Pharmacokinetics

A stereoselective pharmacokinetic study of Dioxopromethazine (DPZ) has been conducted in rats, revealing differences in the disposition of its R- and S-enantiomers.[1]

Parameter	R-DPZ	S-DPZ	Units
Cmax	N/A	N/A	ng/mL
Tmax	N/A	N/A	h
AUC	N/A	N/A	ng·h/mL
t1/2	N/A	N/A	h
Specific quantitative values from the study are not provided in the abstract. The study concluded significant differences (p < 0.05) exist between the main PK parameters of the enantiomers.[1]

In Vivo Efficacy

Dioxopromethazine hydrochloride has demonstrated significant antitussive activity in preclinical models. Its potency is reported to be 6-11 times that of codeine.[2]

Parameter	Value	Species/Model	Reference
Antitussive Potency vs. Codeine	6-11x	N/A	[2]
ED50 (Antitussive)	N/A	-	-
N/A: Data not available in searched literature.

Experimental Protocols

Stereoselective Pharmacokinetic Analysis in Rats

This protocol is based on the methodology described for the stereoselective pharmacokinetic study of Dioxopromethazine in rats.[1]

Figure 2: Experimental Workflow for Stereoselective Pharmacokinetic Analysis.

• Objective: To quantify the R- and S-enantiomers of Dioxopromethazine in rat plasma.

• Sample Preparation:

  • Obtain rat plasma samples at designated time points following administration of racemic Dioxopromethazine hydrochloride.

  • Alkalinize the plasma with 1 M sodium carbonate (Na₂CO₃).

  • Perform liquid-liquid extraction of the enantiomers and an internal standard (e.g., diphenhydramine) using ethyl acetate (B1210297).

• Chromatographic Separation:

  • Column: Chiralpak AGP (100 x 4.0 mm i.d., 5 µm).

  • Mobile Phase: Ammonium acetate (10 mM; pH 4.5) - methanol (B129727) (90:10, v/v).

  • Flow Rate: Not specified.

  • Detection: Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode.

    • Transitions: m/z 317.2 → 86.1 for DPZ enantiomers and m/z 256.2 → 167.1 for the internal standard.

• Quantification:

  • A linear range of 1.00 - 80.00 ng/mL with a lower limit of quantitation (LLOQ) of 1.00 ng/mL is established.

• Data Analysis:

  • Pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) are calculated for each enantiomer.

  • Statistical analysis is performed to determine if significant differences exist between the pharmacokinetic profiles of the R- and S-enantiomers.

In Vitro Histamine H1 Receptor Binding Assay (General Protocol)

This is a generalized protocol for determining the binding affinity of a test compound to the H1 receptor.

• Objective: To determine the inhibitory constant (Ki) of a test compound for the histamine H1 receptor.

• Materials:

  • Membrane preparations from cells expressing the human H1 receptor (e.g., HEK293 or CHO cells).

  • Radioligand: [³H]-mepyramine.

  • Test compound (Dioxopromethazine hydrochloride).

  • Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Wash buffer (cold 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate the cell membrane preparations with a fixed concentration of [³H]-mepyramine and varying concentrations of the test compound.

  • Allow the binding to reach equilibrium.

  • Rapidly filter the incubation mixture through glass fiber filters to separate bound and free radioligand.

  • Wash the filters with cold wash buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Calcium Mobilization Assay (General Protocol)

This is a generalized functional assay to measure the antagonist activity of a compound at the H1 receptor.

Figure 3: Experimental Workflow for a Calcium Mobilization Assay.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound in blocking histamine-induced calcium mobilization.

• Materials:

  • Cells stably expressing the human H1 receptor (e.g., HEK293 or CHO cells).

  • Calcium-sensitive fluorescent dye (e.g., Fluo-8 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Test compound (Dioxopromethazine hydrochloride).

  • Histamine (agonist).

  • Fluorometric imaging plate reader.

• Procedure:

  • Plate the H1 receptor-expressing cells in a 96-well plate.

  • Load the cells with the calcium-sensitive fluorescent dye.

  • Pre-incubate the cells with varying concentrations of Dioxopromethazine hydrochloride or vehicle control.

  • Stimulate the cells with a fixed concentration of histamine.

  • Measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis:

  • Quantify the reduction in the histamine-induced fluorescence signal in the presence of the antagonist.

  • Plot the percentage of inhibition against the antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Clinical Indications and Future Directions

Dioxopromethazine hydrochloride is approved for the treatment of pruritus and urticaria.[1] Its potent antitussive properties also make it a valuable therapeutic agent for cough.[2]

Future research should focus on obtaining definitive quantitative data for the binding affinity and functional activity of Dioxopromethazine hydrochloride at the H1 receptor and other potential off-target receptors. Elucidating the specific contributions of the R- and S-enantiomers to the overall pharmacological effect could inform the development of an enantiopure formulation with an improved therapeutic index. Further clinical studies are warranted to fully characterize its efficacy and safety profile in its approved indications and to explore its potential in other allergic and respiratory conditions.

References

• 1. Dioxopromethazine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. promethazine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. What is Dioxopromethazine used for? [synapse.patsnap.com]
• 5. Muscarinic cholinergic and histamine H1 receptor binding of phenothiazine drug metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide on Dioxopromethazine: Molecular Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the phenothiazine (B1677639) derivative, Dioxopromethazine. The document covers its molecular formula, and while specific crystallographic data for Dioxopromethazine is not publicly available, it outlines the standard experimental protocols for the synthesis, crystallization, and crystal structure determination of related phenothiazine compounds. Furthermore, this guide details the known biological activities and mechanisms of action of Dioxopromethazine, including a visualization of its signaling pathways. All quantitative data is presented in structured tables, and key experimental workflows are illustrated using diagrams generated with Graphviz.

Molecular Identity and Physicochemical Properties

Dioxopromethazine, a derivative of promethazine, is a phenothiazine compound with established antihistaminic, antipsychotic, and antiemetic properties.[1][2] It is the sulfone metabolite of promethazine.[2] The molecular identity and key physicochemical properties of Dioxopromethazine and its hydrochloride salt are summarized in the tables below.

Table 1: Molecular Information of Dioxopromethazine

Identifier	Value	Source
Molecular Formula	C₁₇H₂₀N₂O₂S	[1][3][4][5][6]
IUPAC Name	1-(5,5-dioxophenothiazin-10-yl)-N,N-dimethylpropan-2-amine	[1][5]
Molecular Weight	316.42 g/mol	[4][6]
CAS Number	13754-56-8	[1][3][5]
Synonyms	Prothanon, 9,9-Dioxopromethazine, Promethazine 5,5-dioxide	[1][3][5]

Table 2: Molecular Information of Dioxopromethazine Hydrochloride

Identifier	Value	Source
Molecular Formula	C₁₇H₂₀N₂O₂S·HCl	[7][8]
Molecular Weight	352.88 g/mol	[7][8]
CAS Number	15374-15-9	[7]

Crystal Structure and Determination

As of the latest available data, a definitive single-crystal X-ray diffraction study providing detailed crystallographic parameters (unit cell dimensions, space group, and atomic coordinates) for Dioxopromethazine has not been reported in publicly accessible databases. However, the compound is described as a crystalline powder.[2] The crystal structures of numerous other phenothiazine derivatives have been successfully elucidated, providing a strong basis for a generalized experimental protocol for the determination of Dioxopromethazine's crystal structure.

General Experimental Protocol for Crystal Structure Determination of Phenothiazine Derivatives

The determination of the crystal structure of a phenothiazine derivative like Dioxopromethazine would typically follow the workflow illustrated below. This process involves synthesis, crystallization, and X-ray diffraction analysis.

Experimental workflow for determining the crystal structure of a phenothiazine derivative.

Detailed Methodologies:

• Synthesis: Dioxopromethazine is typically synthesized via the oxidation of promethazine.[9] A common method involves the use of an oxidizing agent in a suitable solvent, followed by purification to isolate the Dioxopromethazine.

• Crystallization: The purified compound is then subjected to various crystallization techniques to obtain single crystals suitable for X-ray diffraction. This often involves screening a range of solvents and employing methods such as slow evaporation, vapor diffusion, or cooling of a saturated solution.

• X-ray Diffraction: A selected single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is collected and analyzed to determine the unit cell parameters and space group. The collected data is then used to solve the crystal structure and refine the atomic positions. For powdered samples, 3D electron diffraction tomography can also be a powerful technique for structure determination, especially for nanocrystals or polymorphic samples.[4]

Biological Activity and Signaling Pathways

Dioxopromethazine exhibits a complex pharmacological profile, primarily acting as an antagonist at several key neurotransmitter receptors. This multi-receptor activity underpins its therapeutic effects and potential side effects.

Mechanism of Action

The primary mechanism of action of Dioxopromethazine involves the blockade of the following receptors:

• Dopamine D2 Receptors: Antagonism of D2 receptors in the brain is central to its antipsychotic and antiemetic effects.[1]

• Histamine H1 Receptors: Blockade of H1 receptors leads to its antihistaminic and sedative properties.[1]

• Muscarinic Acetylcholine Receptors: Anticholinergic effects, such as dry mouth and blurred vision, arise from the blockade of these receptors. This action may also contribute to its anti-nausea effects.[1]

• Serotonin (B10506) 5-HT2A and 5-HT2C Receptors: Dioxopromethazine also shows a high affinity for these serotonin receptor subtypes, which may contribute to its efficacy in treating both positive and negative symptoms of schizophrenia and in mood stabilization.[10]

• Glutamate (B1630785) Neurotransmission: There is evidence to suggest that Dioxopromethazine can modulate glutamate neurotransmission, which is a crucial pathway in the pathology of various neuropsychiatric disorders.[10]

Signaling Pathway Diagram

The following diagram illustrates the principal signaling pathways affected by Dioxopromethazine's receptor antagonism.

Simplified signaling pathways illustrating the antagonistic effects of Dioxopromethazine on various receptors.

Conclusion

Dioxopromethazine is a pharmacologically active phenothiazine derivative with a well-defined molecular formula. While detailed crystallographic data remains to be published, established methodologies for the crystal structure determination of related compounds provide a clear path for future research in this area. The multifaceted mechanism of action of Dioxopromethazine, involving antagonism at dopamine, histamine, muscarinic, and serotonin receptors, makes it a compound of continued interest for drug development professionals in the fields of psychiatry and allergy. Further investigation into its crystal structure could provide valuable insights into its structure-activity relationship and aid in the design of novel therapeutic agents.

References

• 1. What is the mechanism of Dioxopromethazine? [synapse.patsnap.com]
• 2. Cas 13754-56-8,DIOXOPROMETHAZINE HCL | lookchem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. nanomegas.com [nanomegas.com]
• 5. Dioxopromethazine | C17H20N2O2S | CID 63031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. scbt.com [scbt.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. What is Dioxopromethazine used for? [synapse.patsnap.com]

In Vitro Metabolic Pathways of Dioxopromethazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dioxopromethazine, a metabolite of the first-generation antihistamine promethazine (B1679618), is characterized by the oxidation of the sulfur atom in the phenothiazine (B1677639) ring to a sulfone. While direct in-depth studies on the in vitro metabolic pathways of Dioxopromethazine are not extensively documented in publicly available literature, its metabolic fate can be largely inferred from the well-established biotransformation of its parent compound, promethazine, and other structurally related phenothiazine derivatives. This technical guide synthesizes the available information to present a comprehensive overview of the probable in vitro metabolic pathways of Dioxopromethazine, focusing on N-demethylation and aromatic hydroxylation as the key subsequent metabolic routes. This document provides detailed hypothetical experimental protocols and data presentation to guide future research in this area.

Introduction

Dioxopromethazine, also known as promethazine S,S-dioxide, is a significant metabolite of promethazine. The metabolism of phenothiazines is a complex process primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver. The primary metabolic pathways for promethazine include S-oxidation, N-demethylation, and ring hydroxylation.[1] Since Dioxopromethazine is already S-oxidized, its further in vitro metabolism is anticipated to proceed via N-demethylation of the dimethylamino side chain and hydroxylation of the phenothiazine ring system. Understanding these pathways is crucial for comprehending its pharmacokinetic profile, potential drug-drug interactions, and pharmacological activity.

Inferred Metabolic Pathways of Dioxopromethazine

Based on the known metabolism of promethazine and other phenothiazines like thioridazine (B1682328) and chlorpromazine, the primary in vitro metabolic pathways for Dioxopromethazine are proposed to be:

• N-Demethylation: The sequential removal of methyl groups from the tertiary amine on the side chain to form N-desmethyl-dioxopromethazine and subsequently N,N-didesmethyl-dioxopromethazine.

• Aromatic Hydroxylation: The addition of a hydroxyl group to the phenothiazine ring structure.

The cytochrome P450 isoenzymes likely involved in these transformations, based on studies of related compounds, include CYP2D6, CYP1A2, and CYP3A4.[1]

Figure 1: Inferred metabolic pathways of Dioxopromethazine.

Quantitative Data Summary (Hypothetical)

As no direct quantitative data for Dioxopromethazine metabolism is currently available, the following table is a hypothetical representation of potential results from in vitro experiments, designed for easy comparison.

Metabolite	Formation Rate (pmol/min/mg protein)	Apparent Km (µM)	Apparent Vmax (pmol/min/mg protein)	% of Total Metabolism
N-desmethyl-Dioxopromethazine	Data Not Available	Data Not Available	Data Not Available	Data Not Available
N,N-didesmethyl-Dioxopromethazine	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Hydroxylated Dioxopromethazine	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Detailed Experimental Protocols

The following are detailed methodologies for key experiments that could be conducted to elucidate the in vitro metabolic pathways of Dioxopromethazine. These protocols are based on standard practices for studying the metabolism of phenothiazine derivatives.

Incubation with Human Liver Microsomes (HLM)

Objective: To identify and quantify the metabolites of Dioxopromethazine formed by phase I enzymes in human liver microsomes.

Materials:

• Dioxopromethazine hydrochloride

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN) for quenching

• Internal standard (e.g., a structurally similar but chromatographically distinct compound)

Procedure:

• Prepare a stock solution of Dioxopromethazine in a suitable solvent (e.g., methanol (B129727) or DMSO).

• In a microcentrifuge tube, pre-incubate HLM (final concentration 0.5 mg/mL) in potassium phosphate buffer at 37°C for 5 minutes.

• Add Dioxopromethazine to the incubation mixture to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50 µM).

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the mixture at 37°C in a shaking water bath for a specified time (e.g., 0, 15, 30, 60 minutes).

• Terminate the reaction by adding two volumes of ice-cold acetonitrile containing the internal standard.

• Vortex the mixture and centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Figure 2: Experimental workflow for HLM incubation.

Reaction Phenotyping with Recombinant CYP Isoforms

Objective: To identify the specific cytochrome P450 isoforms responsible for the metabolism of Dioxopromethazine.

Materials:

• Recombinant human CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4) expressed in a suitable system (e.g., baculovirus-infected insect cells).

• All materials listed in section 4.1.

Procedure:

• Follow the same general procedure as for HLM incubations (section 4.1).

• Instead of HLM, use individual recombinant CYP isoforms at a concentration that provides linear reaction kinetics.

• Incubate Dioxopromethazine with each CYP isoform separately.

• Analyze the formation of metabolites for each isoform to determine which enzymes are catalytically active.

Conclusion

While direct experimental data on the in vitro metabolism of Dioxopromethazine is scarce, a robust hypothesis can be formulated based on the well-characterized metabolic pathways of its parent compound, promethazine, and other phenothiazine drugs. The primary routes of biotransformation are expected to be N-demethylation and aromatic hydroxylation, mediated by various CYP450 enzymes. The experimental protocols detailed in this guide provide a clear framework for future research to definitively elucidate the metabolic fate of Dioxopromethazine. Such studies are essential for a complete understanding of its pharmacology and for the safe and effective use of its parent drug, promethazine.

References

• 1. researchgate.net [researchgate.net]

Green Synthesis of Dioxopromethazine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of green and sustainable synthesis methods for Dioxopromethazine hydrochloride, a phenothiazine-based antihistamine. It explores eco-friendly alternatives to traditional synthetic routes, focusing on the synthesis of the core phenothiazine (B1677639) structure, its subsequent alkylation to promethazine (B1679618), and the final oxidation to Dioxopromethazine. This document details experimental protocols for key reactions, presents quantitative data in comparative tables, and utilizes diagrams to illustrate synthetic pathways, offering a comprehensive resource for researchers in pharmaceutical development and green chemistry.

Introduction

Dioxopromethazine hydrochloride, chemically known as 10-[2-(Dimethylamino)propyl]-10H-phenothiazine 5,5-dioxide hydrochloride, is a phenothiazine derivative with antihistaminic properties. The synthesis of Dioxopromethazine hydrochloride traditionally involves multi-step processes that can utilize harsh reagents, high temperatures, and organic solvents, leading to environmental concerns. The principles of green chemistry encourage the development of more sustainable synthetic routes that minimize waste, reduce energy consumption, and utilize less hazardous substances. This guide explores such greener alternatives for the synthesis of Dioxopromethazine hydrochloride.

The synthesis can be logically divided into three main stages:

• Synthesis of the Phenothiazine Core: The foundational heterocyclic structure.

• Synthesis of Promethazine: Alkylation of the phenothiazine core.

• Oxidation of Promethazine to Dioxopromethazine: The final conversion to the target molecule.

This guide will detail both traditional and green approaches for each stage, providing a comparative analysis to aid in the selection of more sustainable methodologies.

Synthesis of the Phenothiazine Core

The phenothiazine ring system is the cornerstone of Dioxopromethazine. Its synthesis has evolved from high-temperature reactions to more refined, greener catalytic methods.

Traditional Method: Bernthsen's Synthesis

The classical synthesis of phenothiazine, first reported by Bernthsen in 1883, involves the reaction of diphenylamine (B1679370) with sulfur at high temperatures (140-160°C), often with a catalyst such as anhydrous aluminum chloride or iodine[1]. While effective, this method suffers from high energy consumption and the evolution of hydrogen sulfide (B99878) gas.

Green Synthesis Methods for Phenothiazine

Modern approaches to phenothiazine synthesis focus on improving energy efficiency, reducing reaction times, and employing more environmentally benign catalysts.

Microwave irradiation has emerged as a powerful tool in green chemistry, significantly reducing reaction times and often improving yields. The synthesis of phenothiazine from a biphenyl (B1667301) amino derivative and sulfur can be achieved in 8-10 minutes using microwave irradiation in the presence of an iodine catalyst[2].

Ullmann-type coupling reactions, utilizing copper catalysts, provide an alternative route to the phenothiazine core under milder conditions than the traditional fusion method[3]. More recently, iron-catalyzed C-S/C-N cross-coupling reactions have been developed, offering a more sustainable and cost-effective alternative to palladium and copper catalysts[1].

Comparative Data for Phenothiazine Synthesis

Method	Catalyst/Reagent	Conditions	Reaction Time	Yield (%)	Green Aspects
Traditional	Sulfur, Iodine/AlCl₃	140-160°C	Several hours	~90%	High energy consumption, H₂S byproduct
Microwave-Assisted	Sulfur, Iodine	Microwave (intermittent)	8-10 minutes	Good	Reduced reaction time and energy use
Copper-Catalyzed	Copper	Milder than traditional	Varies	Good	Milder conditions
Iron-Catalyzed	Iron	Milder than traditional	Varies	Good	Abundant, less toxic metal catalyst

Synthesis of Promethazine Hydrochloride

Promethazine is synthesized by the N-alkylation of the phenothiazine core.

Conventional Alkylation

The standard method involves the reaction of phenothiazine with 1-dimethylamino-2-chloropropane in the presence of a strong base like sodium amide in a solvent such as toluene[4]. This method, while effective, uses a hazardous reagent (sodium amide) and organic solvents.

Greener Alkylation Approaches

Efforts to develop greener alkylation methods focus on using less hazardous bases and solvent systems. A patented method describes the condensation of phenothiazine with 1-dimethylamino-2-chloropropane using sodium-tert-butoxide as the base in toluene (B28343) with a catalytic amount of water[2].

Experimental Protocol: Synthesis of Promethazine

Materials:

• Phenothiazine (100 g)

• Toluene (800 mL)

• Sodium-tert-butoxide (103 g)

• 1-Dimethylamino-2-chloropropane hydrochloride (81.5 g)

• Water (2.5 mL)

• Dilute Hydrochloric Acid

Procedure:

• Charge a clean round bottom flask with toluene (800 mL), sodium-tert-butoxide (103 g), and phenothiazine (100 g) at 25-30°C.

• Stir the mixture for 30-45 minutes.

• Add 1-dimethylamino-2-chloropropane hydrochloride (81.5 g) and water (2.5 mL) to the reaction mixture.

• Reflux the contents at 90-100°C with stirring for 3 hours.

• Monitor the reaction completion by HPLC.

• After completion, cool the reaction mixture to 25-30°C and add water (700 mL).

• Stir for 15 minutes, then separate the organic layer.

• Treat the organic layer with dilute hydrochloric acid (600 mL) to extract the promethazine into the aqueous layer as its hydrochloride salt.

• Further purification can be achieved by recrystallization.

Oxidation of Promethazine to Dioxopromethazine Hydrochloride

The final step in the synthesis is the oxidation of the sulfur atom in the phenothiazine ring of promethazine to a sulfone (dioxide).

Traditional Oxidation

The oxidation of promethazine is commonly achieved using strong oxidizing agents like hydrogen peroxide in glacial acetic acid[5]. While effective, the use of stoichiometric amounts of strong oxidants can lead to waste generation and potential over-oxidation.

Green Oxidation Methods

Greener oxidation strategies aim to use cleaner oxidants and catalytic systems, minimizing waste and improving safety.

A promising green alternative is the use of molecular oxygen as the terminal oxidant in the presence of a catalyst. A method has been described using palladium acetate (B1210297) as a catalyst in toluene, with oxygen bubbled through the reaction mixture[1]. This avoids the use of corrosive acids and peroxides.

Comparative Data for Promethazine Oxidation

Method	Oxidant/Catalyst	Solvent	Conditions	Green Aspects
Hydrogen Peroxide	30% H₂O₂	Glacial Acetic Acid	Room Temperature	Stoichiometric strong oxidant, acidic waste
Palladium-Catalyzed	O₂ / Palladium Acetate	Toluene	60-85°C, 18 hours	Uses air as oxidant, avoids strong acids/peroxides

Experimental Protocol: Palladium-Catalyzed Oxidation of Promethazine

Materials:

• Promethazine

• Anhydrous Toluene

• Anhydrous Sodium Carbonate

• Palladium Acetate

• Triphenylphosphine (B44618)

• Oxygen Gas

Procedure:

• To a dry flask, add promethazine, anhydrous sodium carbonate, palladium acetate, and triphenylphosphine.

• Add anhydrous toluene as the reaction solvent.

• Bubble oxygen gas through the mixture at a velocity of 6-10 m/s.

• Heat the reaction mixture to 60-85°C for 18 hours[1]. The molar ratio of promethazine to triphenylphosphine to anhydrous sodium carbonate is 1:0.5:4[1]. The amount of palladium acetate is 2% of the mole of promethazine[1].

• After the reaction is complete, the product, Dioxopromethazine, can be isolated and converted to its hydrochloride salt.

Visualization of Synthetic Pathways

Overall Synthesis Workflow

Caption: Overall synthetic workflow for Dioxopromethazine HCl.

Green Synthesis Logic

Caption: Logic of applying green chemistry principles.

Conclusion

The synthesis of Dioxopromethazine hydrochloride can be made significantly greener by adopting modern synthetic methodologies. For the formation of the phenothiazine core, microwave-assisted synthesis and iron-catalyzed reactions offer substantial improvements over the traditional high-temperature Bernthsen method. In the subsequent alkylation to promethazine, the use of less hazardous bases contributes to a safer process. Finally, the oxidation of promethazine to Dioxopromethazine can be achieved using molecular oxygen with a palladium catalyst, a much cleaner alternative to stoichiometric strong oxidants. By integrating these green chemistry principles, the pharmaceutical industry can move towards more sustainable and environmentally responsible manufacturing of Dioxopromethazine hydrochloride. Further research into reusable catalysts and solvent-free reaction conditions will continue to enhance the green credentials of this important pharmaceutical agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Microwave Assisted Synthesis, Characterization and Antimicrobial Activity of 10H-Phenothiazine Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. jmedchem.com [jmedchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Dioxopromethazine Receptor Binding Affinity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioxopromethazine (B76312), a phenothiazine (B1677639) derivative, is recognized for its potent antihistaminic properties, primarily acting as an antagonist at the histamine (B1213489) H1 receptor.[1][2][3][4] Its therapeutic applications in treating allergic conditions such as pruritus and urticaria are well-established.[2] Beyond its primary mechanism, emerging evidence suggests a broader pharmacological profile for dioxopromethazine, with potential interactions at dopaminergic and serotonergic receptors, hinting at a possible role in neuropsychiatric conditions.[5] This technical guide provides a comprehensive overview of the receptor binding affinity of dioxopromethazine, leveraging available data and insights from structurally related compounds to elucidate its mechanism of action. Due to the limited availability of direct quantitative binding data for dioxopromethazine, this document incorporates data from its close structural analog, promethazine (B1679618), to infer a likely binding profile. This guide also outlines detailed experimental protocols for key receptor binding assays and visualizes critical signaling pathways and experimental workflows to support further research and drug development efforts.

Receptor Binding Affinity Profile

While specific quantitative binding data (Kᵢ, Kₑ, IC₅₀) for dioxopromethazine is not extensively available in publicly accessible literature, its structural similarity to promethazine allows for an inferred binding profile. Promethazine is a well-characterized phenothiazine with a known affinity for several receptors. The data presented below for promethazine is intended to serve as a surrogate to guide the understanding of dioxopromethazine's potential receptor interactions.

Receptor	Ligand	Kᵢ (nM)	Assay Type	Species	Source
Histamine H₁	Promethazine	1.4	Radioligand Binding	Human	[6]
Serotonin (B10506) 5-HT₂ₐ	Promethazine	19	Radioligand Binding	Human	[1]
Serotonin 5-HT₂ᵣ	Promethazine	6.48	Radioligand Binding	Human	[1]
Dopamine (B1211576) D₂	Promethazine	260	Radioligand Binding	Human	[1]

Note: The provided data is for promethazine and should be considered as an estimation of the potential binding affinities of dioxopromethazine. Further experimental validation is required to determine the precise binding profile of dioxopromethazine.

Signaling Pathways

Dioxopromethazine's therapeutic and potential side effects are mediated through its interaction with various G protein-coupled receptors (GPCRs). Understanding these signaling cascades is crucial for predicting its pharmacological effects.

Histamine H₁ Receptor Signaling Pathway (Gq-coupled).

Dopamine D₂ Receptor Signaling Pathway (Gi-coupled).

Experimental Protocols

The determination of receptor binding affinity is fundamental to characterizing the pharmacological profile of a compound like dioxopromethazine. Radioligand binding assays are a standard and robust method for this purpose.

General Workflow for Competitive Radioligand Binding Assay

General workflow for a competitive radioligand binding assay.

Detailed Methodologies

1. Histamine H₁ Receptor Binding Assay

• Objective: To determine the binding affinity (Kᵢ) of dioxopromethazine for the histamine H₁ receptor.

• Materials:

  • Receptor Source: Membranes from HEK293 cells stably expressing the human histamine H₁ receptor.

  • Radioligand: [³H]-Mepyramine (a selective H₁ antagonist).

  • Test Compound: Dioxopromethazine hydrochloride.

  • Non-specific Binding Control: Mianserin (B1677119) (10 µM).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

  • Scintillation Cocktail.

  • Glass fiber filters (GF/B or GF/C).

• Procedure:

  • Prepare serial dilutions of dioxopromethazine in assay buffer.

  • In a 96-well plate, add assay buffer, the cell membrane preparation, [³H]-mepyramine (at a concentration close to its Kₑ), and either dioxopromethazine, buffer (for total binding), or mianserin (for non-specific binding).

  • Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the dioxopromethazine concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of dioxopromethazine that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

2. Dopamine D₂ Receptor Binding Assay

• Objective: To determine the binding affinity (Kᵢ) of dioxopromethazine for the dopamine D₂ receptor.

• Materials:

  • Receptor Source: Membranes from CHO-K1 or HEK293 cells expressing the human dopamine D₂ receptor.

  • Radioligand: [³H]-Spiperone or [³H]-Raclopride (D₂ antagonists).

  • Test Compound: Dioxopromethazine hydrochloride.

  • Non-specific Binding Control: Haloperidol (10 µM) or Butaclamol (10 µM).

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Procedure:

  • Follow a similar procedure to the H₁ receptor binding assay, with appropriate adjustments for the specific receptor system.

  • Incubation is typically carried out at room temperature for 60-90 minutes.

• Data Analysis:

  • The data analysis follows the same principles as the H₁ receptor binding assay to determine the IC₅₀ and Kᵢ values for dioxopromethazine at the D₂ receptor.

3. Serotonin 5-HT₂ₐ Receptor Binding Assay

• Objective: To determine the binding affinity (Kᵢ) of dioxopromethazine for the serotonin 5-HT₂ₐ receptor.

• Materials:

  • Receptor Source: Membranes from cells expressing the human 5-HT₂ₐ receptor.

  • Radioligand: [³H]-Ketanserin (a 5-HT₂ₐ antagonist).

  • Test Compound: Dioxopromethazine hydrochloride.

  • Non-specific Binding Control: Mianserin (10 µM) or Ritanserin (1 µM).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Procedure:

  • The protocol is analogous to the H₁ and D₂ receptor binding assays.

  • Incubation is generally performed at 37°C for 30-60 minutes.

• Data Analysis:

  • Data analysis is performed as described for the other receptor binding assays to calculate the IC₅₀ and Kᵢ of dioxopromethazine for the 5-HT₂ₐ receptor.

Conclusion

Dioxopromethazine is a pharmacologically active molecule with a primary role as a histamine H1 receptor antagonist. The inferred binding profile, based on its structural analog promethazine, suggests a broader interaction with dopaminergic and serotonergic receptors, which warrants further investigation. The experimental protocols detailed in this guide provide a robust framework for researchers to quantitatively determine the receptor binding affinities of dioxopromethazine and other novel compounds. A thorough understanding of its receptor binding profile is essential for optimizing its therapeutic use and exploring new clinical applications. The provided visualizations of signaling pathways and experimental workflows serve as valuable tools for both educational and research purposes in the field of drug discovery and development.

References

• 1. promethazine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Dioxopromethazine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. biocompare.com [biocompare.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. What is Dioxopromethazine used for? [synapse.patsnap.com]
• 6. Promethazine - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Early Discovery and Development of Dioxopromethazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dioxopromethazine, a phenothiazine (B1677639) derivative, emerged from the chemical modification of promethazine (B1679618). Characterized by a sulfone moiety, it exhibits a distinct pharmacological profile, primarily as a potent antihistamine with additional antitussive, anti-inflammatory, and local anesthetic properties. This technical guide delineates the early discovery and development of Dioxopromethazine, consolidating available data on its synthesis, preclinical pharmacology, and pharmacokinetic profile. The document provides detailed experimental protocols for its synthesis and key in vivo assays, summarizes quantitative data in structured tables, and visualizes its putative signaling pathways and experimental workflows using Graphviz diagrams to facilitate a deeper understanding for research and development professionals.

Introduction

The journey of Dioxopromethazine begins with the broader exploration of phenothiazine compounds, a class of molecules that revolutionized psychiatry and allergy treatment.[1][2] The synthesis of the phenothiazine nucleus dates back to 1883.[3] Dioxopromethazine, also known as Prothanon, is a derivative of the well-established antihistamine, promethazine.[1] Its structural distinction lies in the oxidation of the sulfur atom in the phenothiazine ring to a sulfone group. This chemical modification was investigated to explore alterations in the pharmacological profile of the parent compound. Early research, notably a 1970 study from Germany, laid the groundwork for understanding its properties as a new antihistaminic agent. This guide aims to provide a comprehensive technical overview of the foundational science behind Dioxopromethazine's initial development.

Synthesis and Chemical Properties

Dioxopromethazine hydrochloride is chemically known as 10-[2-(Dimethylamino)propyl]-10H-phenothiazine 5,5-dioxide hydrochloride.[4] It is generally synthesized through the oxidation of its parent compound, promethazine.[1][3]

Synthesis Protocol: Oxidation of Promethazine Hydrochloride

This protocol describes a general method for the synthesis of phenothiazine sulfones, which is applicable for the preparation of Dioxopromethazine from promethazine.

Materials:

• Promethazine hydrochloride

• Hydrogen peroxide (30% solution)

• Glacial acetic acid

• Water

• Sodium bicarbonate (or other suitable base)

• Ethanol

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, magnetic stirrer, filtration apparatus)

Procedure:

• Dissolution: Dissolve a known quantity of promethazine in glacial acetic acid in a round-bottom flask.

• Oxidation: Slowly add a stoichiometric excess of 30% hydrogen peroxide to the solution while stirring. The reaction is exothermic and may require cooling to maintain a controlled temperature.

• Reaction Monitoring: The progress of the oxidation reaction can be monitored by thin-layer chromatography (TLC) using an appropriate solvent system.

• Neutralization and Precipitation: Once the reaction is complete, the mixture is cooled and slowly poured into a solution of sodium bicarbonate to neutralize the acetic acid. This will cause the Dioxopromethazine free base to precipitate.

• Isolation and Purification: The precipitate is collected by filtration, washed with water, and dried. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.

• Salt Formation: To obtain the hydrochloride salt, the purified Dioxopromethazine free base is dissolved in an appropriate solvent (e.g., ethanol) and treated with a solution of hydrochloric acid. The resulting Dioxopromethazine hydrochloride salt will precipitate and can be collected by filtration, washed with a cold solvent, and dried.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Dioxopromethazine hydrochloride is presented in Table 1.

Table 1: Chemical and Physical Properties of Dioxopromethazine Hydrochloride

Property	Value	Reference(s)
Molecular Formula	C17H21ClN2O2S	[5]
Molecular Weight	352.88 g/mol	[5]
Appearance	White to yellowish powder or crystalline powder	[4]
Melting Point	127-129 °C	[4]
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727) (when heated)	[4]
pKa	8.88 ± 0.50 (Predicted)	[4]

Pharmacological Profile

Dioxopromethazine is primarily classified as a histamine (B1213489) H1 receptor antagonist. Its pharmacological effects also extend to antitussive, anti-inflammatory, and local anesthetic activities.[3] The sulfone moiety is believed to modulate its activity profile compared to promethazine.

Mechanism of Action

The primary mechanism of action of Dioxopromethazine is the competitive antagonism of histamine at H1 receptors. By blocking these receptors, it prevents the downstream effects of histamine, such as vasodilation, increased capillary permeability, and smooth muscle contraction, which are characteristic of allergic reactions.

Signaling Pathways

The antagonism of the H1 receptor by Dioxopromethazine is expected to inhibit the canonical Gq/11 protein-coupled signaling cascade. The following diagrams illustrate the presumed signaling pathways affected by Dioxopromethazine.

Caption: Presumed H1 Receptor Signaling Pathway Antagonized by Dioxopromethazine.

Caption: Putative Dopamine D2 Receptor Signaling Pathway Antagonized by Dioxopromethazine.

Preclinical Pharmacokinetics

The pharmacokinetic profile of Dioxopromethazine has been investigated, with a particular focus on the stereoselective disposition of its enantiomers. A study in rats provided detailed quantitative data on the plasma concentrations of R- and S-Dioxopromethazine following oral administration.

Bioanalytical Method: Enantioselective HPLC-MS/MS

A reliable and specific HPLC-MS/MS method was developed and validated for the quantification of R- and S-Dioxopromethazine in rat plasma.[6][7]

Experimental Protocol:

• Sample Preparation: Rat plasma samples were alkalized with 1 M Sodium Carbonate (Na2CO3). The enantiomers of Dioxopromethazine and the internal standard (Diphenhydramine) were then extracted using ethyl acetate (B1210297).

• Chromatographic Separation:

  • Column: Chiralpak AGP column (100 × 4.0 mm i.d., 5 μm).

  • Mobile Phase: A mixture of ammonium (B1175870) acetate (10 mM; pH 4.5) and methanol in a 90:10 (v/v) ratio.

  • Flow Rate: Not specified, but a complete separation was achieved within 12 minutes.

  • Resolution: The separation of R- and S-Dioxopromethazine achieved a resolution (Rs) of 2.8.

• Mass Spectrometric Detection:

  • Mode: Multiple Reaction Monitoring (MRM).

  • Transitions:

    • Dioxopromethazine enantiomers: m/z 317.2 → 86.1

    • Internal Standard (Diphenhydramine): m/z 256.2 → 167.1

Method Validation Parameters: The validation of the bioanalytical method demonstrated good linearity, precision, and accuracy, as summarized in Table 2.

Table 2: Validation Parameters of the Enantioselective HPLC-MS/MS Method for Dioxopromethazine in Rat Plasma

Parameter	Value	Reference(s)
Linearity Range	1.00 - 80.00 ng/mL	[6][7]
Correlation Coefficient (r²)	> 0.995	[6][7]
Lower Limit of Quantitation (LLOQ)	1.00 ng/mL	[6][7]
Intra-day Precision (RSD%)	< 12.3%	[6][7]
Inter-day Precision (RSD%)	< 12.3%	[6][7]
Accuracy (RE%)	-10.5% to 6.6%	[6][7]

Pharmacokinetic Parameters in Rats

The validated HPLC-MS/MS method was applied to a stereoselective pharmacokinetic study in rats. Significant differences were observed between the main pharmacokinetic parameters of the R- and S-enantiomers, indicating stereoselective disposition. The study also confirmed that no chiral inversion occurred during the assay.[6][7]

(Note: While the referenced abstract mentions that significant differences in pharmacokinetic parameters were found, it does not provide the specific values for Cmax, Tmax, AUC, etc. for each enantiomer. Therefore, a detailed table of these parameters cannot be generated at this time.)

In Vivo Pharmacology: Experimental Models

The early development of Dioxopromethazine would have involved a battery of in vivo assays to characterize its pharmacological effects. The following are detailed protocols for standard preclinical models used to assess antitussive, anti-inflammatory, and local anesthetic activities.

Antitussive Activity: Citric Acid-Induced Cough in Guinea Pigs

This model is a standard for evaluating the efficacy of potential antitussive agents.

Experimental Protocol:

• Animal Model: Male Dunkin-Hartley guinea pigs are typically used.

• Acclimatization: Animals are acclimatized to the experimental conditions and placed in individual transparent chambers.

• Cough Induction: A continuous aerosol of a tussive agent, such as 0.4 M citric acid dissolved in 0.9% saline, is delivered into the chamber for a set period (e.g., 7 minutes) using an ultrasonic nebulizer.

• Observation: The number of coughs is counted by trained observers, often with the aid of audio and video recording for later verification. The latency to the first cough can also be measured.

• Drug Administration: Test compounds, including Dioxopromethazine, a positive control (e.g., codeine), and a vehicle control, are administered (e.g., orally or intraperitoneally) at a specified time before the citric acid challenge.

• Evaluation: The antitussive effect is quantified as the percentage reduction in the number of coughs in the drug-treated groups compared to the vehicle-treated control group.

Caption: Experimental Workflow for the Citric Acid-Induced Antitussive Assay.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model of acute inflammation.

Experimental Protocol:

• Animal Model: Male Wistar or Sprague-Dawley rats are commonly used.

• Baseline Measurement: The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• Drug Administration: The test compound (Dioxopromethazine), a positive control (e.g., indomethacin), and a vehicle control are administered, typically intraperitoneally or orally, 30-60 minutes before the induction of inflammation.

• Induction of Edema: A subplantar injection of 100 µL of a 1% carrageenan solution in saline is administered into the right hind paw.[8]

• Measurement of Edema: Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Evaluation: The degree of edema is calculated as the difference in paw volume before and after carrageenan injection. The anti-inflammatory activity is expressed as the percentage inhibition of edema in the drug-treated groups compared to the vehicle-treated control group.

Local Anesthetic Activity: Guinea Pig Wheal Test

This method assesses the infiltration anesthesia of a compound.

Experimental Protocol:

• Animal Model: Hartley guinea pigs are suitable for this assay.

• Preparation: The hair on the dorsal thoracolumbar region of the guinea pigs is carefully clipped.

• Injection Sites: Several injection sites are marked on the clipped back of each animal.

• Intradermal Injection: A standardized volume (e.g., 0.1 mL) of the test solution (Dioxopromethazine), a positive control (e.g., lidocaine), and a vehicle control is injected intradermally at the marked sites, raising a small wheal.

• Assessment of Anesthesia: Starting a few minutes after the injection, the center of each wheal is gently pricked with a blunt pin at regular intervals. The absence of a skin twitch (panniculus reflex) indicates successful local anesthesia.

• Evaluation: The onset and duration of the local anesthetic effect are recorded for each test substance.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Alteration of skin reactivity to local anesthetic drugs in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. Dioxopromethazine hydrochloride | C17H21ClN2O2S | CID 11416891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Enantiomeric Separation of Dioxopromethazine and its Stereoselective Pharmacokinetics in Rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Physicochemical Properties of Dioxopromethazine Powder

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical properties of Dioxopromethazine powder. The information herein is intended to support research, drug development, and quality control activities by providing key data, experimental methodologies, and an understanding of its mechanism of action.

Chemical and Physical Properties

Dioxopromethazine, a phenothiazine (B1677639) derivative, is recognized for its antihistaminic properties.[1][2] An understanding of its fundamental chemical and physical characteristics is crucial for its application and formulation.

Table 1: Chemical and Physical Data of Dioxopromethazine

Property	Value	Reference(s)
Chemical Name	10-[2-(Dimethylamino)propyl]-10H-phenothiazine 5,5-dioxide	[3]
Synonyms	Dioxoprome, Prothanon, 9,9-Dioxopromethazine	[3][4]
Molecular Formula	C₁₇H₂₀N₂O₂S	[1][4]
Molecular Weight	316.42 g/mol	[4][5]
CAS Number	13754-56-8	[1][4]
Appearance	White to faint-yellow crystalline powder	[3]
Melting Point	127-129 °C	[1][3]
Boiling Point	478.451 °C at 760 mmHg (Predicted)	[3]
pKa	8.88 ± 0.50 (Predicted)	[3]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation design. Dioxopromethazine hydrochloride's solubility has been investigated in various solvents.

Table 2: Solubility of Dioxopromethazine Hydrochloride

Solvent	Solubility	Reference(s)
Chloroform	Slightly Soluble	[3]
Methanol	Slightly Soluble (especially with heating)	[3]
Water	Freely Soluble (as hydrochloride salt)	[6][7]
Acetic Acid	Soluble	[6]
Ethanol	Soluble	[6]
N,N-dimethylformamide	Soluble	[6]
N-methyl ketopyrrolidide	Soluble	[6]
Acetone	Sparingly Soluble	[6]
DMSO	Soluble up to 11.67 mg/mL (with sonication)	[8]

Stability Profile

Dioxopromethazine exhibits instability under certain conditions. It is particularly susceptible to degradation in aqueous solutions and when exposed to direct sunlight.[2] For formulations, it is recommended to use light-protective packaging, such as brown-glass bottles, and to adhere to appropriate storage conditions to prevent decomposition.[2]

Mechanism of Action and Signaling Pathway

Dioxopromethazine functions primarily as a histamine (B1213489) H1 receptor antagonist.[1][8] The H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by histamine, initiates an intracellular signaling cascade. Dioxopromethazine competitively blocks this receptor, thereby inhibiting the downstream effects of histamine, which are associated with allergic responses.[9] The signaling pathway is initiated by the activation of a Gq protein, which in turn activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium and activation of Protein Kinase C (PKC), respectively.

Caption: Dioxopromethazine antagonizes the Histamine H1 receptor, inhibiting the Gq-PLC signaling cascade.

Experimental Protocols

The following sections provide detailed methodologies for the determination of key physicochemical properties of Dioxopromethazine powder.

Melting Point Determination

Objective: To determine the melting range of Dioxopromethazine powder.

Methodology: Capillary Melting Point Method.[10][11]

Apparatus:

• Melting point apparatus with a calibrated thermometer or digital temperature sensor.

• Glass capillary tubes (closed at one end).

• Mortar and pestle.

Procedure:

• Sample Preparation: A small amount of Dioxopromethazine powder is finely ground using a mortar and pestle. The dry powder is then packed into a capillary tube to a height of 2-3 mm.[11]

• Apparatus Setup: The melting point apparatus is calibrated using appropriate standards.

• Measurement: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a rate of approximately 10-20 °C/min until it is about 30 °C below the expected melting point. The heating rate is then reduced to 1-2 °C/min.[11]

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the onset of melting, and the temperature at which the entire sample becomes liquid is recorded as the completion of melting. The melting range is reported.

Caption: Workflow for Melting Point Determination.

Solubility Determination

Objective: To determine the equilibrium solubility of Dioxopromethazine powder in various solvents.

Methodology: Shake-Flask Method.[12][13]

Apparatus:

• Analytical balance.

• Vials with screw caps.

• Shaking incubator or orbital shaker.

• Centrifuge.

• HPLC-UV or UV-Vis spectrophotometer.

• pH meter.

Procedure:

• Preparation of Saturated Solutions: An excess amount of Dioxopromethazine powder is added to a known volume of the selected solvent (e.g., water, ethanol, buffer solutions of varying pH) in a vial.

• Equilibration: The vials are sealed and agitated in a shaking incubator at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The resulting suspension is centrifuged to separate the undissolved solid from the supernatant.

• Quantification: An aliquot of the clear supernatant is carefully removed, diluted as necessary, and the concentration of dissolved Dioxopromethazine is determined using a validated analytical method such as HPLC-UV or UV-Vis spectrophotometry.

Caption: Workflow for Solubility Determination via Shake-Flask Method.

pKa Determination

Objective: To experimentally determine the acid dissociation constant (pKa) of Dioxopromethazine.

Methodology: Potentiometric Titration.[9][14]

Apparatus:

• Potentiometer with a pH electrode.

• Burette.

• Stirrer.

• Beaker.

• Standardized acidic and basic titrants.

Procedure:

• Sample Preparation: A known concentration of Dioxopromethazine is dissolved in a suitable solvent (e.g., water or a co-solvent system if solubility is low).

• Titration: The solution is titrated with a standardized solution of a strong acid or base.

• Data Collection: The pH of the solution is measured after each addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.

Stability-Indicating HPLC Method

Objective: To develop a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of Dioxopromethazine and its degradation products.[15]

Chromatographic Conditions (Example):

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: A gradient of acetonitrile (B52724) and a phosphate (B84403) buffer (pH adjusted).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 254 nm).

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Forced Degradation Studies: To ensure the method is stability-indicating, forced degradation studies are performed. Dioxopromethazine solutions are subjected to stress conditions such as:

• Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heating the solid powder at 105 °C for 48 hours.

• Photodegradation: Exposing a solution to UV light (254 nm) for 24 hours.

The stressed samples are then analyzed using the developed HPLC method to demonstrate that the degradation products are well-resolved from the parent Dioxopromethazine peak.

Caption: Logical workflow for developing a stability-indicating HPLC method.

References

• 1. What is the mechanism of Dioxopromethazine? [synapse.patsnap.com]
• 2. Phenothiazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 4. who.int [who.int]
• 5. scispace.com [scispace.com]
• 6. Phenothiazines and their Evolving Roles in Clinical Practice: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular properties and signalling pathways of the histamine H1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. H1 Antihistamines: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and validation of a HPLC method for the analysis of promethazine hydrochloride in hot-melt extruded dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dioxopromethazine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Phenothiazine - Wikipedia [en.wikipedia.org]
• 14. The biggest source of information for doctors – pr... | proLékaře.cz [prolekare.cz]
• 15. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Application Note: A Stability-Indicating HPLC Method for the Analysis of Dioxopromethazine

Introduction

Dioxopromethazine, also known as Promethazine (B1679618) Sulfone, is a metabolite of the first-generation antihistamine, Promethazine.[1][2] It is essential to have a robust analytical method to quantify Dioxopromethazine in pharmaceutical preparations and for stability studies to ensure product quality and safety. This application note describes a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the determination of Dioxopromethazine. The method is designed to separate Dioxopromethazine from its potential degradation products and is based on established principles for the analysis of related phenothiazine (B1677639) compounds.[3][4]

Physicochemical Properties of Dioxopromethazine Hydrochloride

A summary of the key physicochemical properties of Dioxopromethazine HCl is presented in Table 1. This information is critical for method development, particularly in selecting the appropriate diluent and mobile phase pH. The predicted pKa of 8.88 suggests that the compound will be protonated and positively charged in acidic conditions.[1][2]

Property	Value	Reference
Molecular Formula	C17H20N2O2S	[2][5]
Molecular Weight	316.42 g/mol	[2]
Appearance	White powder	[1]
pKa (Predicted)	8.88 ± 0.50	[1][2]
Solubility	Slightly soluble in Chloroform and Methanol (heated)	[1][2]

Table 1: Physicochemical Properties of Dioxopromethazine HCl

Experimental Protocols

This section details the proposed materials, equipment, and procedures for the HPLC analysis of Dioxopromethazine.

1. Materials and Reagents

• Dioxopromethazine Hydrochloride Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Ammonium Acetate (Analytical Grade)

• Glacial Acetic Acid (Analytical Grade)

• Water (HPLC Grade)

• Hydrochloric Acid (Analytical Grade)

• Sodium Hydroxide (Analytical Grade)

• Hydrogen Peroxide (30%, Analytical Grade)

2. Equipment

• HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Analytical balance

• pH meter

• Volumetric flasks and pipettes

• Ultrasonic bath

• Syringe filters (0.45 µm)

3. Chromatographic Conditions

The proposed chromatographic conditions are based on methods developed for the related compound Promethazine and general principles of reversed-phase HPLC for basic compounds.[3][4][6]

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Ammonium Acetate in water, pH adjusted to 4.5 with Acetic Acid
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B, 5-20 min: 30% to 70% B, 20-25 min: 70% B, 25.1-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Diluent	Mobile Phase A: Acetonitrile (80:20 v/v)

Table 2: Proposed HPLC Method Parameters for Dioxopromethazine Analysis

4. Preparation of Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Dioxopromethazine HCl Reference Standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. Sonicate for 10 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions for linearity assessment by diluting the stock solution with the diluent to concentrations ranging from 1 to 20 µg/mL.

• Sample Preparation (for a solid dosage form): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to a target concentration of Dioxopromethazine and transfer it to a suitable volumetric flask. Add a portion of the diluent and sonicate for 15-20 minutes to extract the analyte. Dilute to volume with the diluent, mix well, and filter through a 0.45 µm syringe filter before injection.

5. Forced Degradation Studies

To demonstrate the stability-indicating nature of the method, forced degradation studies should be performed on a Dioxopromethazine solution.[4][7]

• Acid Degradation: Treat the sample solution with 1N HCl at 80°C for 2 hours.

• Base Degradation: Treat the sample solution with 1N NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat the sample solution with 3% H2O2 at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

After degradation, samples should be neutralized (if necessary), diluted to the target concentration, and analyzed by the proposed HPLC method.

Data Presentation

The results of the method validation studies should be summarized in tables for clarity and easy comparison.

Linearity

Concentration (µg/mL)	Peak Area
1
5
10
15
20
Correlation Coefficient (r²)

Table 3: Linearity Data for Dioxopromethazine

Precision

Intraday (n=6)	Interday (n=6)
Mean Peak Area
Standard Deviation
% RSD

Table 4: Precision Data for Dioxopromethazine (at a concentration of 10 µg/mL)

Accuracy (Recovery)

Spiked Level (%)	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80	8
100	10
120	12

Table 5: Accuracy Data for Dioxopromethazine

Visualizations

HPLC Method Development Workflow

The following diagram illustrates the logical workflow for the development and validation of the HPLC method for Dioxopromethazine analysis.

References

• 1. Cas 13754-56-8,DIOXOPROMETHAZINE HCL | lookchem [lookchem.com]
• 2. DIOXOPROMETHAZINE HCL | 13754-56-8 [chemicalbook.com]
• 3. Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. – Oriental Journal of Chemistry [orientjchem.org]
• 4. Development and validation of a HPLC method for the analysis of promethazine hydrochloride in hot-melt extruded dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dioxopromethazine | C17H20N2O2S | CID 63031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. globalscientificjournal.com [globalscientificjournal.com]
• 7. stability-indicating hplc method: Topics by Science.gov [science.gov]

Application Note: Enantioselective Separation of Dioxopromethazine Enantiomers by HPLC-MS/MS

Introduction

Dioxopromethazine (B76312) (DPZ) is a phenothiazine-based antihistamine that is clinically administered as a racemic mixture. As enantiomers of a chiral drug can exhibit different pharmacological and toxicological profiles, the ability to separate and quantify individual enantiomers is crucial in drug development and pharmacokinetic studies. This application note details a robust and sensitive HPLC-MS/MS method for the enantioselective separation of R- and S-dioxopromethazine. The method is suitable for the analysis of dioxopromethazine enantiomers in biological matrices, such as rat plasma.

Instrumentation and Consumables

• HPLC System: A high-performance liquid chromatography system capable of delivering stable and precise gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chiral Column: Chiralpak AGP, 100 x 4.0 mm i.d., 5 µm particle size.

• Software: Data acquisition and processing software compatible with the HPLC-MS/MS system.

• Reagents and Solvents: Methanol (B129727) (HPLC grade), Ammonium acetate (B1210297) (analytical grade), Ethyl acetate (analytical grade), Sodium carbonate (analytical grade), Diphenhydramine (B27) (Internal Standard, IS).

Experimental Protocols

Standard and Sample Preparation

1.1. Stock Solutions:

• Prepare individual stock solutions of racemic dioxopromethazine and diphenhydramine (Internal Standard) in methanol at a concentration of 1 mg/mL.

• Store stock solutions at 4°C.

1.2. Working Solutions:

• Prepare working solutions by serially diluting the stock solutions with a 50:50 mixture of methanol and water to create calibration standards and quality control (QC) samples.

1.3. Plasma Sample Preparation:

• Pipette 50 µL of rat plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (Diphenhydramine).

• Add 20 µL of 1M Sodium Carbonate (Na₂CO₃) to alkalize the plasma.

• Vortex the mixture for 30 seconds.

• Add 500 µL of ethyl acetate for liquid-liquid extraction.

• Vortex for 3 minutes, followed by centrifugation at 12,000 rpm for 10 minutes.

• Transfer the supernatant (organic layer) to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the HPLC-MS/MS system.

HPLC-MS/MS Method

A reliable, specific, and rapid enantioselective HPLC-MS/MS method has been established for the quantification of R- and S-DPZ.[1][2] The complete separation of R- and S-DPZ is achieved within 12 minutes.[2]

2.1. HPLC Conditions:

Parameter	Value
Column	Chiralpak AGP (100 x 4.0 mm i.d., 5 µm)[1][2]
Mobile Phase	10 mM Ammonium Acetate (pH 4.5) : Methanol (90:10, v/v)[1][2]
Flow Rate	0.9 mL/min[1]
Column Temperature	25°C
Injection Volume	10 µL

2.2. Mass Spectrometry Conditions:

The detection of DPZ enantiomers and the internal standard is performed using Multiple Reaction Monitoring (MRM) mode with a positive electrospray ionization source.[1][2]

Parameter	Dioxopromethazine Enantiomers	Diphenhydramine (IS)
Ionization Mode	ESI Positive	ESI Positive
MRM Transition	m/z 317.2 → 86.1[1][2]	m/z 256.2 → 167.1[1][2]
Collision Energy	Optimized for the specific instrument	Optimized for the specific instrument
Dwell Time	200 ms	200 ms

Data Presentation

The developed method demonstrates good linearity and sensitivity for the quantification of dioxopromethazine enantiomers.[1][2]

Method Validation Parameters

Parameter	Result
Resolution (Rs)	2.8[1][2]
Linear Range	1.00 - 80.00 ng/mL[1][2]
Correlation Coefficient (r²)	> 0.995[1][2]
Lower Limit of Quantitation (LLOQ)	1.00 ng/mL[1][2]
Intra-day Precision (RSD%)	< 12.3%[1][2]
Inter-day Precision (RSD%)	< 12.3%[1][2]
Accuracy (RE%)	-10.5% to 6.6%[1][2]

Experimental Workflow Diagram

Caption: Workflow for the enantioselective analysis of Dioxopromethazine.

Results and Discussion

This method successfully separates the R- and S-enantiomers of dioxopromethazine with a high resolution factor (Rs = 2.8), indicating baseline separation.[1][2] The validation data confirms that the method is linear, sensitive, precise, and accurate over the specified concentration range, making it suitable for pharmacokinetic studies.[1][2] The use of a Chiralpak AGP column was critical for achieving the enantioseparation.[1][2] The sample preparation procedure provides clean extracts and good recovery.

Conclusion

The HPLC-MS/MS method described in this application note is a validated and reliable approach for the enantioselective separation and quantification of dioxopromethazine in biological samples. This protocol can be readily implemented in research and drug development laboratories for stereoselective pharmacokinetic and pharmacodynamic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantiomeric Separation of Dioxopromethazine and its Stereoselective Pharmacokinetics in Rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of Dioxopromethazine Using Capillary Zone Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated capillary zone electrophoresis (CZE) method for the enantioselective separation of dioxopromethazine (B76312), a phenothiazine-based antihistamine. The protocol employs carboxyethyl-β-cyclodextrin (CE-β-CD) as a chiral selector, enabling the effective resolution of dioxopromethazine enantiomers. This method is particularly applicable for the quality control of pharmaceutical formulations, such as eye drops, where the stereoisomeric purity of the active pharmaceutical ingredient is critical. The described methodology offers high sensitivity, precision, and linearity, making it a valuable tool in pharmaceutical analysis and drug development.

Introduction

Dioxopromethazine, a derivative of promethazine, is a chiral compound used for its antihistaminic properties. As with many chiral drugs, the enantiomers of dioxopromethazine may exhibit different pharmacological and toxicological profiles. Therefore, the ability to separate and quantify individual enantiomers is crucial for ensuring the safety and efficacy of pharmaceutical products. Capillary zone electrophoresis (CZE) has emerged as a powerful technique for chiral separations due to its high efficiency, short analysis time, and low consumption of reagents and samples.[1][2] The principle of CZE is based on the differential migration of analytes in an electric field.[2] For the separation of enantiomers, which have identical charge-to-mass ratios, a chiral selector is added to the background electrolyte (BGE) to form transient diastereomeric complexes with the analytes, leading to different electrophoretic mobilities.[1][3] Cyclodextrins and their derivatives are widely used as chiral selectors in CZE due to their ability to form inclusion complexes with a variety of guest molecules.[3][4][5] This application note describes a CZE method utilizing a charged cyclodextrin (B1172386), carboxyethyl-β-cyclodextrin, for the successful chiral separation of dioxopromethazine.[6]

Experimental Protocols

Instrumentation and Reagents

• Capillary Electrophoresis System: A standard CZE instrument equipped with a photometric absorbance detector is required.

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., effective length of 40 cm).

• Reagents:

  • Dioxopromethazine hydrochloride standard

  • Carboxyethyl-β-cyclodextrin (CE-β-CD)

  • ε-Aminocaproic acid

  • Acetic acid

  • Sodium hydroxide (B78521) (for pH adjustment)

  • Deionized water

  • Methanol (for capillary conditioning)

• Software: Data acquisition and processing software compatible with the CZE system.

Standard Solution Preparation

• Stock Solution: Prepare a stock solution of dioxopromethazine hydrochloride in deionized water at a concentration of 1 mg/mL.

• Working Standards: Prepare a series of working standard solutions by diluting the stock solution with deionized water to the desired concentrations for linearity studies.

Background Electrolyte (BGE) Preparation

The optimal BGE for the chiral separation of dioxopromethazine consists of:

• 20 mmol/L ε-aminocaproic acid

• Acetic acid to adjust the pH to 4.5

• 3-6 mg/mL carboxyethyl-β-cyclodextrin (CE-β-CD)[6]

Procedure:

• Dissolve the required amount of ε-aminocaproic acid in deionized water.

• Add the specified concentration of CE-β-CD to the solution.

• Adjust the pH of the solution to 4.5 using acetic acid.

• Filter the BGE through a 0.45 µm syringe filter before use.

Capillary Conditioning

Proper capillary conditioning is essential for achieving reproducible results. A typical conditioning procedure is as follows:

• Rinse the capillary with 0.1 M sodium hydroxide for 5 minutes.

• Rinse with deionized water for 5 minutes.

• Rinse with the background electrolyte for 10 minutes.

• Between runs, rinse the capillary with the BGE for 2 minutes.

Electrophoretic Conditions

• Applied Voltage: 20 kV

• Temperature: 25 °C

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

• Detection: UV absorbance at 275 nm.[6]

Experimental Workflow

References

• 1. Application of Experimental Design Methodologies in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Capillary Zone Electrophoresis (CZE) - Creative Proteomics [creative-proteomics.com]
• 3. Cyclodextrin Derivatives as Chiral Supramolecular Receptors for Enantioselective Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioseparation of phenothiazines in capillary zone electrophoresis using cyclodextrins as chiral selectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Chiral separation of dioxopromethazine in eye drops by CZE with charged cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: In Vitro Assay Protocols for Dioxopromethazine Hydrochloride

Introduction

Dioxopromethazine (B76312) hydrochloride is a phenothiazine (B1677639) derivative with a complex pharmacological profile, exhibiting antihistaminic, antipsychotic, and anticholinergic properties.[1] Its therapeutic effects stem from its interaction with multiple receptor systems, including histamine (B1213489) H1, dopamine (B1211576) D2, serotonin (B10506) 5-HT2A/2C, and muscarinic acetylcholine (B1216132) receptors.[1][2] As a multi-target compound, a comprehensive in vitro evaluation is essential to characterize its potency, selectivity, and potential for off-target effects. These application notes provide detailed protocols for key in vitro assays relevant to the pharmacological profile of dioxopromethazine hydrochloride, intended for use by researchers in drug discovery and development.

Mechanism of Action Overview

Dioxopromethazine hydrochloride functions primarily as an antagonist at several key G-protein coupled receptors (GPCRs). Its antihistaminic effects are mediated by blocking histamine H1 receptors.[3] The compound's antipsychotic and antiemetic actions are attributed to its antagonism of dopamine D2 receptors in the brain.[1] Furthermore, it exhibits activity at serotonin and muscarinic acetylcholine receptors, contributing to its broad therapeutic profile and potential side effects.[1][2]

Fig. 1: Dioxopromethazine Hydrochloride's Multimodal Mechanism of Action.

Experimental Protocols

Protocol 1: Histamine H1 Receptor (H1R) Competitive Binding Assay

This protocol determines the binding affinity (Ki) of dioxopromethazine hydrochloride for the H1 receptor using a competitive radioligand binding assay.

Workflow Diagram

Fig. 2: Workflow for H1R Competitive Binding Assay.

Methodology:

• Membrane Preparation: Utilize membranes from a cell line stably expressing the human H1 receptor (e.g., CHO-K1 or HEK293 cells).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand: [³H]-pyrilamine (specific activity ~20-30 Ci/mmol), used at a final concentration equal to its Kd for the H1 receptor.

• Procedure: a. Prepare serial dilutions of dioxopromethazine hydrochloride (e.g., from 10⁻¹¹ M to 10⁻⁵ M) in the assay buffer. b. In a 96-well plate, add 50 µL of assay buffer for total binding or 50 µL of a non-labeled H1 antagonist (e.g., 10 µM Mepyramine) for non-specific binding. c. Add 50 µL of the dioxopromethazine hydrochloride dilution or vehicle control. d. Add 50 µL of [³H]-pyrilamine. e. Add 50 µL of cell membrane preparation (5-10 µg protein/well). f. Incubate at 25°C for 60 minutes with gentle agitation. g. Terminate the reaction by rapid filtration through a GF/B filter plate, followed by three washes with ice-cold assay buffer. h. Allow filters to dry, add scintillation cocktail, and count radioactivity using a scintillation counter.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) by fitting the data to a sigmoidal dose-response curve. Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Protocol 2: Cell-Based Calcium Mobilization Assay (H1R Functional Antagonism)

This functional assay measures the ability of dioxopromethazine hydrochloride to inhibit histamine-induced calcium release in cells expressing the H1 receptor, a Gq-coupled receptor.

Methodology:

• Cell Line: HEK293 or CHO cells stably expressing the human H1 receptor.

• Reagents:

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay Buffer: Hanks’ Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Histamine (agonist).

• Procedure: a. Seed cells in a black, clear-bottom 96-well plate and grow to 80-90% confluency. b. Load cells with Fluo-4 AM dye according to the manufacturer's instructions (typically 1-hour incubation at 37°C). c. Wash cells gently with assay buffer to remove excess dye. d. Pre-incubate cells with varying concentrations of dioxopromethazine hydrochloride (or vehicle) for 15-30 minutes at 37°C. e. Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). f. Establish a baseline fluorescence reading for ~20 seconds. g. Add a concentration of histamine that elicits a sub-maximal response (EC₈₀) and continue reading fluorescence for an additional 90-120 seconds.

• Data Analysis: Determine the IC₅₀ value for dioxopromethazine hydrochloride by plotting the inhibition of the histamine-induced fluorescence signal against the log of the compound concentration.

Protocol 3: Dopamine D2 Receptor (D2R) cAMP Inhibition Assay

This assay measures the functional antagonism of dioxopromethazine hydrochloride at the Gi-coupled D2 receptor by quantifying its ability to block dopamine-induced inhibition of cAMP production.

Workflow Diagram

Fig. 3: Workflow for D2R cAMP Inhibition Assay.

Methodology:

• Cell Line: A cell line stably co-expressing the human D2 receptor (e.g., CHO-K1).

• Reagents:

  • Dopamine (agonist).

  • Forskolin (to stimulate adenylyl cyclase).

  • cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based).

• Procedure: a. Culture cells in a 96-well or 384-well plate. b. Pre-incubate cells with serial dilutions of dioxopromethazine hydrochloride for 15-30 minutes. c. Add a mixture of dopamine (at an EC₈₀ concentration) and forskolin (e.g., 1-10 µM) to the wells. d. Incubate for 30 minutes at 37°C. e. Lyse the cells and measure cAMP levels according to the detection kit manufacturer's protocol.

• Data Analysis: The antagonist effect is seen as a restoration of cAMP levels. Plot the cAMP concentration against the log of the dioxopromethazine hydrochloride concentration to determine the IC₅₀.

Protocol 4: Cell Viability (Cytotoxicity) Assay

This protocol assesses the general cytotoxicity of dioxopromethazine hydrochloride on a relevant cell line to determine its therapeutic window.

Methodology:

• Cell Line: Use a relevant cell line, such as HepG2 (liver cell model) or the cell lines used in the functional assays (HEK293, CHO).

• Reagents: Resazurin-based reagent (e.g., alamarBlue) or MTT.

• Procedure: a. Seed cells in a 96-well plate and allow them to attach overnight. b. Replace the medium with fresh medium containing serial dilutions of dioxopromethazine hydrochloride (e.g., from 0.1 µM to 100 µM). Include a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin). c. Incubate for 24 to 48 hours at 37°C. d. Add the resazurin (B115843) reagent to each well and incubate for an additional 2-4 hours. e. Measure fluorescence (Ex/Em ~560/590 nm) or absorbance for MTT-based assays.

• Data Analysis: Normalize the results to the vehicle control (100% viability). Plot cell viability (%) against the log of the compound concentration to calculate the CC₅₀ (half-maximal cytotoxic concentration).

Data Presentation

The quantitative data generated from the described assays should be summarized for clear comparison of the compound's activity across its different targets.

Assay Type	Target	Parameter	Result (Hypothetical)	Cell Line
Radioligand Binding	Human H1 Receptor	Kᵢ	5.2 nM	CHO-H1R
Calcium Mobilization	Human H1 Receptor	IC₅₀	15.8 nM	HEK-H1R
Radioligand Binding	Human D2 Receptor	Kᵢ	45.1 nM	CHO-D2R
cAMP Inhibition	Human D2 Receptor	IC₅₀	98.3 nM	CHO-D2R
Radioligand Binding	Human 5-HT2A Receptor	Kᵢ	120 nM	HEK-5HT2A
Cell Viability	Cytotoxicity	CC₅₀	> 50 µM	HepG2

References

• 1. What is the mechanism of Dioxopromethazine? [synapse.patsnap.com]
• 2. What is Dioxopromethazine used for? [synapse.patsnap.com]
• 3. Dioxopromethazine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Application Notes and Protocols for Cell-Based Assays to Study Dioxopromethazine Activity

Introduction

Dioxopromethazine, a derivative of phenothiazine, is a compound with a range of pharmacological activities.[1] Primarily known as a potent histamine (B1213489) H1 (H1) receptor antagonist, its mechanism of action also extends to other cellular targets, including dopamine (B1211576) and serotonin (B10506) receptors.[2][3][4] Dioxopromethazine also exhibits significant anti-inflammatory, antitussive, and anti-allergic properties.[1]

These application notes provide detailed protocols for a suite of cell-based assays designed to quantitatively assess the key bioactivities of Dioxopromethazine. The assays will enable researchers to characterize its H1 receptor antagonism, evaluate its anti-inflammatory potential, and determine its cytotoxic profile.

Application Note 1: Histamine H1 Receptor (H1R) Antagonism Assay

Objective: To quantify the antagonistic activity of Dioxopromethazine on the H1 receptor by measuring the inhibition of histamine-induced intracellular calcium mobilization.

Principle: The histamine H1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.[5] Activation of this pathway by an agonist like histamine leads to the release of calcium (Ca2+) from intracellular stores, resulting in a transient increase in cytosolic Ca2+ concentration.[6] This calcium flux can be measured using fluorescent calcium indicators. An antagonist, such as Dioxopromethazine, will compete with histamine for binding to the H1R, thereby inhibiting the downstream calcium signal in a dose-dependent manner.

Signaling Pathway: H1 Receptor Activation

References

• 1. researchgate.net [researchgate.net]
• 2. What is the mechanism of Dioxopromethazine? [synapse.patsnap.com]
• 3. What is Dioxopromethazine used for? [synapse.patsnap.com]
• 4. Dioxopromethazine Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. innoprot.com [innoprot.com]
• 6. Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]

Animal Models for Testing Dioxopromethazine's Antitussive Effects: Application Notes and Protocols

Disclaimer: A comprehensive literature search did not yield specific preclinical studies evaluating the antitussive efficacy of Dioxopromethazine in animal models. The following application notes and protocols are therefore based on established methodologies for assessing antitussive agents and include representative data from studies on promethazine (B1679618) , a closely related phenothiazine (B1677639) antihistamine, to provide a relevant framework for researchers.

Introduction

Dioxopromethazine is a phenothiazine derivative with known antihistaminic properties.[1][2] Phenothiazines, as a class, have been noted for their potential antitussive effects, which may be mediated through both peripheral and central mechanisms.[3] The protocols outlined below describe the use of common animal models to investigate and quantify the cough-suppressant activity of compounds like Dioxopromethazine. The guinea pig model of chemically-induced cough is a well-established and widely used method for screening potential antitussive drugs.

Key Animal Models for Antitussive Testing

The most frequently employed animal model for evaluating antitussive drugs is the guinea pig, due to its sensitive and reproducible cough reflex to various chemical stimuli.

• Citric Acid-Induced Cough Model: Inhalation of citric acid aerosol provokes a robust coughing response in guinea pigs. This model is sensitive to both centrally and peripherally acting antitussive agents.

• Capsaicin-Induced Cough Model: Capsaicin (B1668287), the pungent compound in chili peppers, is a potent tussigen that activates sensory C-fibers in the airways. This model is particularly useful for investigating drugs that may interfere with the sensory nerve pathways of the cough reflex.

Experimental Protocols

Protocol 1: Capsaicin-Induced Cough in Guinea Pigs

This protocol is adapted from established methods for evaluating antitussive agents.

Objective: To assess the dose-dependent antitussive effect of Dioxopromethazine in a capsaicin-induced cough model in guinea pigs.

Materials:

• Male Dunkin-Hartley guinea pigs (300-400 g)

• Dioxopromethazine hydrochloride

• Vehicle (e.g., 0.9% saline or 1% methylcellulose)

• Capsaicin solution (e.g., 30 µM in 15% ethanol, 15% Tween 80, and 70% saline)

• Positive control: Codeine phosphate (B84403) (e.g., 10 mg/kg, p.o.)

• Whole-body plethysmograph chamber

• Ultrasonic nebulizer

• Sound recording and analysis software

Procedure:

• Acclimatization: Acclimate animals to the laboratory conditions for at least 48 hours before the experiment. House them in a controlled environment with free access to food and water.

• Animal Groups: Randomly assign animals to different treatment groups (e.g., vehicle control, positive control, and at least three doses of Dioxopromethazine). A typical group size is 6-8 animals.

• Drug Administration: Administer Dioxopromethazine or the vehicle orally (p.o.) via gavage. The volume of administration should be consistent across all groups (e.g., 1 ml/kg). The positive control, codeine, is also administered orally.

• Pre-treatment Time: Allow a pre-treatment period of 60 minutes for the drug to be absorbed and exert its effects.

• Cough Induction: Place each guinea pig individually in the whole-body plethysmograph chamber.

• Baseline Recording: Record the animal's respiratory pattern for a baseline period (e.g., 5 minutes).

• Capsaicin Challenge: Expose the animal to an aerosol of the capsaicin solution generated by an ultrasonic nebulizer for a fixed duration (e.g., 5-10 minutes).

• Cough Recording: Record the number of coughs during the capsaicin exposure and for a defined period immediately following (e.g., 5 minutes). Coughs are identified by their characteristic explosive sound and the associated sharp pressure changes in the plethysmograph.

• Data Analysis: Quantify the total number of coughs for each animal. Calculate the mean number of coughs for each treatment group and express the antitussive effect as a percentage inhibition compared to the vehicle control group. Statistical analysis can be performed using ANOVA followed by a post-hoc test (e.g., Dunnett's test).

Data Presentation

The following tables present representative quantitative data for the antitussive effects of promethazine (a phenothiazine related to Dioxopromethazine) and codeine in a capsaicin-induced cough model in guinea pigs.

Table 1: Effect of Promethazine on Capsaicin-Induced Cough in Guinea Pigs

Treatment Group	Dose (mg/kg, p.o.)	Mean Number of Coughs (± SEM)	% Inhibition
Vehicle	-	10.2 ± 1.5	-
Promethazine	3	8.5 ± 1.2	16.7
Promethazine	10	5.1 ± 0.9	50.0
Promethazine	30	3.2 ± 0.7	68.6

*p < 0.05 compared to vehicle. Data are hypothetical and based on the reported minimum effective dose.

Table 2: Effect of Codeine on Capsaicin-Induced Cough in Guinea Pigs

Treatment Group	Dose (mg/kg, p.o.)	Mean Number of Coughs (± SEM)	% Inhibition
Vehicle	-	10.2 ± 1.5	-
Codeine	10	4.8 ± 0.8	52.9
Codeine	30	2.1 ± 0.5	79.4

*p < 0.05 compared to vehicle. Data are representative of typical results for a standard antitussive.

Mandatory Visualizations

Potential Signaling Pathway for Dioxopromethazine's Antitussive Action

Caption: Potential dual mechanism of Dioxopromethazine's antitussive effect.

Experimental Workflow for Antitussive Testing

Caption: Workflow for evaluating antitussive agents in guinea pigs.

References

• 1. What is the mechanism of Dioxopromethazine? [synapse.patsnap.com]
• 2. biocompare.com [biocompare.com]
• 3. Antitussive Drugs—Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Dioxopromethazine Hydrochloride using UV Spectrophotometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioxopromethazine hydrochloride is a phenothiazine (B1677639) derivative with potential applications in pharmaceuticals.[1] Accurate and precise quantification of this compound is crucial for quality control, formulation development, and research purposes. This application note describes a UV spectrophotometric method for the quantification of Dioxopromethazine hydrochloride.

Ultraviolet (UV) spectrophotometry is a widely used analytical technique in the pharmaceutical industry for its simplicity, speed, and cost-effectiveness.[2] The method is based on the principle that the analyte in solution absorbs monochromatic light in the UV range (200-400 nm).[2] The amount of light absorbed is directly proportional to the concentration of the analyte, following the Beer-Lambert law.

Due to the structural similarity of Dioxopromethazine hydrochloride to Promethazine hydrochloride, a well-characterized phenothiazine, the analytical methods developed for Promethazine can serve as a strong foundation for developing a method for Dioxopromethazine.[1] However, it is crucial to experimentally determine the specific absorption maximum (λmax) for Dioxopromethazine hydrochloride as the sulfone group will influence its electronic absorption spectrum.

Materials and Methods

Materials

• Dioxopromethazine hydrochloride reference standard (Purity ≥95%)

• Methanol (HPLC grade)

• Ethanol (HPLC grade)

• 0.1 N Hydrochloric acid

• Distilled or deionized water

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Quartz cuvettes (1 cm path length)

Apparatus

• UV-Visible Spectrophotometer (double beam) with a spectral bandwidth of 1 nm or less.

• Analytical balance

Experimental Protocols

Protocol 1: Determination of Maximum Absorbance Wavelength (λmax)

• Preparation of Standard Stock Solution: Accurately weigh 10 mg of Dioxopromethazine hydrochloride reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent (e.g., 0.1 N Hydrochloric acid). This prepares a 100 µg/mL stock solution.

• Preparation of Working Standard Solution: From the stock solution, pipette 5 mL into a 50 mL volumetric flask and dilute to volume with the same solvent to obtain a working standard solution of 10 µg/mL.

• UV Spectrum Scan: Fill a quartz cuvette with the working standard solution and another with the solvent to be used as a blank. Place the cuvettes in the spectrophotometer.

• Scan: Scan the spectrum of the working standard solution in the UV range of 200-400 nm against the solvent blank.

• λmax Determination: Identify the wavelength at which the maximum absorbance is observed. This wavelength is the λmax for Dioxopromethazine hydrochloride in the chosen solvent.

Protocol 2: Preparation of Calibration Curve

• Standard Solutions: From the 100 µg/mL stock solution, prepare a series of standard solutions by transferring appropriate aliquots into 10 mL volumetric flasks and diluting to volume with the solvent. A suggested concentration range is 2, 4, 6, 8, 10, and 12 µg/mL.

• Absorbance Measurement: Measure the absorbance of each standard solution at the predetermined λmax against the solvent blank.

• Calibration Curve Construction: Plot a graph of absorbance versus concentration.

• Linearity Assessment: Perform a linear regression analysis on the data. The correlation coefficient (r²) should be close to 0.999.

Protocol 3: Quantification of Dioxopromethazine in a Sample

• Sample Preparation: Prepare the sample solution by accurately weighing a quantity of the formulation, dissolving it in the chosen solvent, and diluting it to obtain a final concentration within the calibration curve range.

• Absorbance Measurement: Measure the absorbance of the sample solution at the λmax against the solvent blank.

• Concentration Determination: Determine the concentration of Dioxopromethazine hydrochloride in the sample solution by interpolating the absorbance value on the calibration curve or using the regression equation.

Data Presentation

The quantitative data for the UV spectrophotometric method for Dioxopromethazine hydrochloride should be summarized in tables for clarity and easy comparison.

Table 1: Linearity Data for Dioxopromethazine Hydrochloride

Concentration (µg/mL)	Absorbance (at λmax)
2	[Absorbance Value]
4	[Absorbance Value]
6	[Absorbance Value]
8	[Absorbance Value]
10	[Absorbance Value]
12	[Absorbance Value]
Linear Regression
Slope (m)	[Value]
Intercept (c)	[Value]
Correlation Coefficient (r²)	[Value]

Table 2: Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity Range (µg/mL)	2 - 12	r² ≥ 0.999
Precision (% RSD)
- Intraday	[Value]	≤ 2%
- Interday	[Value]	≤ 2%
Accuracy (% Recovery)	[Value]	98 - 102%
Limit of Detection (LOD) (µg/mL)	[Value]	Calculated
Limit of Quantification (LOQ) (µg/mL)	[Value]	Calculated

Visualizations

Caption: Experimental workflow for Dioxopromethazine HCl quantification.

Caption: Relationship between Beer-Lambert Law and quantification.

Conclusion

The described UV spectrophotometric method provides a simple, rapid, and reliable approach for the quantification of Dioxopromethazine hydrochloride. The method is suitable for routine quality control and research applications. It is imperative that the analytical wavelength (λmax) is experimentally determined for Dioxopromethazine hydrochloride in the selected solvent prior to method validation and sample analysis. The validation of the method should be performed according to ICH guidelines to ensure its accuracy, precision, and linearity.

References

• 1. researchgate.net [researchgate.net]
• 2. GSRS [gsrs.ncats.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Dioxopromethazine Hydrochloride Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of Dioxopromethazine hydrochloride. Our goal is to help you optimize your reaction yields and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Dioxopromethazine hydrochloride?

A1: The synthesis of Dioxopromethazine hydrochloride is a two-step process. The first step involves the synthesis of the phenothiazine (B1677639) core, followed by the N-alkylation to yield promethazine (B1679618). The final step is the oxidation of the sulfur atom in the promethazine molecule to a sulfone, followed by salt formation with hydrochloric acid.

Q2: Which methods can be used for the synthesis of the phenothiazine core, and how do they compare in terms of yield?

A2: Several methods exist for synthesizing the phenothiazine core. The choice of method can significantly impact the yield and purity of the final product. Key methods include the Bernthsen reaction, Ullmann condensation, and modern catalytic approaches. While specific yields can be highly dependent on the substrate and reaction conditions, a method using FeSO₄·7H₂O as a catalyst has been reported to achieve a yield of up to 96% for the phenothiazine core.[1][2]

Q3: What are the common challenges in phenothiazine synthesis?

A3: Researchers often face challenges such as low yields, undesired side reactions, and difficulties in purification.[3] Key issues include the formation of oxidized byproducts like sulfoxides, lack of regioselectivity during functionalization, and incomplete reactions.[3]

Q4: How can I minimize the formation of sulfoxide (B87167) byproducts during the synthesis of the phenothiazine core?

A4: Sulfoxide formation is a common side reaction due to the oxidation of the sulfur atom.[4] To minimize this, it is crucial to work under an inert atmosphere (e.g., argon or nitrogen).[4] Careful selection of milder oxidizing agents and optimization of reaction time and temperature are also important.[4]

Q5: What are the primary methods for the oxidation of promethazine to Dioxopromethazine?

A5: The two primary methods for the oxidation of promethazine are the traditional method using strong oxidizing agents like hydrogen peroxide in the presence of sulfuric acid, and a more modern, "green" method that utilizes molecular oxygen as the oxidant with a palladium acetate (B1210297) catalyst.[1]

Q6: What are the advantages of the "green" oxidation method over the traditional method?

A6: The green oxidation method is reported to provide a higher yield and offers several advantages, including increased safety by avoiding corrosive and toxic reagents, reduced cost, and energy conservation.[1]

Troubleshooting Guides

Issue 1: Low Yield in Phenothiazine Synthesis

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure sufficient reaction time. For the Bernthsen reaction, ensure the temperature is maintained between 140-160°C.[3]
Side Reactions	Use high-purity starting materials to minimize the formation of tarry by-products.[3] Consider using a slight excess of diphenylamine (B1679370) in the Bernthsen reaction, as this has been shown to reduce byproduct formation.[3]
Suboptimal Catalyst	The choice and concentration of the catalyst are critical. For Ullmann-type reactions, the selection of the copper catalyst and ligands is crucial. For modern approaches, palladium catalysts are often used.[3]
Poor Regioselectivity	Instead of functionalizing the phenothiazine core after its formation, consider starting with appropriately substituted diphenylamines or 2-aminobenzenethiols to direct the cyclization to the desired position.[3]

Issue 2: Formation of Side-Products in the Oxidation of Promethazine

Possible Cause	Troubleshooting Step
Over-oxidation	Carefully control the amount of oxidizing agent used. In the traditional method, the slow addition of hydrogen peroxide is recommended.[1] In the palladium-catalyzed method, controlling the oxygen flow rate is important.[1]
Degradation of Promethazine	The degradation of promethazine is influenced by pH and the presence of metal ions like Cu(II) and Fe(III).[5] Ensure the reaction medium is optimized as per the chosen protocol. The oxidation of promethazine generally follows first-order kinetics.[5]
Formation of Promethazine-5-oxide	Promethazine 5-oxide is a common byproduct.[5] The reaction conditions should be optimized to favor the formation of the dioxide (sulfone). This can involve adjusting the temperature, reaction time, and the amount of oxidizing agent.

Data Presentation

Table 1: Comparison of Phenothiazine Synthesis Methods

Method	Key Reagents	Catalyst	Reported Yield	Advantages	Disadvantages
Bernthsen Reaction	Diphenylamine, Sulfur	Anhydrous AlCl₃	Variable	Classic, direct method.	High temperatures, potential for polymerization.[3]
Ullmann Condensation	2-halodiphenylamine, Thiol	Copper	Improved yields over Bernthsen	Milder conditions.[2]	Requires copper catalyst.
Fe-catalyzed Synthesis	Acetaminophen (B1664979), ortho-aryl dihalides	FeSO₄·7H₂O	Up to 96%[1][2]	High yield.	May produce isomers.[1][2]
Palladium-catalyzed Cyclization	Halogenated diphenyl sulfides	Palladium complexes	High	Efficient, modern method.	Catalyst cost.[3]

Table 2: Comparison of Promethazine Oxidation Methods

Method	Oxidizing Agent	Catalyst	Reported Yield	Advantages	Disadvantages
Traditional Method	Hydrogen Peroxide / Sulfuric Acid	None	Not specified	Established method.	Use of corrosive and toxic reagents.[1]
"Green" Method	Molecular Oxygen	Palladium Acetate	Higher than traditional method[1]	Safer, more cost-effective, energy-saving.[1]	Requires specialized catalyst.

Experimental Protocols

Protocol 1: Synthesis of Phenothiazine Core via Fe-catalyzed Reaction

This protocol is a generalized procedure based on literature and may require optimization.

• Combine acetaminophen and the ortho-aryl dihalide in a suitable solvent.

• Add FeSO₄·7H₂O as the catalyst.

• Heat the reaction mixture under reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture and perform a suitable workup, which may include extraction and washing.

• Purify the crude product by recrystallization or column chromatography to obtain the phenothiazine derivative.

Protocol 2: Oxidation of Promethazine using Hydrogen Peroxide (Traditional Method)

This protocol is a generalized procedure based on literature and may require optimization.

• In a suitable reaction vessel, dissolve promethazine in glacial acetic acid.

• Cool the solution and slowly add concentrated sulfuric acid while maintaining the temperature.[1]

• Slowly add hydrogen peroxide solution to the mixture, controlling the rate of addition to maintain the reaction temperature.[1]

• After the addition is complete, allow the reaction to proceed at a controlled temperature.

• Upon completion (monitored by TLC), the reaction mixture is worked up to isolate the crude Dioxopromethazine.

• The crude product is then converted to the hydrochloride salt and purified by recrystallization.

Protocol 3: Oxidation of Promethazine using Oxygen and Palladium Acetate ("Green" Method)

This protocol is a generalized procedure based on literature and may require optimization.

• To a dry reaction flask, add promethazine, anhydrous sodium carbonate, palladium acetate, and triphenylphosphine (B44618).[1]

• Add anhydrous toluene (B28343) as the solvent.[1]

• Heat the mixture to 60-85°C and bubble oxygen through the reaction mixture at a controlled rate for approximately 18 hours.[1] The molar ratio of promethazine to triphenylphosphine to anhydrous sodium carbonate is 1:0.5:4, and the amount of palladium acetate is 2% of the mole of promethazine.[1]

• After the reaction is complete (monitored by TLC), cool the mixture and extract the product with a suitable solvent.

• Dry the combined organic extracts and concentrate under reduced pressure to obtain the crude Dioxopromethazine.

• The crude product is then dissolved in a suitable solvent (e.g., acetone), and a solution of hydrochloric acid in the same solvent is added to precipitate Dioxopromethazine hydrochloride.[1]

• The solid product is collected by filtration, washed, and dried.[1]

Mandatory Visualization

Caption: General workflow for the synthesis of Dioxopromethazine hydrochloride.

Caption: Troubleshooting workflow for low yield in phenothiazine synthesis.

Caption: Comparison of oxidation pathways for Dioxopromethazine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dioxopromethazine Instability in Aqueous Solutions

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the instability of Dioxopromethazine (B76312) in aqueous solutions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My Dioxopromethazine solution appears to be degrading. What are the primary factors that influence its stability in an aqueous environment?

A1: Dioxopromethazine, a phenothiazine (B1677639) derivative, is susceptible to degradation in aqueous solutions. The primary factors influencing its stability are:

• Light: Exposure to light, particularly direct sunlight, is a major cause of degradation.[1][2] It is crucial to protect solutions from light by using amber-colored glassware or by wrapping containers in aluminum foil.

• pH: The stability of phenothiazine derivatives is known to be pH-dependent. While specific data for Dioxopromethazine is limited, related compounds show maximum stability in acidic conditions.

• Temperature: Elevated temperatures can accelerate the degradation process. Therefore, it is advisable to store solutions at controlled room temperature or under refrigeration, as specified by experimental protocols.

• Oxidation: The presence of oxidizing agents or dissolved oxygen can lead to the oxidation of the phenothiazine ring system. Using deaerated solvents and inert atmospheres (e.g., nitrogen) can mitigate oxidative degradation.

Q2: What are the visible signs of Dioxopromethazine degradation?

A2: Degradation of Dioxopromethazine solutions may be indicated by a change in color, the formation of precipitates, or a decrease in the concentration of the active pharmaceutical ingredient (API) as measured by analytical techniques such as HPLC.

Q3: How can I prevent the degradation of my Dioxopromethazine solutions during storage and experimentation?

A3: To minimize degradation, the following precautions are recommended:

• Light Protection: Always store and handle solutions in light-resistant containers (e.g., amber vials).[1][2]

• pH Control: Maintain the pH of the solution within a range that ensures maximum stability, which for many phenothiazines is in the acidic range.

• Temperature Control: Store solutions at recommended temperatures and avoid exposure to excessive heat.

• Inert Atmosphere: For long-term storage or when working with sensitive assays, preparing solutions with deaerated water and purging the headspace of the container with an inert gas like nitrogen can prevent oxidation.

• Use of Antioxidants: In some formulations, the inclusion of antioxidants may be considered to prevent oxidative degradation, although their compatibility and effectiveness with Dioxopromethazine would need to be experimentally verified.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of Dioxopromethazine in aqueous solutions.

Issue 1: Rapid loss of Dioxopromethazine concentration in solution.

Possible Cause	Troubleshooting Steps
Photodegradation	1. Immediately transfer the solution to an amber-colored or light-protected container. 2. Repeat the experiment under low-light conditions. 3. Compare the stability of a solution stored in the dark versus one exposed to light.
Unfavorable pH	1. Measure the pH of the solution. 2. Adjust the pH to a more acidic range (e.g., pH 4-5) using a suitable buffer and re-evaluate stability. 3. Consult literature for the optimal pH for related phenothiazine compounds.
Oxidation	1. Prepare fresh solutions using deaerated solvent (e.g., sparged with nitrogen or helium). 2. Store the solution under an inert atmosphere. 3. Consider the addition of a compatible antioxidant after verifying its compatibility.
High Temperature	1. Ensure the solution is stored at the recommended temperature. 2. Avoid placing the solution near heat sources. 3. If the experimental procedure requires elevated temperatures, minimize the exposure time.

Issue 2: Appearance of unknown peaks in the chromatogram during HPLC analysis.

Possible Cause	Troubleshooting Steps
Formation of Degradation Products	1. The new peaks are likely degradation products. 2. Conduct a forced degradation study (see Experimental Protocols section) to systematically generate and identify potential degradation products. 3. Use a stability-indicating HPLC method capable of resolving the parent drug from all degradation products.
Contamination	1. Ensure all glassware is scrupulously clean. 2. Use high-purity solvents and reagents. 3. Run a blank injection (solvent only) to check for system contamination.

Data Presentation

The following table summarizes hypothetical quantitative data from a forced degradation study on a Dioxopromethazine solution to illustrate the impact of different stress conditions.

Stress Condition	Duration	Temperature	% Dioxopromethazine Remaining (Illustrative)	Major Degradation Products (Hypothetical)
0.1 M HCl	24 hours	60°C	92%	Hydrolytic Degradant A
0.1 M NaOH	24 hours	60°C	75%	Hydrolytic Degradant B
3% H₂O₂	8 hours	Room Temp	60%	Oxidative Degradant C (Sulfoxide)
UV Light (254 nm)	48 hours	Room Temp	55%	Photolytic Degradant D
Heat (Dry)	72 hours	80°C	88%	Thermal Degradant E

Note: This data is for illustrative purposes only and is intended to demonstrate potential degradation trends. Actual results may vary.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on Dioxopromethazine to identify potential degradation products and establish the stability-indicating nature of an analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Dioxopromethazine in a suitable solvent (e.g., methanol (B129727) or a buffered aqueous solution) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Keep the solution at 60°C for a specified period (e.g., 2, 6, 12, 24 hours). At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute to the target concentration for analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Keep the solution at 60°C for a specified period. At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with a solution of 3% hydrogen peroxide. Keep the solution at room temperature and protected from light for a specified period. At each time point, withdraw a sample and dilute for analysis.

• Thermal Degradation: Transfer a portion of the stock solution into a vial and place it in a temperature-controlled oven at a high temperature (e.g., 80°C). Sample at various time points.

• Photolytic Degradation: Expose a portion of the stock solution in a photostability chamber to a combination of UV and visible light, as specified in ICH guideline Q1B. A control sample should be wrapped in aluminum foil and stored under the same conditions.

• Analysis: Analyze all samples using a suitable stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This protocol describes a general reversed-phase HPLC method suitable for the analysis of Dioxopromethazine and its degradation products. Method optimization and validation are essential.

• Chromatographic Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over the run to elute more hydrophobic degradation products.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV at a wavelength determined by the UV spectrum of Dioxopromethazine (e.g., 254 nm).

  • Injection Volume: 10 µL

• Method Validation: The method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust for the intended purpose.

Mandatory Visualization

Caption: Troubleshooting workflow for Dioxopromethazine solution instability.

Caption: Inferred degradation pathways for Dioxopromethazine.

Caption: Workflow for developing a stability-indicating HPLC method.

References

• 1. Oxidation kinetics of phenothiazine and 10-methylphenothiazine in acidic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [A study of the stability of dioxopromethazine in aqueous solutions and ophthalmic instillation] - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of Dioxopromethazine during storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Dioxopromethazine (B76312) during storage and experimentation. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during the handling and formulation of Dioxopromethazine.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of Dioxopromethazine?

A1: Dioxopromethazine, a phenothiazine (B1677639) derivative, is susceptible to degradation primarily through oxidation. Key environmental factors that accelerate its degradation include exposure to light, elevated temperatures, and inappropriate pH conditions in aqueous solutions.[1][2] Direct sunlight, in particular, has been shown to cause significant degradation of Dioxopromethazine in aqueous solutions.[1]

Q2: What are the expected degradation products of Dioxopromethazine?

A2: While specific degradation products of Dioxopromethazine are not extensively documented in publicly available literature, studies on the closely related compound, Promethazine (B1679618), indicate that oxidation is a primary degradation pathway.[2] Therefore, the main degradation products of Dioxopromethazine are likely to be its sulfoxide (B87167) derivatives. Further degradation may lead to the cleavage of the side chain.

Q3: What are the ideal storage conditions for Dioxopromethazine?

A3: To minimize degradation, Dioxopromethazine powder and solutions should be stored protected from light in well-closed containers. For long-term storage, refrigeration (2-8 °C) is recommended. When stored in aqueous solutions, protection from light is crucial, and the use of amber-colored glass vials is advisable.[1]

Q4: How can I prevent the degradation of Dioxopromethazine in my experiments?

A4: To prevent degradation, it is essential to control the environmental conditions. This includes working under low-light conditions or using light-blocking containers, maintaining a cool temperature, and controlling the pH of aqueous solutions. For formulations, the inclusion of antioxidants and the use of appropriate excipients are critical.

Troubleshooting Guides

Issue 1: Rapid Degradation of Dioxopromethazine in Aqueous Solution

Symptoms:

• Loss of potency of the Dioxopromethazine solution over a short period.

• Appearance of a yellow or pinkish hue in the solution.

• Presence of additional peaks in the chromatogram during HPLC analysis.

Possible Causes:

• Exposure to ambient or direct light.

• Storage at room temperature or higher.

• Presence of oxidizing agents or metal ions in the solvent.

• Inappropriate pH of the solution.

Solutions:

• Light Protection: Prepare and store the solution in amber-colored glassware or wrap the container with aluminum foil.[1]

• Temperature Control: Store the solution at refrigerated temperatures (2-8 °C).

• pH Adjustment: Maintain the pH of the solution within a stable range. For the related compound Promethazine, an acidic pH around 5 has been shown to be optimal for stability.[2]

• Use of Antioxidants: Consider adding antioxidants such as sodium metabisulfite (B1197395) to the formulation to inhibit oxidative degradation.

Issue 2: Incompatibility with Excipients in a Formulation

Symptoms:

• Unexpected degradation of Dioxopromethazine in a solid or semi-solid formulation.

• Changes in the physical properties of the formulation (e.g., color, texture).

• Formation of unknown impurities detected by analytical methods.

Possible Causes:

• Chemical interaction between Dioxopromethazine and certain excipients.

• Presence of reactive impurities in the excipients.

• High moisture content in the formulation, facilitating degradation.

Solutions:

• Excipient Compatibility Screening: Conduct compatibility studies by mixing Dioxopromethazine with individual excipients and storing them under accelerated conditions (e.g., 40 °C/75% RH). Analyze the mixtures at regular intervals using HPLC to detect any degradation.

• Selection of Inert Excipients: Choose excipients with low reactivity and low moisture content. Common compatible excipients for phenothiazines include microcrystalline cellulose (B213188) and lactose. However, compatibility should always be confirmed experimentally.

• Moisture Control: Protect the formulation from moisture by using appropriate packaging with desiccants.

Data Presentation

The following tables summarize quantitative data from forced degradation studies on Promethazine Hydrochloride, a closely related compound. This data can serve as a valuable reference for designing stability studies for Dioxopromethazine.

Table 1: Summary of Forced Degradation Studies of Promethazine Hydrochloride

Stress Condition	Parameters	% Degradation
Aqueous	Water at ambient temperature for 24 hours	6.82%
Oxidative	2 mL of 30% H₂O₂ at ambient temperature for 15 min	12.46%
Thermal	105°C for 24 hours	No degradation
Humidity	40°C / 75% RH for 24 hours	No degradation
Photolytic	Near UV 200 watt hrs/m² & 1.2 million lux hrs	No degradation
Acidic	5 mL 5N HCl at ambient temperature for 30 min	No degradation
Alkaline	5 mL 5N NaOH at ambient temperature for 30 min	No degradation

Data adapted from a study on Promethazine Hydrochloride and may not be directly representative of Dioxopromethazine.[3]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Dioxopromethazine (Based on Promethazine HCl method)

This protocol provides a starting point for developing a stability-indicating HPLC method for Dioxopromethazine, adapted from a validated method for Promethazine HCl.[3][4]

Chromatographic Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: A mixture of 3.4% potassium dihydrogen phosphate (B84403) solution (pH adjusted to 7.0 with dilute potassium hydroxide), acetonitrile, and methanol (B129727) in a ratio of 40:40:20 (v/v/v).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 25°C

Procedure:

• Standard Solution Preparation: Prepare a standard solution of Dioxopromethazine in the mobile phase at a known concentration (e.g., 100 µg/mL).

• Sample Preparation: Prepare the test sample by dissolving it in the mobile phase to achieve a similar concentration as the standard solution.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Calculate the amount of Dioxopromethazine in the sample by comparing the peak area with that of the standard.

Protocol 2: Forced Degradation Study

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and assess the stability of Dioxopromethazine under various stress conditions.

Procedure:

• Prepare Stock Solution: Prepare a stock solution of Dioxopromethazine in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Heat at 60°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N NaOH. Heat at 60°C for 2 hours. Cool, neutralize with 1N HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% hydrogen peroxide. Keep at room temperature for 24 hours. Dilute with mobile phase for HPLC analysis.

• Thermal Degradation: Keep the solid Dioxopromethazine powder in an oven at 105°C for 24 hours. Dissolve a known amount in the mobile phase for HPLC analysis.

• Photolytic Degradation: Expose the Dioxopromethazine solution to UV light (200 Wh/m²) and visible light (1.2 million lux hours). Analyze by HPLC.

• Analysis: Analyze all stressed samples by the stability-indicating HPLC method to determine the percentage of degradation and to observe the formation of any degradation products.

Visualizations

Caption: Logical relationship of Dioxopromethazine degradation.

Caption: Workflow for a forced degradation study.

References

• 1. [A study of the stability of dioxopromethazine in aqueous solutions and ophthalmic instillation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Phenothiazine Synthesis

Welcome to the Technical Support Center for phenothiazine (B1677639) synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of phenothiazine and its derivatives, providing potential causes and actionable solutions.

Q1: I am experiencing a very low or no product yield. What are the common causes and how can I improve it?

A1: Low or no yield in phenothiazine synthesis is a frequent issue. A systematic approach to troubleshooting is recommended. The following are common culprits and their solutions:

• Inactive Catalyst: The catalyst, such as anhydrous aluminum chloride in the Bernthsen reaction or the palladium catalyst in Buchwald-Hartwig amination, may be inactive due to improper storage or handling.[1]

  • Solution: Use a fresh, properly stored catalyst. For reactions sensitive to air or moisture, ensure handling under an inert atmosphere.[1]

• Incorrect Reaction Temperature: Temperature control is critical in most phenothiazine synthesis methods. Excessively high temperatures can lead to decomposition and polymerization, while temperatures that are too low will result in an incomplete reaction.[1][2]

  • Solution: Optimize the reaction temperature using a calibrated thermometer. For the classic synthesis involving diphenylamine (B1679370) and sulfur, a temperature range of 140-160°C is typical.[2]

• Impure Starting Materials: The purity of reactants, particularly diphenylamine and sulfur, is crucial. Impurities can lead to undesirable side reactions and the formation of tarry by-products.[1][2]

  • Solution: Use high-purity starting materials. If necessary, purify the reactants before use.[1]

• Air or Moisture Contamination: Certain synthetic routes, especially those involving organometallic catalysts like in the Buchwald-Hartwig reaction, are sensitive to air and moisture.[1]

  • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous solvents.[1]

Q2: My final product is a dark, tarry substance. What went wrong?

A2: The formation of a dark, tarry product often indicates polymerization or decomposition.[1]

• High Reaction Temperatures: Excessive heat can cause the reactants and/or the product to decompose or polymerize.[1]

  • Solution: Reduce the reaction temperature and/or shorten the reaction time. Monitor the reaction progress closely using Thin Layer Chromatography (TLC).[1]

• Presence of Impurities: Impurities in the starting materials or solvents can catalyze side reactions leading to tar formation.[2]

  • Solution: Ensure the purity of all reactants and solvents.[1]

Q3: I am observing poor regioselectivity in my reaction, resulting in a mixture of isomers. What can I do?

A3: Poor regioselectivity is a known challenge, especially when using substituted diarylamines.[1]

• Harsh Reaction Conditions: High temperatures can often lead to a loss of selectivity.[1]

  • Solution: Employ milder reaction conditions. Exploring lower temperature routes, such as some transition-metal-catalyzed methods, may provide better control.[1]

• Post-synthesis Functionalization: Functionalizing the phenothiazine core after its formation can be unselective.

  • Solution: Utilize pre-functionalized starting materials. Starting with appropriately substituted diphenylamines or 2-aminobenzenethiols can direct the cyclization to the desired position.[1]

Q4: What are the common side reactions in phenothiazine synthesis, and how can I minimize them?

A4: The high reactivity of the phenothiazine scaffold can lead to several side reactions.[1]

• Over-sulfurization: This can occur in reactions involving elemental sulfur.

  • Solution: Carefully control the stoichiometry of the reactants.[1]

• Oxidation of the Sulfur Atom: The sulfur atom in the phenothiazine ring can be oxidized to a sulfoxide (B87167) or sulfone.[1][3]

  • Solution: Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[3]

• Polymerization: As mentioned earlier, this can be caused by high temperatures.[1]

  • Solution: Maintain strict temperature control and monitor the reaction progress to avoid prolonged reaction times at elevated temperatures.[1]

Troubleshooting Workflow for Low Product Yield

Caption: A logical workflow to diagnose and address causes of low reaction yields.

Comparison of Phenothiazine Synthesis Methods

The selection of a synthetic route depends on factors like desired substitution patterns, scale, and functional group tolerance.

Method	Key Precursors	Typical Conditions	Advantages	Disadvantages	Reported Yield Range
Bernthsen Synthesis	Diphenylamine, Sulfur	High temperature (140-160°C), Iodine or AlCl₃ catalyst	One-pot reaction, readily available starting materials.	Harsh conditions, potential for low yields and side reactions, poor regioselectivity with substituted diphenylamines.	Variable, can be low but up to 93% with optimization.
Ullmann Condensation	2-Halodiphenylamines, Sulfur source or 2-Aminothiophenol, o-Halobenzene	High temperatures, Copper catalyst.[4]	A classic and direct method. Can offer improved yields over the Bernthsen reaction.[4]	Often requires high temperatures and stoichiometric copper; can have moderate yields and limited functional group tolerance.[4]	Moderate.
Buchwald-Hartwig Amination	2-Haloanilines and 2-halothiophenols (intermolecular), or 2-amino-2'-halodiphenyl sulfides (intramolecular)	Palladium catalyst, phosphine (B1218219) ligand, base.[4]	High yields, excellent functional group tolerance, milder conditions.[4]	Cost of palladium catalyst and ligands.[4]	Good to excellent.
Smiles Rearrangement	2-Acylamino-2'-nitrodiphenyl sulfides	Basic conditions (e.g., KOH, NaOH), often in alcoholic solvents or aprotic polar solvents like DMF.[4]	Good regioselectivity for unsymmetrically substituted phenothiazines.[4]	Multi-step process; can involve harsh basic conditions.[4]	Good.
Metal-Free Synthesis	Cyclohexanones, 2-Aminobenzenethiols	Molecular oxygen as hydrogen acceptor.[5]	Avoids transition metal catalysts, uses readily available starting materials.[6]	Scope may be limited compared to metal-catalyzed methods.	Satisfactory to good.[7]

Experimental Protocols

Protocol 1: Bernthsen Synthesis of 10H-Phenothiazine

This protocol details the synthesis of the basic phenothiazine structure using an iodine catalyst.

• Materials:

  • Diphenylamine

  • Sulfur

  • Iodine (catalytic amount)

  • Ethanol (for recrystallization)

• Equipment:

  • Round bottom flask

  • Reflux condenser

  • Heating mantle or sand bath

  • Filtration apparatus

• Procedure:

  • Combine diphenylamine and sulfur in a round bottom flask.

  • Add a catalytic amount of iodine.

  • Heat the mixture in a sand bath maintained at 250-260°C for 5 hours.

  • Allow the reaction mixture to cool to room temperature.

  • The crude product can be purified by recrystallization from ethanol.

Protocol 2: Ullmann Condensation for Phenothiazine Synthesis

This protocol describes a general procedure for the copper-catalyzed synthesis of phenothiazines.

• Materials:

  • 2-Aminothiophenol

  • o-Halobenzene (e.g., o-chloronitrobenzene)

  • Anhydrous potassium carbonate

  • Copper powder or Copper(I) iodide

  • High-boiling polar solvent (e.g., N-methylpyrrolidone (NMP) or Dimethylformamide (DMF))

• Equipment:

  • Schlenk flask or three-necked flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

  • Inert gas supply (Argon or Nitrogen)

• Procedure:

  • To a Schlenk flask under an inert atmosphere, add 2-aminothiophenol, o-halobenzene, anhydrous potassium carbonate, and the copper catalyst.

  • Add the anhydrous solvent.

  • Heat the reaction mixture with vigorous stirring at a high temperature (typically >150°C) for several hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 3: Buchwald-Hartwig Amination for Phenothiazine Synthesis

This protocol outlines the intramolecular cyclization of a 2-amino-2'-halodiphenyl sulfide (B99878).

• Materials:

  • 2-Amino-2'-halodiphenyl sulfide

  • Palladium precatalyst (e.g., Pd₂(dba)₃)

  • Phosphine ligand (e.g., Xantphos or a biarylphosphine ligand)

  • Base (e.g., Sodium tert-butoxide or Cesium carbonate)

  • Anhydrous solvent (e.g., Toluene or Dioxane)

• Equipment:

  • Schlenk flask

  • Magnetic stirrer with hotplate

  • Inert gas supply (Argon or Nitrogen)

• Procedure:

  • In a glovebox or under a stream of inert gas, add the palladium precatalyst and the phosphine ligand to a Schlenk flask.

  • Add the anhydrous solvent and stir for a few minutes to allow for catalyst activation.

  • Add the 2-amino-2'-halodiphenyl sulfide and the base.

  • Heat the reaction mixture to the desired temperature (typically 80-110°C) and stir until the starting material is consumed (monitor by TLC).

  • Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

  • Purify the product by column chromatography.

Protocol 4: Smiles Rearrangement for Phenothiazine Synthesis

This protocol details the synthesis of a phenothiazine derivative via a Smiles rearrangement of a 2-formamido-2'-nitrodiphenylsulfide.

• Materials:

  • 2-Formamido-2'-nitrodiphenylsulfide

  • Base (e.g., Potassium hydroxide (B78521) or Sodium hydroxide)

  • Solvent (e.g., Ethanol or DMF)

• Equipment:

  • Round bottom flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

• Procedure:

  • Dissolve the 2-formamido-2'-nitrodiphenylsulfide in the chosen solvent in a round bottom flask.

  • Add the base to the solution.

  • Heat the mixture to reflux and maintain for the required reaction time (monitor by TLC).

  • After completion, cool the reaction mixture and pour it into ice-water.

  • Collect the precipitated product by filtration.

  • Wash the solid with water until the filtrate is neutral.

  • Purify the crude product by recrystallization.

Synthetic Pathways Overview

Caption: Overview of common synthetic pathways to the phenothiazine core structure.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scilit.com [scilit.com]
• 6. Three-component selective synthesis of phenothiazines and bis-phenothiazines under metal-free conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Minimizing byproduct formation in Dioxopromethazine synthesis

Welcome to the technical support center for the synthesis of Dioxopromethazine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during the synthesis process, with a focus on minimizing byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Dioxopromethazine?

A1: Dioxopromethazine, also known as Promethazine (B1679618) 5,5-dioxide or Promethazine sulfone, is predominantly synthesized through the oxidation of Promethazine.[1][2] The most commonly cited laboratory-scale method involves the use of hydrogen peroxide in an acidic medium, such as glacial acetic acid.[3]

Q2: What are the main byproducts to expect during Dioxopromethazine synthesis?

A2: The primary byproduct of concern is the intermediate, Promethazine 5-oxide (Promethazine sulfoxide) .[4][5][6] Incomplete oxidation will result in the presence of this sulfoxide (B87167) in the final product. Other potential degradation products, particularly under harsh conditions, can include compounds from the cleavage of the N-dimethylaminopropyl side chain and further degradation of the phenothiazine (B1677639) ring.[7]

Q3: How can I monitor the progress of the oxidation reaction?

A3: The reaction progress can be effectively monitored using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8][9] By spotting the reaction mixture alongside standards of Promethazine, Promethazine 5-oxide, and Dioxopromethazine, you can visualize the consumption of the starting material and the formation of the intermediate and the final product.

Q4: Are there greener alternatives to the hydrogen peroxide method?

A4: Yes, a more environmentally friendly method has been proposed using molecular oxygen as the oxidant and a palladium acetate (B1210297) catalyst. This method is reported to have a higher yield and avoids the use of strong acids and high concentrations of hydrogen peroxide.[10]

Troubleshooting Guides

Issue 1: Presence of Unreacted Promethazine in the Final Product

• Possible Cause: Insufficient amount of oxidizing agent or inadequate reaction time.

• Troubleshooting Steps:

  • Increase Oxidant Molar Ratio: Ensure at least a stoichiometric amount of the oxidizing agent is used. It is often necessary to use a slight excess.

  • Extend Reaction Time: Monitor the reaction by TLC or HPLC until the Promethazine spot is no longer visible.

  • Optimize Temperature: Gently heating the reaction mixture may increase the reaction rate, but be cautious as excessive heat can lead to degradation.

Issue 2: High Levels of Promethazine 5-Oxide (Sulfoxide) in the Final Product

• Possible Cause: The reaction has not gone to completion. The oxidation of the sulfoxide to the sulfone (Dioxopromethazine) is the second step of the oxidation and may require more forcing conditions or longer reaction times.

• Troubleshooting Steps:

  • Increase Reaction Time and/or Temperature: Continue the reaction under monitoring until the sulfoxide is converted to the sulfone.

  • Add More Oxidizing Agent: A stepwise addition of the oxidizing agent might be necessary to drive the reaction to completion.

  • Purification: If the reaction cannot be driven to completion, the sulfoxide can be separated from the final product using column chromatography.

Issue 3: Formation of Colored Impurities or Degradation Products

• Possible Cause: Over-oxidation or degradation of the phenothiazine ring due to harsh reaction conditions (e.g., high temperature, excessive oxidant concentration). The presence of metal ions like copper(II) or iron(III) can also catalyze degradation.[4]

• Troubleshooting Steps:

  • Control Temperature: Maintain a consistent and moderate reaction temperature. Avoid excessive heating.

  • Control Oxidant Addition: Add the oxidizing agent portion-wise or via a dropping funnel to avoid localized high concentrations.

  • Use High-Purity Reagents: Ensure that the starting materials and solvents are free from metal contaminants.

  • Work-up and Purification: Utilize a purification method such as recrystallization or column chromatography to remove colored impurities. The use of activated carbon during work-up can also help in decolorizing the solution.[10]

Data Presentation

Table 1: Comparison of Reaction Conditions for Promethazine Oxidation

Oxidizing Agent	Catalyst	Solvent	Temperature	Reaction Time	Reported Yield	Reference
Hydrogen Peroxide	None	Glacial Acetic Acid	25°C (maintained)	~10 hours	Not specified	[1]
Oxygen	Palladium Acetate	Toluene	60-85°C	18 hours	High	[10]

Experimental Protocols

Protocol 1: Synthesis of Dioxopromethazine Hydrochloride via Hydrogen Peroxide Oxidation[3][10]

This protocol is based on the oxidation of Promethazine using hydrogen peroxide in glacial acetic acid.

Materials:

• Promethazine (16.8 g)

• Glacial Acetic Acid (104.6 g)

• Hydrogen Peroxide (concentration as per literature, typically 30%)

• Acetone

• Activated Carbon

Procedure:

• In a 250 ml glass vessel, dissolve 16.8 g of Promethazine in 104.6 g of glacial acetic acid with stirring.

• Maintain the temperature of the solution at approximately 25°C.

• Slowly add the hydrogen peroxide solution to the stirred Promethazine solution. The reaction is exothermic, so control the addition rate to maintain the temperature.

• Continue stirring for approximately 10 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the solution.

• To the resulting solution, add activated carbon and stir for decolorization.

• Filter the solution to remove the activated carbon.

• The filtrate, a solution of Dioxopromethazine hydrochloride, can be further worked up, for example, by precipitation with a suitable anti-solvent like acetone.

• The precipitated white solid of Dioxopromethazine hydrochloride is collected by vacuum filtration.

Protocol 2: Monitoring Promethazine Oxidation by Thin-Layer Chromatography (TLC)

Materials:

• TLC plates (silica gel 60 F254)

• Developing solvent system (e.g., a mixture of a polar and a non-polar solvent, to be optimized)

• UV lamp for visualization

• Standards of Promethazine, Promethazine 5-oxide, and Dioxopromethazine

Procedure:

• Prepare a TLC chamber with the chosen developing solvent system.

• On a TLC plate, spot the starting material (Promethazine), the reaction mixture at different time points, and if available, standards for Promethazine 5-oxide and Dioxopromethazine.

• Place the TLC plate in the developing chamber and allow the solvent front to move up the plate.

• Remove the plate from the chamber, mark the solvent front, and allow it to dry.

• Visualize the spots under a UV lamp.

• The disappearance of the Promethazine spot and the appearance of new spots corresponding to the sulfoxide and the final sulfone product will indicate the progress of the reaction. The relative polarity of the compounds is typically Promethazine > Promethazine 5-oxide > Dioxopromethazine.

Visualizations

Caption: Experimental workflow for the synthesis of Dioxopromethazine Hydrochloride.

Caption: Oxidation pathway of Promethazine to Dioxopromethazine and potential side reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Cas 13754-56-8,DIOXOPROMETHAZINE HCL | lookchem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Oxidative degradation of pharmaceutically important phenothiazines III: Kinetics and mechanism of promethazine oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Promethazine | C17H20N2S | CID 4927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Oxidative degradation of pharmaceutically important phenothiazines I: Isolation and identification of oxidation products of promethazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oxidative degradation pharmaceutically important phenothiazines II: Quantitative determination of promethazine and some degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Addressing Dioxopromethazine peak tailing in reverse-phase HPLC

Welcome to the technical support center for the reverse-phase HPLC analysis of dioxopromethazine (B76312). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on addressing peak tailing.

Troubleshooting Guide: Resolving Dioxopromethazine Peak Tailing

Peak tailing is a common issue in the reversed-phase HPLC analysis of basic compounds like dioxopromethazine, which has a predicted pKa of 8.88 ± 0.50.[1] This asymmetry can compromise resolution and affect the accuracy of quantification.[2] The primary cause of peak tailing for basic analytes is the interaction between the positively charged analyte and negatively charged silanol (B1196071) groups on the silica-based stationary phase.[2][3][4]

Here is a step-by-step guide to systematically troubleshoot and resolve dioxopromethazine peak tailing.

Step 1: Evaluate and Optimize Mobile Phase pH

The pH of the mobile phase is a critical factor in controlling the ionization state of both the analyte and the stationary phase, thereby influencing peak shape.[5]

• Low pH (Ion Suppression): At a low pH (typically ≤ 3), the residual silanol groups on the silica (B1680970) surface are protonated (Si-OH), minimizing their ability to interact with the protonated basic analyte.[2][4][6][7] This is often the most effective initial step to reduce peak tailing.

• High pH (Analyte Neutralization): At a high pH (around 10-11, which is approximately 2 pH units above the analyte's pKa), dioxopromethazine will be in its neutral, unprotonated form. This can also lead to improved peak shape. However, it is crucial to use a pH-stable column (e.g., hybrid silica or polymer-based) as traditional silica columns can dissolve at high pH.

Illustrative Data: Effect of Mobile Phase pH on Peak Asymmetry

The following table demonstrates the typical effect of mobile phase pH on the peak asymmetry of a basic compound, which is analogous to what would be expected for dioxopromethazine.

Mobile Phase pH	Peak Asymmetry Factor (As)	Peak Shape Description
7.0	2.35	Significant Tailing
3.0	1.33	Improved Symmetry

Data adapted from a study on basic drug compounds, demonstrating a common trend.[4]

Step 2: Employ Mobile Phase Additives

Mobile phase additives can be used to further minimize secondary interactions.

• Competing Base (e.g., Triethylamine (B128534) - TEA): A small concentration of a competing base, such as triethylamine (TEA) at around 0.1% (v/v), can be added to the mobile phase.[3][8] TEA is a basic compound that competes with dioxopromethazine for interaction with the active silanol sites, effectively masking them from the analyte.

• Buffers: Utilizing buffers like phosphate (B84403) or acetate (B1210297) helps to maintain a stable pH and can also increase the ionic strength of the mobile phase, which can help to reduce peak tailing.[7][9]

Step 3: Select an Appropriate HPLC Column

The choice of stationary phase is critical for achieving good peak shape with basic compounds.

• End-Capped Columns: Modern, high-purity silica columns (Type B) that are "end-capped" should be used.[2][7] End-capping is a process where the free silanol groups are chemically bonded with a small silylating agent, making them less accessible for interaction with the analyte.[4][8]

• Alternative Stationary Phases: If peak tailing persists, consider columns with alternative stationary phases, such as those with a polar-embedded group or hybrid silica technology, which are designed to shield the residual silanol groups.[2][6]

Step 4: Optimize Other Chromatographic and System Parameters

• Sample Overload: Injecting too much sample can lead to peak tailing.[6][7] To check for this, dilute the sample and see if the peak shape improves.

• Sample Solvent: The solvent in which the sample is dissolved can impact peak shape.[6][10] Ideally, the sample should be dissolved in the initial mobile phase or a weaker solvent.[6]

• Extra-Column Volume: Excessive tubing length or large-diameter tubing between the injector, column, and detector can contribute to band broadening and peak tailing.[6] Minimize dead volume by using appropriate tubing and fittings.

Experimental Protocols

The following are detailed experimental methodologies adapted from validated HPLC procedures for structurally similar compounds, which can serve as a starting point for the analysis of dioxopromethazine.

Protocol 1: Low pH Method for Improved Peak Shape

This method is based on a procedure for the determination of promethazine (B1679618) and dextromethorphan.[11][12][13]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of a buffered aqueous phase and an organic modifier.

  • Aqueous Phase: 0.1% o-phosphoric acid in water.

  • Organic Phase: Acetonitrile.

  • Composition: 60:40 (v/v) aqueous:acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection: UV at 225 nm.

• Injection Volume: 10 µL.

Protocol 2: Method Employing a Mobile Phase Additive (TEA)

This protocol is adapted from a method for the separation of promethazine enantiomers.[14]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Chiral column (e.g., Vancomycin Chirobiotic V, 250 mm x 4.6 mm, 5 µm particle size) or a standard C18 for achiral analysis.

• Mobile Phase: A mixture of methanol (B129727), triethylamine (TEA), and acetic acid (100:0.1:0.1 by volume).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 20°C.

• Detection: UV at 254 nm.

• Injection Volume: 20 µL.

Visualizing the Troubleshooting Workflow and Underlying Mechanisms

To better understand the logical flow of troubleshooting and the chemical interactions at play, the following diagrams are provided.

Caption: A logical workflow for troubleshooting peak tailing of dioxopromethazine.

Caption: Chemical interactions leading to peak tailing and how they are mitigated.

Frequently Asked Questions (FAQs)

Q1: My dioxopromethazine peak is still tailing even after lowering the mobile phase pH to 3. What should I do next?

A1: If lowering the pH is not sufficient, the next step is to introduce a mobile phase additive. A low concentration of a competing base like triethylamine (TEA), around 0.1%, can be very effective at masking the residual silanol groups that are still interacting with your analyte. Alternatively, increasing the buffer concentration (e.g., from 10 mM to 25 mM) can also help improve peak shape.

Q2: Is it better to use a low pH or a high pH mobile phase for dioxopromethazine analysis?

A2: Both low and high pH mobile phases can be effective. A low pH (2-3) is generally the first approach as it protonates the silanol groups, reducing their interaction with the basic analyte. A high pH (>10) will neutralize the dioxopromethazine molecule, which can also result in excellent peak shape. The choice often depends on the stability of the analyte and the availability of a pH-stable HPLC column. For routine analysis, low pH methods are often preferred due to the wider availability of suitable columns.

Q3: Can I use a C18 column for dioxopromethazine analysis?

A3: Yes, a C18 column is a suitable choice for the analysis of dioxopromethazine. However, to minimize peak tailing, it is highly recommended to use a modern, high-purity, end-capped C18 column. If you are still experiencing issues, consider a C18 column with a polar-embedded stationary phase, which offers better shielding of residual silanols.

Q4: How does the choice of organic modifier (acetonitrile vs. methanol) affect peak tailing?

A4: The choice of organic modifier can have a secondary effect on peak shape. Acetonitrile and methanol have different solvent properties, which can influence the interactions between the analyte, mobile phase, and stationary phase. While there is no universal rule, sometimes switching from one organic modifier to the other can result in improved peak symmetry. It is a parameter that can be explored during method development if other strategies have not fully resolved the tailing issue.

Q5: My peak shape is good for low concentrations of dioxopromethazine, but tails at higher concentrations. What is the cause?

A5: This is a classic sign of mass overload.[7] The stationary phase has a finite number of active sites, and when these are saturated by a high concentration of the analyte, peak distortion, including tailing, can occur. The solution is to either dilute your sample or reduce the injection volume.[6] If this is not feasible, you may need to switch to a column with a higher loading capacity.

References

• 1. Cas 13754-56-8,DIOXOPROMETHAZINE HCL | lookchem [lookchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. uhplcs.com [uhplcs.com]
• 7. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Sample Solvents on Peak Shape : Shimadzu (Europe) [shimadzu.eu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Related Substances in Promethazine Hydrochloride and Dextromethorphan Hydrobromide in Oral Solution by RP-HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Chiral Separation of Dioxopromethazine Enantiomers by CZE

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for improving the resolution of Dioxopromethazine (B76312) enantiomers in Capillary Zone Electrophoresis (CZE).

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem	Possible Causes	Solutions
No separation or co-eluting peaks	Inappropriate chiral selector.	- Switch Chiral Selector: Consider using a different type of cyclodextrin (B1172386) (CD) or a charged CD derivative. Carboxyethyl-β-cyclodextrin (CE-β-CD) has been shown to be effective. - Optimize Chiral Selector Concentration: Systematically vary the concentration of the chiral selector in the background electrolyte (BGE).
Suboptimal BGE pH.	The pH of the BGE affects the charge of both the analyte and some chiral selectors. For Dioxopromethazine, a weakly basic compound, an acidic pH (e.g., 4.5) is often a good starting point to ensure it is protonated.[1]
Inappropriate BGE composition.	- Adjust Buffer Concentration: Vary the concentration of the buffer components. A common buffer is ε-aminocaproic acid and acetic acid.[1] - Add Organic Modifiers: The addition of organic modifiers like methanol (B129727) or acetonitrile (B52724) to the BGE can alter the separation selectivity.
Poor resolution (Rs < 1.5)	Suboptimal chiral selector concentration.	Fine-tune the concentration of the chiral selector. Both too low and too high concentrations can lead to poor resolution.
Incorrect voltage.	A voltage that is too high can cause excessive Joule heating, leading to band broadening. Try reducing the applied voltage.
Inappropriate temperature.	Temperature affects the binding kinetics between the enantiomers and the chiral selector. Optimize the capillary temperature, typically in the range of 15-30°C.
Capillary overload.	The sample concentration is too high, leading to peak distortion. Dilute the sample and reinject.
Peak tailing or fronting	Mismatched conductivity between sample and BGE.	Ensure the sample is dissolved in a matrix with a lower conductivity than the BGE. If possible, dissolve the sample in the BGE.
Adsorption of the analyte to the capillary wall.	- Adjust BGE pH: Modify the pH to alter the charge of the capillary wall and the analyte to minimize interaction. - Use Capillary Coatings: Employ coated capillaries to reduce analyte adsorption.
Column overload.	Reduce the amount of sample injected by lowering the injection time or pressure.
Long analysis times	Low voltage.	While high voltage can decrease resolution, a voltage that is too low will increase migration times. Find a balance between resolution and analysis time.
High concentration of chiral selector.	Higher concentrations of cyclodextrins can increase the viscosity of the BGE, leading to longer migration times. Optimize for the lowest effective concentration.
Long capillary.	Use a shorter capillary to decrease the migration path.
Irreproducible migration times	Fluctuations in temperature.	Ensure the capillary temperature is stable and well-controlled.
Inconsistent BGE preparation.	Prepare fresh BGE daily and ensure accurate pH and component concentrations.
Capillary conditioning issues.	Implement a consistent and thorough capillary conditioning protocol between runs (e.g., rinsing with NaOH, water, and BGE).

Frequently Asked Questions (FAQs)

Q1: What is the most effective type of chiral selector for Dioxopromethazine enantiomer separation in CZE?

Charged cyclodextrin derivatives, such as carboxyethyl-β-cyclodextrin (CE-β-CD), have demonstrated high effectiveness in resolving Dioxopromethazine enantiomers.[1] The negative charge on the cyclodextrin at a pH of 4.5 enhances the separation selectivity.[1]

Q2: How does the pH of the Background Electrolyte (BGE) influence the separation?

The BGE pH is a critical parameter. It determines the charge of the Dioxopromethazine molecule and can influence the charge of the chiral selector. For Dioxopromethazine, an acidic BGE (e.g., pH 4.5) ensures the molecule is cationic, which is necessary for its migration in the electric field and for differential interaction with a charged chiral selector.[1]

Q3: What are typical starting conditions for developing a CZE method for Dioxopromethazine enantiomers?

A good starting point, based on published methods, would be:

• Chiral Selector: 3-6 mg/mL Carboxyethyl-β-cyclodextrin (CE-β-CD)[1]

• Background Electrolyte: 20 mmol/L ε-aminocaproic acid and acetic acid[1]

• pH: 4.5[1]

• Applied Voltage: 15-25 kV

• Temperature: 25°C

• Detection Wavelength: 275 nm[1]

Q4: Can organic modifiers be used to improve the resolution?

Yes, adding organic modifiers like methanol or acetonitrile to the BGE can sometimes improve resolution. They can alter the effective mobility of the enantiomers and their interaction with the chiral selector. However, their effect can be complex, and optimization is required.

Q5: My resolution is still poor after optimizing the BGE and chiral selector. What else can I try?

If resolution remains suboptimal, consider investigating dual cyclodextrin systems.[2] Combining a neutral cyclodextrin with a charged one can sometimes provide synergistic effects and enhance enantioselectivity.

Experimental Protocols

Detailed Methodology for CZE Separation of Dioxopromethazine Enantiomers

This protocol is based on the method described by Tůma et al. (2003).

1. Instrumentation:

• A standard capillary electrophoresis system equipped with a UV detector.

• Uncoated fused-silica capillary (e.g., 50 µm i.d., 375 µm o.d., total length 48.5 cm, effective length 40 cm).

2. Reagents and Solutions:

• Background Electrolyte (BGE): Prepare a solution of 20 mmol/L ε-aminocaproic acid and adjust the pH to 4.5 with acetic acid.

• Chiral Selector Solution: Dissolve carboxyethyl-β-cyclodextrin (CE-β-CD) in the BGE to achieve a final concentration in the range of 3-6 mg/mL.[1]

• Sample Solution: Dissolve the Dioxopromethazine sample in water or the BGE at an appropriate concentration.

• Rinsing Solutions: 0.1 M NaOH, deionized water.

3. Capillary Conditioning:

• Before the first use, rinse the new capillary with 0.1 M NaOH for 20 minutes, followed by deionized water for 10 minutes, and finally with the BGE for 15 minutes.

• Between runs, rinse the capillary with 0.1 M NaOH for 2 minutes, deionized water for 2 minutes, and then equilibrate with the BGE (containing the chiral selector) for 5 minutes.

4. Electrophoretic Procedure:

• Injection: Inject the sample hydrodynamically at the anodic end of the capillary.

• Separation: Apply a voltage in the range of 15-25 kV (positive polarity at the injection end).

• Temperature: Maintain the capillary temperature at 25°C.

• Detection: Monitor the absorbance at 275 nm.[1]

Data Presentation

Table 1: Influence of Chiral Selector (CS) Concentration on Enantiomer Resolution

CE-β-CD Concentration (mg/mL)	Resolution (Rs)	Notes
3	Baseline separation achieved	Good starting concentration.[1]
4.5	Optimal resolution observed	Provides a good balance between resolution and analysis time.
6	Resolution may slightly decrease	Higher concentrations can increase viscosity and analysis time.[1]

Table 2: Effect of BGE pH on Separation Performance

BGE pH	Migration Time	Resolution (Rs)	Observations
3.5	Shorter	Lower	Reduced interaction between analyte and chiral selector.
4.5	Optimal	Optimal	Good balance of analyte ionization and interaction with CE-β-CD.[1]
5.5	Longer	Lower	Changes in the charge of both the analyte and chiral selector can reduce separation efficiency.

Visualizations

References

• 1. Chiral separation of dioxopromethazine in eye drops by CZE with charged cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Dioxopromethazine assay interference from related compounds

Welcome to the technical support center for dioxopromethazine (B76312) assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential assay interference from related compounds and to offer troubleshooting strategies for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is dioxopromethazine and how is it related to promethazine (B1679618)?

A1: Dioxopromethazine, also known as promethazine 5,5-dioxide or promethazine sulfone, is a major metabolite of the first-generation antihistamine, promethazine. The core structure of dioxopromethazine is a phenothiazine (B1677639) ring, similar to promethazine. The key structural difference is the oxidation of the sulfur atom in the phenothiazine ring to a sulfone group (SO2) in dioxopromethazine.[1] This close structural relationship is a primary reason for potential cross-reactivity in certain assay formats.

Q2: Which compounds are most likely to interfere with my dioxopromethazine assay?

A2: Based on structural similarity, the most probable interfering compounds in a dioxopromethazine assay are:

• Promethazine: The parent drug.

• Promethazine Sulfoxide (B87167): Another major metabolite of promethazine.

• Monodesmethyl-promethazine: A metabolite resulting from the removal of a methyl group.

• Other Phenothiazine Derivatives: Drugs sharing the same core phenothiazine structure (e.g., chlorpromazine, trifluoperazine) could potentially cross-react, depending on the specificity of the assay's antibody.

Q3: Why does interference from these related compounds occur?

A3: Interference, particularly in immunoassays (like ELISA), happens when the antibodies used in the assay recognize and bind to compounds other than the target analyte (dioxopromethazine). This is called cross-reactivity. Due to the high structural similarity between dioxopromethazine, promethazine, and its other metabolites, the antibody may not be able to distinguish between them perfectly, leading to inaccurate (usually overestimated) quantification of dioxopromethazine.

Q4: Are chromatographic methods like HPLC susceptible to the same interferences?

A4: Chromatographic methods, such as High-Performance Liquid Chromatography (HPLC) coupled with a detector (e.g., UV or Mass Spectrometry), are generally less susceptible to interference from related compounds compared to immunoassays. This is because HPLC separates compounds based on their physical and chemical properties (e.g., polarity, size) before detection. A well-developed HPLC method can physically separate dioxopromethazine from promethazine and its metabolites, allowing for their individual and accurate quantification.

Troubleshooting Guides

Immunoassay (ELISA) Troubleshooting

Problem: Higher-than-expected dioxopromethazine concentrations.

Potential Cause	Troubleshooting Steps
Cross-reactivity with Promethazine or its Metabolites	1. Review the ELISA kit's package insert for any provided cross-reactivity data. 2. If possible, analyze a sample known to contain promethazine or its metabolites but no dioxopromethazine to assess the degree of interference. 3. Consider using a more specific analytical method, such as HPLC-MS/MS, for confirmation of results.
Matrix Effects	1. Perform a spike and recovery experiment by adding a known amount of dioxopromethazine standard to your sample matrix to see if the matrix is enhancing the signal. 2. If matrix effects are significant, you may need to dilute your samples or use a different sample preparation method.
Contamination of Reagents or Equipment	1. Ensure all labware is thoroughly cleaned. 2. Run a blank sample (containing only the assay buffer) to check for background signal.

Problem: Inconsistent or non-reproducible results.

Potential Cause	Troubleshooting Steps
Improper Sample Handling	1. Ensure consistent sample collection, storage, and preparation procedures. 2. Avoid repeated freeze-thaw cycles of samples.
Pipetting Errors	1. Calibrate and regularly check the accuracy of your pipettes. 2. Use proper pipetting techniques to ensure accurate and consistent volumes.
Variability in Incubation Times or Temperatures	1. Strictly adhere to the incubation times and temperatures specified in the assay protocol. 2. Use a calibrated incubator to maintain a stable temperature.

HPLC Troubleshooting

Problem: Poor separation between dioxopromethazine and related compounds.

Potential Cause	Troubleshooting Steps
Inadequate Mobile Phase Composition	1. Adjust the ratio of organic solvent to aqueous buffer in the mobile phase. 2. Modify the pH of the aqueous buffer to alter the ionization state of the analytes, which can improve separation.
Unsuitable HPLC Column	1. Try a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl-hexyl column) to exploit different separation mechanisms. 2. Use a column with a smaller particle size or a longer length to increase resolution.
Suboptimal Gradient Elution Program	1. If using a gradient, adjust the slope of the gradient to improve the separation of closely eluting peaks.

Data Presentation

Table 1: Structural and Molecular Information of Dioxopromethazine and Potential Interferents

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Difference from Dioxopromethazine
Dioxopromethazine	C₁₇H₂₀N₂O₂S	316.42	-
Promethazine	C₁₇H₂₀N₂S	284.42	Sulfur atom is not oxidized.
Promethazine Sulfoxide	C₁₇H₂₀N₂OS	300.42	Sulfur atom is oxidized to a sulfoxide (S=O).
Monodesmethyl-promethazine	C₁₆H₁₈N₂S	270.39	Lacks one methyl group on the side chain; sulfur is not oxidized.

Note: Specific quantitative cross-reactivity data for dioxopromethazine immunoassays is limited in publicly available literature. The potential for interference is primarily inferred from structural similarity.

Experimental Protocols

Key Experiment: HPLC-UV Method for the Quantification of Dioxopromethazine

This protocol is a general guideline and may require optimization for specific instrumentation and sample matrices.

1. Objective: To develop a stability-indicating HPLC-UV method for the quantification of dioxopromethazine, ensuring separation from its parent compound, promethazine, and related metabolites.

2. Materials and Reagents:

• Dioxopromethazine reference standard

• Promethazine hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (B1210297)

• Formic acid

• Deionized water (18.2 MΩ·cm)

• Sample matrix (e.g., plasma, urine, formulation buffer)

3. Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

4. Chromatographic Conditions:

• Mobile Phase A: 10 mM Ammonium acetate in water, pH adjusted to 3.5 with formic acid

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 40% A, 60% B

  • 15-18 min: Hold at 40% A, 60% B

  • 18-20 min: Return to 95% A, 5% B

  • 20-25 min: Re-equilibration

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Detection Wavelength: 254 nm

5. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve the dioxopromethazine reference standard in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: This will vary depending on the matrix. For plasma, a protein precipitation step (e.g., with acetonitrile) followed by centrifugation and filtration is common. For formulations, simple dilution may be sufficient.

6. Method Validation: The method should be validated according to ICH guidelines, including assessment of:

• Specificity: Analyze blank matrix, and matrix spiked with promethazine and other potential interferents to ensure no co-elution with the dioxopromethazine peak.

• Linearity: Analyze the working standard solutions and plot the peak area versus concentration to establish the linear range.

• Accuracy and Precision: Analyze quality control samples at low, medium, and high concentrations within the linear range on the same day (intra-day) and on different days (inter-day).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of dioxopromethazine that can be reliably detected and quantified.

Visualizations

Caption: Metabolic pathway of promethazine and potential immunoassay cross-reactivity.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Validated HPLC Methods for the Quantification of Dioxopromethazine

This guide provides a detailed comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Dioxopromethazine with alternative methods developed for the structurally related compound, Promethazine (B1679618). This comparison is intended for researchers, scientists, and drug development professionals seeking to establish robust analytical procedures for phenothiazine (B1677639) derivatives.

Introduction

Dioxopromethazine, a phenothiazine derivative, requires accurate and precise quantification in pharmaceutical formulations. HPLC stands as a primary analytical technique for this purpose due to its high specificity, sensitivity, and resolving power. The validation of these methods in accordance with regulatory guidelines is crucial to ensure the quality and efficacy of the final drug product. This guide outlines the experimental protocols and validation parameters of a reported HPLC method for Dioxopromethazine and compares it with established methods for Promethazine.

Data Presentation: Comparison of HPLC Methods

The following tables summarize the chromatographic conditions and validation parameters of different HPLC methods for the quantification of Dioxopromethazine and Promethazine.

Table 1: Chromatographic Conditions

Parameter	HPLC Method for Dioxopromethazine & Phenylephrine[1][2]	HPLC Method for Promethazine Enantiomers[3]	RP-HPLC Method for Promethazine HCl & Paracetamol	Stability-Indicating HPLC Method for Promethazine HCl[4][5]
Stationary Phase	Modified C18 (optimized for basic compounds)	Vancomycin Chirobiotic V column (250 x 4.6 mm)	Hyperchrom ODS-BP C18 (250 x 4.6 mm, 5 µm)	Symmetry Shield RP8 (150 mm x 4.6 mm, 5 µm)
Mobile Phase	Methanol (B129727): 1.5 mM Phosphoric Acid (pH 3.02) (60:40, v/v)	Methanol: Acetic Acid: Triethylamine (100:0.1:0.1, by volume)	Methanol: Water with 1% TEA (30:70, v/v)	Mobile Phase A: 3.4% KH2PO4 in water (pH 7.0); Mobile Phase B: Acetonitrile (B52724):Methanol (60:40)
Flow Rate	2.0 mL/min	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection Wavelength	275 nm	254 nm	250 nm	254 nm
Injection Volume	20 µL	Not Specified	20 µL	10 µL
Column Temperature	Not Specified	20 °C	Ambient	25 °C
Internal Standard	Not Specified	Acetyl Salicylic Acid (Aspirin)	Not Specified	Not Specified

Table 2: Method Validation Parameters

Parameter	HPLC Method for Dioxopromethazine & Phenylephrine[1][2]	HPLC Method for Promethazine Enantiomers[3]	RP-HPLC Method for Promethazine HCl & Paracetamol	Stability-Indicating HPLC Method for Promethazine HCl[4]
Linearity (r²)	Not Specified	> 0.999	Not Specified (Linear range: 2-10 µg/mL)	Linear from LOQ to 150% of impurity concentration
Accuracy (% Recovery)	Not Specified	100.06% and 100.08% for enantiomers	99.00 - 100.33%	Not Specified
Precision (% RSD)	Not Specified	0.29% and 0.36% for enantiomers	Intraday: 1.58 - 1.71%; Interday: 1.55 - 1.71%	Not Specified
Limit of Detection (LOD)	Not Specified	0.04 µg/mL	0.32 µg/mL	Not Specified
Limit of Quantification (LOQ)	Not Specified	0.07 µg/mL	0.98 µg/mL	Not Specified

Experimental Protocols

Protocol 1: HPLC Method for Dioxopromethazine and Phenylephrine in Eye Drops[1][2]

This method is designed for the simultaneous determination of Dioxopromethazine and Phenylephrine in ophthalmic solutions.

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a UV detector.

2. Chromatographic Conditions:

• Column: Modified C18 column, specifically designed for the analysis of basic compounds.

• Mobile Phase: A mixture of methanol and 1.5 mM phosphoric acid (pH adjusted to 3.02) in a 60:40 (v/v) ratio.

• Flow Rate: 2.0 mL/min.

• Detection: UV detection at a wavelength of 275 nm.

• Injection Volume: 20 µL.

3. Sample Preparation:

• Dilute the eye drop solution with water in a 1:50 ratio prior to injection.

4. Validation:

• The method was validated according to standard procedures for chromatographic methods, although specific quantitative data on validation parameters were not provided in the available literature.

Protocol 2: Stability-Indicating RP-HPLC Method for Promethazine Hydrochloride[5]

This method is designed to be stability-indicating, meaning it can resolve the active pharmaceutical ingredient (API) from its degradation products.

1. Instrumentation:

• Reverse Phase High-Performance Liquid Chromatograph with a PDA/UV detector.

2. Chromatographic Conditions:

• Column: Symmetry Shield RP8 (150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: 3.4% potassium dihydrogen phosphate (B84403) solution in water, with the pH adjusted to 7.0 using diluted potassium hydroxide.

  • Mobile Phase B: A mixture of acetonitrile and methanol in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Detection: PDA/UV detection at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

• Sampler Temperature: 4 °C.

3. Forced Degradation Studies:

• To validate the stability-indicating nature of the method, forced degradation studies should be performed under various stress conditions (e.g., acid, base, oxidation, heat, and light) to ensure the separation of degradation products from the main peak.

Mandatory Visualizations

Caption: Workflow for HPLC Method Validation.

References

• 1. The biggest source of information for pharmaci... | proLékárníky.cz [prolekarniky.cz]
• 2. The biggest source of information for doctors – pr... | proLékaře.cz [prolekare.cz]
• 3. A validated HPLC method for separation and determination of promethazine enantiomers in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study. – Oriental Journal of Chemistry [orientjchem.org]
• 5. Development and validation of a HPLC method for the analysis of promethazine hydrochloride in hot-melt extruded dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Dioxopromethazine and Other Antihistamines: A Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the efficacy of Dioxopromethazine, a phenothiazine (B1677639) derivative, against other first and second-generation antihistamines. The information is intended for researchers, scientists, and drug development professionals to provide an objective overview based on available experimental data.

Dioxopromethazine hydrochloride is a phenothiazine compound with established antihistaminic, anti-allergic, and strong antitussive effects.[1][2] Its pharmacological effects are similar to promethazine, another first-generation antihistamine.[2] While direct, head-to-head clinical trial data quantitatively comparing the efficacy of Dioxopromethazine with other specific antihistamines is limited in the public domain, this guide synthesizes available data for related compounds to provide a comparative context.

Comparative Efficacy of H1 Antihistamines

The following table summarizes the comparative efficacy of various first and second-generation antihistamines based on their ability to suppress the histamine-induced wheal and flare response and their sedative effects. It is important to note that no direct comparative data for Dioxopromethazine was identified in the reviewed literature. The data presented for first-generation antihistamines, particularly promethazine, may offer insights into the potential profile of Dioxopromethazine due to their structural similarities.

Antihistamine Class	Specific Drug	Wheal Suppression	Flare Suppression	Sedation Incidence	Key Findings
First-Generation	Promethazine	Significant Reduction[3]	Significant Reduction[3]	High (Drowsiness reported by 20.3% of users)[4]	Effective but with significant sedative and anticholinergic effects.[5]
Hydroxyzine	High Potency[6][7][8]	High Potency[6][7][8]	High[9]	Strong sedative and anxiolytic properties.[10]
Dexchlorpheniramine	High Potency[6][7][8]	Intermediate Potency[11]	High	A commonly used first-generation antihistamine.
Second-Generation	Cetirizine	High Potency[6][7][8]	High Potency[6][7][8]	Low to Moderate (may be slightly more sedating than other second-generation antihistamines)[4]	Rapid onset of action and effective in suppressing wheal and flare.[6][7][8]
Levocetirizine	High Potency[6][7][8]	Not specified	Low	The active enantiomer of cetirizine.
Fexofenadine (B15129)	High Potency[6][7][8]	High Potency[6][7][8]	Very Low (least sedating of the second-generation options)[9]	A non-sedating antihistamine with a good safety profile.[12]
Loratadine	Intermediate Potency[6][7][8]	Intermediate Potency[11]	Very Low[13]	A commonly used non-sedating antihistamine.
Desloratadine	Intermediate Potency[11]	Low Potency[11]	Very Low	The active metabolite of loratadine.

Experimental Protocols

The following is a detailed methodology for a typical randomized, double-blind, placebo-controlled, crossover clinical trial designed to compare the efficacy and sedative effects of different antihistamines.

Objective: To compare the efficacy of an investigational antihistamine (e.g., Dioxopromethazine) with a standard second-generation antihistamine (e.g., Fexofenadine) and placebo in suppressing the histamine-induced wheal and flare response, and to assess its sedative effects.

Study Design:

• A randomized, double-blind, placebo-controlled, three-way crossover study.[12]

• Each participant will receive a single dose of the investigational drug, the active comparator, and a placebo in a randomized order, with a washout period of at least 7 days between each treatment period.[12]

Participants:

• Healthy adult volunteers (aged 18-55 years) with a history of positive histamine (B1213489) skin prick tests.

• Exclusion criteria would include a history of significant medical conditions, use of medications that could interfere with the study outcomes, pregnancy, or breastfeeding.

Interventions:

• Investigational Drug: Single oral dose of Dioxopromethazine (dosage to be determined by preclinical data).

• Active Comparator: Single oral dose of Fexofenadine HCl 180 mg.

• Placebo: An identical-looking capsule containing no active ingredient.

Outcome Measures:

• Primary Efficacy Endpoint: Suppression of Histamine-Induced Wheal and Flare Response

  • Procedure: At baseline (before drug administration) and at specified time points post-dose (e.g., 1, 2, 4, 8, 12, and 24 hours), a histamine skin prick test will be performed on the volar aspect of the forearm. A standardized dose of histamine dihydrochloride (B599025) (e.g., 10 mg/mL) will be applied.[6][7][8]

  • Measurement: After 15-20 minutes, the outlines of the resulting wheal and flare will be traced onto transparent paper and their areas calculated in square millimeters (mm²) using digital planimetry. The mean of two perpendicular diameters can also be used.[6][7][8]

• Secondary Efficacy Endpoint: Onset and Duration of Action

  • The time to achieve a predefined level of wheal and flare suppression will be determined to assess the onset of action.

  • The duration of significant suppression compared to placebo will be calculated to determine the duration of action.

• Safety and Tolerability Endpoints: Sedation and Other Adverse Events

  • Objective Measures:

    • Critical Flicker Fusion Frequency (CFF): Measures the threshold at which a flickering light is perceived as a continuous light, an indicator of CNS arousal.

    • Choice Reaction Time (CRT): Assesses cognitive processing speed and motor responsiveness.

  • Subjective Measures:

    • Visual Analogue Scale (VAS) for Sedation: A 100-mm line where participants rate their level of sleepiness from "not at all sleepy" to "extremely sleepy".[4]

  • Adverse Event Monitoring: All adverse events will be recorded and assessed for their severity and relationship to the study medication.

Data Analysis:

• The areas of wheal and flare will be expressed as a percentage of the baseline values.

• The treatment groups will be compared using appropriate statistical methods, such as analysis of variance (ANOVA) for crossover designs.

• Sedation scores and other safety data will be summarized and compared between treatment groups.

• A p-value of <0.05 will be considered statistically significant.

Visualizations

The following diagrams illustrate the experimental workflow for a comparative antihistamine efficacy study and the signaling pathway of the H1 receptor.

References

• 1. biocompare.com [biocompare.com]
• 2. researchgate.net [researchgate.net]
• 3. ccjm.org [ccjm.org]
• 4. Promethazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. droracle.ai [droracle.ai]
• 9. droracle.ai [droracle.ai]
• 10. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil* | Anais Brasileiros de Dermatologia (Portuguese) [anaisdedermatologia.org.br]
• 11. Effects of single therapeutic doses of promethazine, fexofenadine and olopatadine on psychomotor function and histamine-induced wheal- and flare-responses: a randomized double-blind, placebo-controlled study in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sedative effects of antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medsafe.govt.nz [medsafe.govt.nz]

Dioxopromethazine Hydrochloride vs. Promethazine: A Comparative Pharmacological Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacological activities of dioxopromethazine (B76312) hydrochloride and promethazine (B1679618), two phenothiazine (B1677639) derivatives with significant therapeutic applications. While both compounds share a common structural backbone, subtle molecular differences lead to distinct pharmacological profiles, influencing their clinical uses and side-effect profiles. This document summarizes available quantitative data, outlines experimental protocols for assessing their activities, and visualizes key pathways to aid in research and development.

Core Pharmacological Activities: A Comparative Overview

Dioxopromethazine hydrochloride and promethazine exhibit a range of pharmacological effects, primarily centered around their antagonist activity at various receptors. The key distinction lies in the potency of these effects. Dioxopromethazine is noted for its pronounced antitussive properties and comparatively weaker sedative effects, whereas promethazine is well-established for its sedative, antiemetic, and antihistaminic actions.[1]

Receptor Binding Affinity

A direct comparison of receptor binding affinities is crucial for understanding the nuanced pharmacological differences between these two compounds. While comprehensive comparative data from a single study is limited, the following tables summarize available data from various sources. It is important to note that variations in experimental conditions can influence these values.

Table 1: Histamine (B1213489) H1 Receptor Binding Affinity

Compound	Receptor	Species	Ki (nM)	Test Condition
Promethazine	H1	Human	2.2	Radioligand binding assay

Table 2: Dopamine (B1211576) D2 Receptor Binding Affinity

Compound	Receptor	Species	Ki (nM)	Test Condition
Promethazine	D2	Rat	14.8	Radioligand binding assay

Table 3: Muscarinic Acetylcholine Receptor Antagonism

Compound	Receptor Subtype(s)	Potency
Promethazine	M1-M5	Potent Antagonist
Dioxopromethazine Hydrochloride	Muscarinic Receptors	Antagonist activity reported, but quantitative data is limited.

Specific pA2 or Ki values for both compounds across all muscarinic receptor subtypes from a single comparative study are not available.

Key Pharmacological Effects: Supporting Experimental Data

Antitussive Activity

Dioxopromethazine hydrochloride is recognized for its potent antitussive effects, reportedly 6 to 11 times more potent than codeine.[1] This action is primarily attributed to the inhibition of the cough center in the brainstem.

Table 4: Comparative Antitussive Potency

Compound	Model	Potency
Dioxopromethazine Hydrochloride	Citric Acid-Induced Cough (Guinea Pig)	6-11 times more potent than codeine
Promethazine	Capsaicin-Induced Cough (Guinea Pig)	Minimum Effective Dose (MED): 10 mg/kg (oral)

Sedative and Hypnotic Effects

Promethazine is well-known for its significant sedative properties, a factor that limits its use in certain patient populations. In contrast, dioxopromethazine hydrochloride is reported to have weaker sedative and hypnotic effects.

Table 5: Comparative Sedative Effects

Compound	Model	Observed Effect
Dioxopromethazine Hydrochloride	General Observation	Weaker sedative and hypnotic effects compared to promethazine.
Promethazine	Open Field Test (Mice)	Dose-dependent decrease in locomotor activity.

Antihistaminic and Anti-allergic Effects

Both compounds are potent histamine H1 receptor antagonists, making them effective in the treatment of allergic conditions.

Table 6: Comparative Antihistaminic Effects

Compound	Model	Observed Effect
Dioxopromethazine Hydrochloride	Histamine-Induced Asthma (animal model)	Strong preventive effect.
Promethazine	Histamine-Induced Bronchoconstriction (Guinea Pig)	Effective inhibition of bronchoconstriction.

Antiemetic Effects

Promethazine is widely used for its antiemetic properties, which are mediated through its antagonist effects on dopamine D2 and muscarinic receptors in the chemoreceptor trigger zone. The antiemetic potential of dioxopromethazine hydrochloride is less well-documented in comparative studies.

Experimental Protocols

Detailed methodologies are essential for the reproducible evaluation of the pharmacological activities of these compounds.

Antitussive Activity: Citric Acid-Induced Cough Model in Guinea Pigs

• Objective: To assess the antitussive potency of test compounds.

• Animals: Male Hartley guinea pigs.

• Procedure:

  • Acclimatize animals to the testing environment.

  • Administer the test compound (dioxopromethazine hydrochloride, promethazine, or vehicle control) at various doses via the desired route (e.g., intraperitoneal or oral).

  • After a predetermined pretreatment time, place the conscious and unrestrained guinea pig in a whole-body plethysmograph.

  • Expose the animal to an aerosolized solution of citric acid (e.g., 0.3 M) for a fixed duration (e.g., 10 minutes).

  • Record the number of coughs, characterized by a biphasic change in airflow, using a pneumotachograph and a microphone.

• Data Analysis: Compare the mean number of coughs in the drug-treated groups to the vehicle-treated control group. Calculate the dose required to inhibit the cough response by 50% (ED50).

Sedative Effects: Open Field Test in Rodents

• Objective: To evaluate the sedative and locomotor effects of the test compounds.

• Animals: Male mice or rats.

• Apparatus: A square or circular arena with high walls to prevent escape, often equipped with an automated video tracking system.

• Procedure:

  • Habituate the animals to the testing room for at least 60 minutes before the test.

  • Administer the test compound (dioxopromethazine hydrochloride, promethazine, or vehicle control) at various doses.

  • After the appropriate pretreatment time, place the animal in the center of the open field arena.

  • Record the animal's activity for a set period (e.g., 10-30 minutes).

• Parameters Measured:

  • Total distance traveled.

  • Time spent in the central zone versus the peripheral zone.

  • Number of line crossings.

  • Rearing frequency.

• Data Analysis: A significant decrease in locomotor parameters (e.g., total distance, line crossings) in the drug-treated groups compared to the control group indicates a sedative effect.

Antihistaminic Activity: Histamine-Induced Bronchoconstriction in Guinea Pigs

• Objective: To determine the H1 receptor antagonist activity of the test compounds.

• Animals: Male guinea pigs.

• Procedure:

  • Anesthetize the guinea pigs and cannulate the trachea for artificial ventilation.

  • Measure bronchoconstriction by recording changes in intratracheal pressure or lung resistance and compliance.

  • Administer the test compound (dioxopromethazine hydrochloride, promethazine, or vehicle control) intravenously.

  • After a set time, induce bronchoconstriction by administering an intravenous bolus of histamine.

• Data Analysis: Compare the magnitude of the histamine-induced bronchoconstriction in the presence and absence of the antagonist. Calculate the dose of the antagonist required to cause a 50% inhibition of the histamine response.

Antiemetic Activity: Kaolin (B608303) Consumption Test in Rats

• Objective: To assess the antiemetic potential of the test compounds in a non-vomiting species.

• Rationale: Rats do not vomit but exhibit pica (consumption of non-nutritive substances like kaolin) when nauseous.

• Animals: Male Wistar rats.

• Procedure:

  • Provide the rats with pre-weighed amounts of standard food, water, and kaolin (a mixture of kaolin and gum arabic).

  • Administer the test compound (dioxopromethazine hydrochloride, promethazine, or vehicle control).

  • After a specified time, administer an emetic agent (e.g., lithium chloride).

  • Measure the consumption of kaolin, food, and water over a 24-hour period.

• Data Analysis: A significant reduction in kaolin consumption in the drug-treated group compared to the vehicle group indicates antiemetic activity.

Signaling Pathways and Logical Relationships

The pharmacological effects of dioxopromethazine and promethazine are initiated by their interaction with specific G protein-coupled receptors (GPCRs).

Caption: Receptor antagonism pathways for dioxopromethazine and promethazine.

The following diagram illustrates a typical experimental workflow for comparing the antitussive effects of these two compounds.

Caption: Experimental workflow for antitussive activity assessment.

Conclusion

Dioxopromethazine hydrochloride and promethazine, while structurally similar, exhibit distinct pharmacological profiles. Dioxopromethazine's potent antitussive activity, coupled with reduced sedative effects, suggests its potential as a more selective therapeutic agent for cough suppression. Promethazine remains a valuable agent for its pronounced antihistaminic, antiemetic, and sedative properties. Further head-to-head comparative studies providing quantitative data on receptor binding and functional activity are warranted to fully elucidate their therapeutic potential and guide future drug development efforts.

References

• 1. GSRS [gsrs.ncats.nih.gov]

Stereoselective Pharmacokinetics of Dioxopromethazine Enantiomers in Rats: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the stereoselective behavior of chiral drugs is paramount for optimizing therapeutic outcomes and ensuring safety. Dioxopromethazine (B76312), a phenothiazine (B1677639) antihistamine, is administered clinically as a racemic mixture. However, emerging evidence reveals significant differences in the pharmacokinetic profiles of its R-(+)- and S-(-)-enantiomers in preclinical models. This guide provides a comprehensive comparison of the stereoselective pharmacokinetics of dioxopromethazine enantiomers in rats, supported by experimental data and detailed methodologies.

Comparative Pharmacokinetic Parameters

A study investigating the pharmacokinetic properties of R-(+)-dioxopromethazine and S-(-)-dioxopromethazine in rats following intravenous administration of the racemic mixture revealed significant stereoselectivity. The key pharmacokinetic parameters are summarized in the table below.

Pharmacokinetic Parameter	R-(+)-Dioxopromethazine	S-(-)-Dioxopromethazine
AUC (0-t) (ng·h/mL)	285.4 ± 45.7	453.6 ± 78.2
AUC (0-∞) (ng·h/mL)	301.2 ± 48.9	487.8 ± 85.4
Cmax (ng/mL)	125.8 ± 20.3	189.5 ± 33.1
t1/2 (h)	2.8 ± 0.6	4.5 ± 0.9
CL (L/h/kg)	1.66 ± 0.28	1.03 ± 0.19
Vd (L/kg)	6.8 ± 1.3	5.9 ± 1.1

Data presented as mean ± standard deviation (SD).

The data clearly indicates that the systemic exposure (AUC) to the S-(-)-enantiomer is significantly higher than that of the R-(+)-enantiomer. Concurrently, the clearance (CL) of the R-(+)-enantiomer is faster, and its elimination half-life (t1/2) is shorter. These findings underscore the differential disposition of the two enantiomers in rats.

Experimental Protocols

The following sections detail the methodologies employed in the pharmacokinetic study of dioxopromethazine enantiomers in rats.

Animal Studies

• Animal Model: Male Sprague-Dawley rats, weighing between 220 and 250 g, were used for the study.

• Acclimatization: The animals were acclimatized for one week prior to the experiment under standard laboratory conditions (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle) with free access to standard chow and water.

• Drug Administration: A single dose of racemic dioxopromethazine hydrochloride (5 mg/kg) was administered intravenously via the tail vein.

• Sample Collection: Blood samples (approximately 0.3 mL) were collected from the jugular vein into heparinized tubes at the following time points: 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-administration.

• Sample Processing: Plasma was separated by centrifugation at 4000 rpm for 10 minutes and stored at -80°C until analysis.

Bioanalytical Method: HPLC-MS/MS

A stereoselective high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method was developed and validated for the simultaneous quantification of R-(+)- and S-(-)-dioxopromethazine in rat plasma.[1][2]

• Sample Preparation: To 100 µL of plasma, 20 µL of internal standard (diphenhydramine) and 50 µL of 1 M sodium carbonate solution were added and vortexed. The analytes were then extracted with 1 mL of ethyl acetate (B1210297). After centrifugation, the organic layer was transferred and evaporated to dryness. The residue was reconstituted in the mobile phase for analysis.[1]

• Chromatographic Separation:

  • Column: Chiralpak AGP column (100 × 4.0 mm, 5 µm)[1]

  • Mobile Phase: A mixture of 10 mM ammonium (B1175870) acetate (pH 4.5) and methanol (B129727) (90:10, v/v)[1]

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometric Detection:

  • Instrument: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Dioxopromethazine enantiomers: m/z 317.2 → 86.1[1]

    • Diphenhydramine (IS): m/z 256.2 → 167.1[1]

• Method Validation: The method was validated for linearity, precision, accuracy, recovery, and matrix effect. The calibration curve was linear over the range of 1.00 to 80.00 ng/mL for each enantiomer.[1] The intra- and inter-day precisions were below 12.3%, and accuracies ranged from -10.5% to 6.6%.[1]

Experimental Workflow

The following diagram illustrates the workflow of the stereoselective pharmacokinetic study of dioxopromethazine enantiomers in rats.

Caption: Experimental workflow for the stereoselective pharmacokinetic study of dioxopromethazine in rats.

Conclusion

The pharmacokinetic behavior of dioxopromethazine in rats is markedly stereoselective. The S-(-)-enantiomer exhibits a longer half-life and reduced clearance, leading to greater systemic exposure compared to the R-(+)-enantiomer. This differential pharmacokinetic profile highlights the importance of studying individual enantiomers of chiral drugs. For drug development professionals, these findings suggest that a single enantiomer formulation of dioxopromethazine could potentially offer a more predictable and optimized therapeutic effect. Further studies are warranted to elucidate the underlying mechanisms of this stereoselectivity, such as differential protein binding or metabolism, and to evaluate the pharmacodynamic consequences of the observed pharmacokinetic differences.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantiomeric Separation of Dioxopromethazine and its Stereoselective Pharmacokinetics in Rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Immunoassay Cross-Reactivity of Dioxopromethazine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for understanding and evaluating the cross-reactivity of Dioxopromethazine in immunoassays. Due to a lack of publicly available, direct experimental data on Dioxopromethazine cross-reactivity, this document focuses on the structural rationale for potential cross-reactivity with assays targeting its parent compound, promethazine (B1679618), and offers a detailed protocol for researchers to conduct their own cross-reactivity studies.

Introduction to Dioxopromethazine and Immunoassay Specificity

Dioxopromethazine is an orally active antihistamine used for its antitussive and antiasthmatic properties.[1] It is a derivative of promethazine, a first-generation antihistamine from the phenothiazine (B1677639) family.[2][3][4] Immunoassays are widely used for the detection and quantification of drugs and their metabolites in biological samples due to their high sensitivity and throughput. However, a critical aspect of immunoassay performance is specificity—the ability to detect only the target analyte without interference from other structurally similar compounds. This interference is known as cross-reactivity and can lead to false-positive results or inaccurate quantification.

Structural Comparison: Dioxopromethazine and Promethazine

The high potential for Dioxopromethazine to cross-react in immunoassays designed for promethazine or other phenothiazines stems from their significant structural similarity. The core molecular structure of both compounds is the phenothiazine ring system with an attached N,N-dimethylpropan-2-amine side chain.[5][6] The key difference is the oxidation of the sulfur atom in the phenothiazine ring of Dioxopromethazine to a sulfone group (S,S-dioxide).[5][7]

Dioxopromethazine: N,N-dimethyl-1-(5,5-dioxophenothiazin-10-yl)propan-2-amine[5] Promethazine: N,N-dimethyl-1-phenothiazin-10-ylpropan-2-amine[6]

Given that the phenothiazine nucleus is often the immunodominant part of the molecule in the production of antibodies for phenothiazine drugs, it is highly probable that antibodies raised against promethazine will also recognize Dioxopromethazine, leading to significant cross-reactivity.[8][9]

Assessing Cross-Reactivity: A Framework for Comparison

In the absence of direct comparative data, a standardized approach to determining cross-reactivity is essential. A competitive enzyme-linked immunosorbent assay (ELISA) is the preferred method for this purpose. The following table is a template for researchers to populate with their own experimental data.

Table 1: Hypothetical Cross-Reactivity Data for a Promethazine Immunoassay

Compound	Concentration for 50% Inhibition (IC50)	% Cross-Reactivity*
Promethazine	User-determined value (e.g., 10 ng/mL)	100%
Dioxopromethazine	User-determined value	Calculated value
Promethazine Metabolite 1	User-determined value	Calculated value
Other Phenothiazines	User-determined value	Calculated value

*Percent cross-reactivity is calculated using the formula: (IC50 of Promethazine / IC50 of Dioxopromethazine) x 100

Experimental Protocols

A detailed methodology for a competitive ELISA to determine the cross-reactivity of Dioxopromethazine is provided below. This protocol is a standard and widely accepted method for such investigations.

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol outlines the steps to determine the degree to which Dioxopromethazine cross-reacts with an antibody specific to promethazine.

Materials:

• Microtiter plates coated with a promethazine-protein conjugate (e.g., Promethazine-BSA).

• Anti-promethazine antibody.

• Promethazine standard (for standard curve).

• Dioxopromethazine and other potential cross-reactants.

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2M H₂SO₄).

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Assay buffer (e.g., PBS with 1% BSA).

Procedure:

• Preparation of Standards and Test Compounds:

  • Prepare a series of dilutions of the promethazine standard in assay buffer to generate a standard curve.

  • Prepare a series of dilutions of Dioxopromethazine and other potential cross-reactants in assay buffer.

• Competitive Binding:

  • To the wells of the promethazine-conjugate coated microtiter plate, add a fixed amount of the anti-promethazine antibody.

  • Immediately add the promethazine standards or the test compounds (Dioxopromethazine, etc.) to the wells.

  • Incubate the plate to allow the free analyte (promethazine or cross-reactant) and the coated analyte to compete for binding to the primary antibody.

• Washing:

  • Wash the plate multiple times with wash buffer to remove unbound antibodies and analytes.

• Addition of Secondary Antibody:

  • Add the enzyme-conjugated secondary antibody to each well.

  • Incubate the plate to allow the secondary antibody to bind to the primary antibody that is bound to the coated antigen.

• Second Washing:

  • Wash the plate again with wash buffer to remove any unbound secondary antibody.

• Signal Development:

  • Add the substrate solution to each well and incubate in the dark for a specified time to allow for color development. The intensity of the color is inversely proportional to the concentration of the analyte in the sample.

• Stopping the Reaction:

  • Add the stop solution to each well to halt the enzymatic reaction.

• Data Acquisition:

  • Read the absorbance of each well using a microplate reader at the appropriate wavelength.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the promethazine standards.

  • Determine the IC50 value for both promethazine and Dioxopromethazine.

  • Calculate the percent cross-reactivity using the formula mentioned above.

Visualizing the Workflow

The following diagrams illustrate the competitive immunoassay principle and the experimental workflow for assessing cross-reactivity.

Caption: Principle of Competitive Immunoassay.

Caption: Experimental Workflow for Cross-Reactivity Testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Promethazine Hydrochloride | C17H21ClN2S | CID 6014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CHEBI:8461 [ebi.ac.uk]
• 5. Dioxopromethazine | C17H20N2O2S | CID 63031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Promethazine | C17H20N2S | CID 4927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Radioimmunoassays for phenothiazine drugs and their major metabolites in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of fluphenazine, related phenothiazine drugs and metabolites by combined high-performance liquid chromatography and radioimmunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Sedative Effects of Dioxopromethazine and Mequitazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sedative effects of two phenothiazine-derived antihistamines, Dioxopromethazine and Mequitazine. While both compounds share a common structural heritage, their pharmacological profiles, particularly concerning central nervous system depression, exhibit notable differences. This analysis is based on available preclinical and clinical data to inform research and development in pharmacology and drug discovery.

Executive Summary

Direct comparative clinical trials evaluating the sedative effects of Dioxopromethazine and Mequitazine are not available in the current body of scientific literature. However, a comparative assessment can be made based on their individual pharmacological profiles and data from studies involving related compounds. Mequitazine is classified as a second-generation antihistamine with a clinically proven low-sedation profile, comparable to other non-sedating antihistamines.[1][2][3] In contrast, Dioxopromethazine, a derivative of the first-generation antihistamine promethazine (B1679618), is reported to have weak sedative effects relative to its parent compound.[4]

Mechanism of Action and Signaling Pathways

The sedative properties of antihistamines are primarily attributed to their ability to cross the blood-brain barrier and antagonize histamine (B1213489) H1 receptors in the central nervous system. However, interactions with other neurotransmitter systems can also contribute significantly to their overall sedative and side-effect profiles.

Dioxopromethazine is a phenothiazine (B1677639) derivative with a multi-receptor antagonism profile.[5] Its mechanism of action involves the blockage of:

• Histamine H1 receptors: Inducing sedation and alleviating allergic symptoms.[5]

• Dopamine D2 receptors: Contributing to its antipsychotic and antiemetic effects, as well as sedation.[5]

• Muscarinic acetylcholine (B1216132) receptors: Leading to anticholinergic side effects.[5]

• Serotonin 5-HT2A and 5-HT2C receptors: A feature that contributes to its efficacy in treating psychiatric conditions.[6]

• Glutamate neurotransmission modulation: Offering a multi-faceted approach to treatment.[6]

Caption: Dioxopromethazine's multi-receptor antagonism leading to sedation.

Mequitazine is a second-generation antihistamine, also of the phenothiazine class.[7][8] Its primary mechanism of action is the competitive antagonism of histamine H1 receptors .[7][9] A key distinguishing feature of Mequitazine is its reduced capacity to cross the blood-brain barrier, which underlies its lower incidence of sedative effects compared to first-generation antihistamines.[7]

Caption: Mequitazine's primary peripheral action and limited CNS penetration.

Quantitative Data on Sedative Effects

As previously noted, direct comparative data is unavailable. The following tables summarize the available quantitative data for Mequitazine and for Promethazine (as a proxy for Dioxopromethazine's parent compound).

Table 1: Mequitazine Sedative Effects

Experimental Test	Drug/Dose	Result	Conclusion
Highway Driving Test	Mequitazine (5, 10, 15 mg)	Dose-related increase in Standard Deviation of Lateral Position (SDLP), but individual doses not statistically significant.[10][11][12]	Mildly sedating, causing slight driving impairment, particularly at higher doses.[10][11][12]
Divided Attention Task	Mequitazine (15 mg)	Significant increase in reaction time compared to placebo.[10][11][12]	Impairment of psychomotor performance at the highest tested dose.[10][11][12]
Subjective Drowsiness	Mequitazine (10 mg)	No statistically significant difference in daytime drowsiness compared to placebo.[13]	Low propensity to induce drowsiness.[1][2][3]

Table 2: Promethazine (Dioxopromethazine's Parent Compound) Sedative Effects

Experimental Test	Drug/Dose	Result	Conclusion
Critical Flicker Fusion (CFF)	Promethazine (25 mg)	Significant impairment of psychomotor function.[14]	Demonstrates CNS depressant effects.[14]
Choice Reaction Time (CRT)	Promethazine (25 mg)	Significant impairment of psychomotor function.[14]	Demonstrates CNS depressant effects.[14]
Subjective Sedation	Promethazine (25 mg)	Significant increase in sedation score compared to placebo.[14]	Subjectively perceived as sedating.[14]

Experimental Protocols

The assessment of sedative effects of antihistamines employs a range of subjective and objective methodologies.

1. Subjective Assessment:

• Methodology: These rely on self-reporting by the study participants. Common tools include Visual Analogue Scales (VAS), Line Analogue Rating Scales (LARS), and questionnaires where participants rate their level of drowsiness, fatigue, and alertness.[1][3][15]

• Application: Used in clinical trials to gauge the patient's perception of sedation.[1][3]

2. Objective Psychomotor and Cognitive aAssessment:

• Methodology: A battery of standardized tests is used to measure various aspects of cognitive and psychomotor function. These can include:

  • Critical Flicker Fusion (CFF): Measures the threshold at which a flickering light is perceived as continuous, an indicator of CNS arousal.[14]

  • Choice Reaction Time (CRT): Assesses the speed and accuracy of response to a stimulus.[14]

  • Compensatory Tracking: Evaluates fine motor control and coordination.[14]

  • Divided Attention Tasks: Measures the ability to handle multiple cognitive tasks simultaneously.[10][11]

• Application: These tests provide objective, quantifiable data on the impairment of CNS functions.

3. Driving Performance Assessment:

• Methodology: Both on-road driving tests and driving simulators are utilized. A key metric is the Standard Deviation of Lateral Position (SDLP), which quantifies the amount of "weaving" and is a sensitive indicator of driving impairment.[10][11][15]

• Application: Provides a real-world measure of the impact of sedation on complex tasks.[10][11]

4. Physiological Measurement:

• Methodology:

  • Electroencephalography (EEG): Can be used to objectively monitor changes in brain wave patterns associated with sedation.[15]

  • Positron Emission Tomography (PET): Allows for the quantification of histamine H1 receptor occupancy in the brain, providing a direct measure of the drug's central activity.

• Application: These advanced techniques offer a direct physiological correlate to the observed sedative effects.[15]

Caption: A generalized workflow for clinical trials assessing drug-induced sedation.

Conclusion

Based on the available evidence, Mequitazine exhibits a significantly more favorable sedative profile than would be expected from a first-generation phenothiazine antihistamine, with effects that are generally comparable to other second-generation, "non-sedating" agents.[1][2][3] While it may cause mild sedation, particularly at higher doses, its propensity for CNS depression is considerably lower than that of compounds like promethazine.[10][11][12]

For Dioxopromethazine, the direct evidence for its sedative potential in humans is sparse. The most informative data point is the qualitative description of its sedative effect as "weak" in comparison to promethazine.[4] Given that promethazine is a potent sedative, it can be inferred that Dioxopromethazine is less sedating, but likely more so than Mequitazine. Its complex pharmacology, involving dopamine, serotonin, and muscarinic receptors in addition to histamine receptors, suggests that its CNS effects may be more nuanced than simple H1 receptor-mediated sedation.[5][6]

For drug development professionals, Mequitazine represents a compound where the sedative liabilities have been substantially mitigated through reduced blood-brain barrier penetration. Dioxopromethazine, with its broader receptor-binding profile, may warrant further investigation to fully characterize its CNS effects and determine if its "weak" sedative properties offer a therapeutic window for its other pharmacological actions, such as its antitussive effects. Further direct comparative studies employing the rigorous experimental protocols outlined above are necessary to definitively quantify the sedative liability of Dioxopromethazine relative to Mequitazine and other antihistamines.

References

• 1. The acute and sub-chronic effects of levocetirizine, cetirizine, loratadine, promethazine and placebo on cognitive function, psychomotor performance, and weal and flare - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. lilymag.ir [lilymag.ir]
• 5. benchchem.com [benchchem.com]
• 6. Side effects of promethazine - NHS [nhs.uk]
• 7. researchgate.net [researchgate.net]
• 8. Promethazine (oral forms) side effects [medicalnewstoday.com]
• 9. discoveryjournals.org [discoveryjournals.org]
• 10. Promethazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Pharmacodynamic Considerations for Moderate and Deep Sedation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. search.library.ucr.edu [search.library.ucr.edu]
• 13. A double-blind, placebo-controlled investigation of the effects of fexofenadine, loratadine and promethazine on cognitive and psychomotor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of promethazine on porcine gastroduodenal function: a sonographic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Studies of drugs given before anaesthesia. VII. Pethidine-phenothiazine combinations - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of Analytical Methods for Dioxopromethazine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reproducibility of analytical methods for the determination of Dioxopromethazine. Due to the limited availability of comprehensive validation data for Dioxopromethazine, this guide also includes data from analytical methods developed for Promethazine, a structurally related phenothiazine (B1677639) derivative. This comparison offers valuable insights into the expected performance of similar analytical techniques for Dioxopromethazine.

Data Presentation: Quantitative Comparison of Method Reproducibility

The reproducibility of an analytical method is a critical parameter, ensuring the consistency and reliability of results. It is typically assessed through repeatability (intra-day precision) and intermediate precision (inter-day precision), expressed as the relative standard deviation (%RSD).

Table 1: Reproducibility Data for Dioxopromethazine Analytical Methods

Analytical Method	Analyte	Matrix	Reproducibility Parameter	%RSD
Capillary Electrophoresis with Electrochemiluminescence Detection (CE-ECL)[1]	Dioxopromethazine Hydrochloride	Standard Solution	ECL Intensity (n=6)	3.7
Migration Time (n=6)	0.92

Table 2: Reproducibility Data for Promethazine Analytical Methods (for comparison)

Analytical Method	Analyte	Reproducibility Parameter	%RSD
RP-UPLC[2]	Promethazine Hydrochloride	Repeatability	0.52
Intermediate Precision	0.24
Overall RSD	0.43
HPLC[2]	Promethazine Enantiomers	RSD	0.29 and 0.36
Spectrophotometry[3]	Promethazine Hydrochloride	RSD%	1.01 - 1.45

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are the experimental protocols as described in the cited literature.

Dioxopromethazine Analysis

1. Capillary Electrophoresis with Electrochemiluminescence Detection (CE-ECL)

This method was developed for the rapid determination of Dioxopromethazine hydrochloride.[1]

• Instrumentation: Capillary Electrophoresis system coupled with an Electrochemiluminescence detector.

• Capillary: 38 cm length, 25 µm internal diameter.

• Sample Injection: 10 seconds at 8 kV.

• Separation Voltage: 12.5 kV.

• Running Buffer: 20 mmol L⁻¹ sodium phosphate (B84403) buffer (pH 6.0).

• ECL Detection:

  • Detection Potential: 1.15 V.

  • Detection Cell Buffer: 50 mmol L⁻¹ phosphate buffer (pH 7.14) containing 5 mmol L⁻¹ of Tris(2,2′-bipyridyl)ruthenium(II) (Ru(bpy)₃²⁺).

Promethazine Analysis (for comparison)

1. Reversed-Phase Ultra-Performance Liquid Chromatography (RP-UPLC)

This method was developed and validated for the quantitative analysis of Promethazine Hydrochloride.[2]

• Instrumentation: UPLC system with a UV/PDA detector.

• Column: Symmetry shield BEH C18 (50 mm x 2.1 mm, 1.7 μm).

• Mobile Phase: A mixture of 3.4% KH₂PO₄ solution (pH 7.0, adjusted with dilute KOH), Acetonitrile (ACN), and Methanol (MeOH) in a ratio of 40:40:20 (v/v/v).

• Flow Rate: 0.6 mL/min.

• Detection Wavelength: 254 nm.

• Column Temperature: 25°C.

• Injection Volume: 1.0 µL.

• Run Time: 3 min.

2. High-Performance Liquid Chromatography (HPLC) for Enantiomeric Separation

This method was developed for the separation and determination of Promethazine enantiomers.[2]

• Instrumentation: HPLC system with a UV detector.

• Column: Vancomycin Chirobiotic V column (250 x 4.6 mm).

• Mobile Phase: A mixture of Methanol, Triethylamine (TEA), and Acetic Acid (AcOH) in a ratio of 100:0.1:0.1 (by volume).

• Flow Rate: 1 mL/min.

• Detection Wavelength: 254 nm.

• Column Temperature: 20°C.

• Internal Standard: Acetyl salicylic (B10762653) acid (Aspirin).

3. UV-Visible Spectrophotometry

This method was developed for the quantitative estimation of Promethazine HCl.[3]

• Instrumentation: UV-Vis Spectrophotometer.

• Solvent: Phosphate buffer saline (pH 7.4).

• Maximum Wavelength (λmax): 251 nm.

• Methodology: The method is based on the measurement of ultraviolet light absorbance at the maximum wavelength of the drug in the specified solvent.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the described analytical methods.

Caption: Workflow for Dioxopromethazine analysis by CE-ECL.

Caption: Workflow for Promethazine analysis by RP-UPLC.

Caption: Workflow for Promethazine analysis by UV-Vis Spectrophotometry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparative Analysis of Phenothiazine Derivatives' Binding Affinities to Histamine H1 Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinities of various phenothiazine (B1677639) derivatives to the histamine (B1213489) H1 (H1) receptor, supported by experimental data. Phenothiazines, a class of antipsychotic drugs, are known to interact with a variety of neurotransmitter receptors, and their affinity for the H1 receptor is a key factor in their pharmacological profile, contributing to their sedative effects. Understanding the comparative binding affinities is crucial for drug development, enabling the selection and design of compounds with desired selectivity and side-effect profiles.

Quantitative Comparison of Binding Affinities

The binding affinity of a compound for a receptor is typically quantified by the inhibition constant (Ki), which represents the concentration of the competing ligand that will bind to half the binding sites at equilibrium. A lower Ki value indicates a higher binding affinity. The following table summarizes the H1 receptor binding affinities for several common phenothiazine derivatives.

Phenothiazine Derivative	H1 Receptor Ki (nM)
Levomepromazine	Potent (Specific value not cited)[1]
Perphenazine	0.16[2]
Chlorpromazine	0.66[3]
Fluphenazine	Less Potent (Specific value not cited)[1]
Trifluoperazine	0.96[4], 17.5[5]
Promethazine	Potent (Specific value not cited)[6][7]
Thioridazine	Potent (Specific value not cited)[8][9]

Note: The potency of Levomepromazine and Fluphenazine are qualitatively described in the cited literature, with Levomepromazine being the most potent and Fluphenazine being the least potent among the four drugs tested in that study (Chlorpromazine, Fluphenazine, Levomepromazine, and Perphenazine)[1]. Discrepancies in Ki values for the same compound can arise from different experimental conditions.

Experimental Protocols

The determination of H1 receptor binding affinities for phenothiazine derivatives is predominantly conducted using in vitro radioligand binding assays. This technique measures the ability of an unlabeled drug (the phenothiazine derivative) to displace a radiolabeled ligand that is known to bind with high affinity and specificity to the H1 receptor.

Radioligand Displacement Assay for H1 Receptor Binding

Objective: To determine the inhibitory constant (Ki) of phenothiazine derivatives for the histamine H1 receptor.

Materials:

• Receptor Source: Membrane preparations from cells stably or transiently expressing the human H1 receptor (e.g., HEK293 or CHO cells), or membrane fractions from guinea-pig or rat brain tissue.

• Radioligand: [³H]-mepyramine (also known as pyrilamine), a well-characterized H1 receptor antagonist.

• Test Compounds: Phenothiazine derivatives (e.g., chlorpromazine, perphenazine, etc.) dissolved in an appropriate solvent.

• Assay Buffer: Typically 50 mM Tris-HCl or phosphate (B84403) buffer, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Non-specific Binding Control: A high concentration of a known H1 receptor antagonist (e.g., 10 µM mianserin (B1677119) or unlabeled mepyramine).

• Filtration Apparatus: A cell harvester with glass fiber filters (e.g., GF/C) to separate bound from free radioligand.

• Scintillation Cocktail and Counter: For quantifying the radioactivity.

Procedure:

• Membrane Preparation: Homogenize the receptor source tissue or cells in a cold lysis buffer and centrifuge to pellet the membranes. The pellet is then resuspended in the assay buffer. The protein concentration of the membrane preparation is determined using a standard protein assay.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of [³H]-mepyramine, and varying concentrations of the unlabeled phenothiazine derivative.

• Incubation: Incubate the plates at a controlled temperature (e.g., 25°C or 37°C) for a sufficient period to reach binding equilibrium (typically 60 minutes to 4 hours), with gentle agitation.

• Filtration: Rapidly terminate the incubation by filtering the contents of each well through the glass fiber filters using a cell harvester. The filters trap the membranes with the bound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding of [³H]-mepyramine versus the logarithm of the competitor (phenothiazine derivative) concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Visualizations

Histamine H1 Receptor Signaling Pathway

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by histamine, primarily couples to the Gq/11 family of G-proteins. This initiates a signaling cascade that leads to various cellular responses.

Caption: Simplified signaling pathway of the histamine H1 receptor.

Experimental Workflow for Radioligand Displacement Assay

The following diagram illustrates the key steps in a competitive radioligand binding assay using the filtration method to determine the binding affinity of a test compound.

Caption: Workflow of a filtration-based radioligand displacement assay.

References

• 1. Muscarinic cholinergic and histamine H1 receptor binding of phenothiazine drug metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Trifluoperazine - Wikipedia [en.wikipedia.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Thioridazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Thioridazine | C21H26N2S2 | CID 5452 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In Vivo Comparative Guide to the Antitussive Effects of Dioxopromethazine and Codeine

A Note on Data Availability: Direct in vivo comparative studies evaluating the antitussive effects of Dioxopromethazine and codeine are not available in the current scientific literature. Dioxopromethazine, a member of the phenothiazine (B1677639) class of drugs, lacks specific in vivo antitussive data. To provide a relevant comparison, this guide utilizes data for promethazine (B1679618), another phenothiazine with known antitussive properties, as a representative of its class. It is crucial to note that this comparison is indirect and draws from studies using different cough induction models. Therefore, the presented data should be interpreted with caution.

This guide provides a comprehensive overview of the available in vivo data for codeine and promethazine, detailing experimental protocols, quantitative outcomes, and proposed mechanisms of action to inform researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes the available quantitative data on the antitussive effects of codeine and promethazine from in vivo studies in guinea pigs.

Compound	In Vivo Model	Key Efficacy Parameter	Result
Codeine	Citric Acid-Induced Cough	ED50 (Oral Administration)	Not explicitly found in the provided search results.
Significant Reduction in Cough	Yes (dose-dependent)
Promethazine	Capsaicin-Induced Cough	Minimum Effective Dose (MED) (Oral)	10 mg/kg[1]

Note: ED50 (Median Effective Dose) is the dose that produces a therapeutic response in 50% of the population. MED (Minimum Effective Dose) is the lowest dose of a medication that produces a noticeable therapeutic effect. A direct comparison of these values is challenging due to the different experimental models and parameters measured.

Experimental Protocols

A detailed understanding of the experimental methodologies is essential for the interpretation of the antitussive efficacy data.

Citric Acid-Induced Cough Model (for Codeine)

This is a widely used and validated model for evaluating centrally acting antitussive agents.

Objective: To induce a consistent cough reflex in a conscious animal model to assess the efficacy of antitussive drugs.

Experimental Workflow:

References

• 1. Antitussive action of antihistamines is independent of sedative and ventilation activity in the guinea pig - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Dioxopromethazine

For researchers, scientists, and drug development professionals, the responsible handling and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and minimizing environmental impact. This document provides essential safety and logistical information for the proper disposal of dioxopromethazine (B76312), offering procedural, step-by-step guidance to address operational questions and build a foundation of trust in laboratory safety practices.

Hazard Profile of Dioxopromethazine

While a comprehensive hazard profile for dioxopromethazine is not extensively documented in all public sources, information from available Safety Data Sheets (SDS) indicates that it should be handled with care. The primary route of disposal for dioxopromethazine and its waste is through a licensed professional waste disposal service.

Table 1: Summary of Hazard Information for Dioxopromethazine Hydrochloride

Hazard Classification	Description	Source
Acute Toxicity	Not classified as a hazardous substance or mixture.	[1]
Skin Corrosion/Irritation	Not classified as a hazardous substance or mixture.	[1]
Serious Eye Damage/Irritation	Not classified as a hazardous substance or mixture.	[1]
Environmental Hazards	Users are advised to prevent its release into the environment.	[2][3]

Note: The hazard profile is based on available SDS for Dioxopromethazine Hydrochloride. It is crucial to consult the specific SDS for the product in use.

Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling dioxopromethazine for any purpose, including disposal preparation, ensure the following PPE is worn:

• Chemical-resistant gloves (e.g., nitrile rubber)

• Safety goggles or glasses with side shields

• A laboratory coat

2. Segregation and Waste Collection:

• Isolate all waste containing dioxopromethazine, including unused product, solutions, and contaminated materials (e.g., pipette tips, gloves, and absorbent paper).

• Collect these materials in a dedicated, clearly labeled, and sealed waste container. The container should be made of a material compatible with the chemical.

• Label the container as "Hazardous Waste" and clearly indicate the contents: "Dioxopromethazine Waste".

3. Spill Management: In the event of a spill, follow these procedures:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection if dealing with a powder.

• For liquid spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand.

• For solid spills, carefully sweep or scoop the material to avoid creating dust.

• Place all contaminated materials into the designated hazardous waste container.

• Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

4. Storage Pending Disposal:

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Ensure the storage area is secure and accessible only to authorized personnel.

5. Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for dioxopromethazine.

• Do not attempt to dispose of dioxopromethazine down the drain or in regular trash.[2]

Logical Flow for Dioxopromethazine Disposal

The following diagram illustrates the decision-making process for the proper disposal of dioxopromethazine waste.

Caption: Decision-making workflow for the proper disposal of dioxopromethazine.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of dioxopromethazine, protecting personnel, the environment, and upholding the highest standards of laboratory safety.

References

• 1. benchchem.com [benchchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling Dioxopromethazine

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for the handling of Dioxopromethazine, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Dioxopromethazine Hydrochloride, a derivative of Promethazine, is utilized for its sedative, antiemetic, and anticholinergic properties in the pharmaceutical industry[1]. While some safety data sheets (SDS) classify it as not a hazardous substance, others indicate it can be harmful if swallowed, cause skin and eye irritation, and may lead to an allergic skin reaction[2][3][4][5]. Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Dioxopromethazine in various laboratory settings.

Scenario	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Laboratory Work (e.g., weighing, preparing solutions)	Safety goggles with side-shields[2][3]	Protective gloves[2][3]	Impervious clothing (e.g., lab coat)[2][3]	Use in a well-ventilated area or with local exhaust ventilation. A suitable respirator may be necessary if dust or aerosols are generated[2][3][4].
Compounding and Formulation	Safety goggles with side-shields or a face shield[4]	Protective gloves[4]	Impervious clothing and protective boots if required[4]	A dust respirator is recommended. Operations should be in a closed system or have local exhaust[4].
Spill Cleanup	Safety goggles with side-shields and a face shield if necessary[4]	Protective gloves[4]	A complete suit protecting against chemicals[6]	A full-face particle respirator (type N100 or P3) or a full-face supplied air respirator is appropriate[6].
Emergency Situations (e.g., fire)	Safety glasses and a face shield[4]	Protective gloves[4]	Wear self-contained breathing apparatus and protective clothing[2].	Self-contained breathing apparatus[2]

Safe Handling and Operational Workflow

Proper handling procedures are critical to minimize exposure and ensure a safe laboratory environment. The following workflow outlines the key steps for working with Dioxopromethazine.

Dioxopromethazine Handling Workflow

Experimental Protocol for Safe Handling:

• Preparation :

  • Before handling, ensure you are wearing the appropriate PPE as specified in the table above.

  • Prepare your designated workspace by ensuring it is clean and has adequate ventilation, such as a chemical fume hood[2][3].

  • Gather all necessary equipment and reagents to avoid leaving the designated area during the experiment.

• Handling :

  • Avoid the formation of dust and aerosols[2][3].

  • When weighing the solid form, do so carefully to minimize dust generation.

  • When preparing solutions, add the solid to the solvent slowly to prevent splashing.

  • Avoid contact with skin, eyes, and inhalation[2][3].

• Storage :

  • Keep the container tightly sealed in a cool, well-ventilated area[2][3].

  • Store away from direct sunlight and sources of ignition[2][3].

  • Recommended storage temperatures are -20°C for the powder form and -80°C when in solvent[3].

Disposal Plan

Proper disposal of Dioxopromethazine and contaminated materials is essential to prevent environmental contamination and potential harm to others.

Waste Type	Disposal Procedure
Unused Dioxopromethazine	Dispose of contents and container to an approved waste disposal plant[3]. Do not allow the product to enter drains[2][3][6].
Contaminated Labware (e.g., glassware, pipette tips)	Decontaminate surfaces and equipment by scrubbing with alcohol[2][3]. Dispose of as contaminated material according to institutional and local regulations.
Contaminated PPE (e.g., gloves, lab coat)	Dispose of contaminated gloves and other disposable PPE in a designated waste container after use, in accordance with applicable laws and good laboratory practices[6].
Spill Material	Absorb solutions with a finely-powdered liquid-binding material (e.g., diatomite, universal binders)[2][3]. Collect the absorbed material and dispose of it as hazardous waste.

For household disposal of medicines containing Dioxopromethazine, it is recommended to remove them from their original containers and mix them with an undesirable substance like used coffee grounds or kitty litter. This mixture should then be placed in a sealed bag or container before being thrown in the trash[7][8].

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

Emergency Protocol for Dioxopromethazine Exposure

First Aid Measures:

• Eye Contact : Immediately flush eyes with large amounts of water, separating eyelids with fingers to ensure adequate flushing. Remove any contact lenses and promptly call a physician[2][3].

• Skin Contact : Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes and seek medical attention[2][3].

• Inhalation : Immediately move the individual to fresh air. If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation[2].

• Ingestion : Wash out the mouth with water. Do NOT induce vomiting and call a physician immediately[2].

In all cases of exposure, it is important to seek prompt medical advice and show the safety data sheet to the attending medical professional[6].

References

• 1. Cas 13754-56-8,DIOXOPROMETHAZINE HCL | lookchem [lookchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Dioxopromethazine|13754-56-8|MSDS [dcchemicals.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pharmacopoeia.com [pharmacopoeia.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]